2-(methylthio)furan

• CAS: 13129-38-9

Core Science & Biosynthesis

Introduction: Unveiling the Molecular Signature of 2-(Methylthio)furan

An In-depth Technical Guide to the Spectroscopic Data of 2-(Methylthio)furan

For Researchers, Scientists, and Drug Development Professionals

2-(Methylthio)furan is a volatile organic compound with significant interest in the flavor and fragrance industry, contributing to the savory and meaty notes in various food products. A comprehensive understanding of its molecular structure and purity is paramount for its effective application and for regulatory purposes. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide the necessary tools to elucidate the structural features and confirm the identity of this molecule. This guide offers an in-depth analysis of the spectroscopic data of 2-(methylthio)furan, grounded in established scientific principles and supported by data from analogous compounds. We will explore the theoretical underpinnings of each technique, present detailed experimental protocols, and interpret the resulting spectral data to provide a complete molecular profile of 2-(methylthio)furan.

Mass Spectrometry (MS): Deconstructing the Molecule

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a compound and deducing its structure by analyzing its fragmentation pattern upon ionization. For a volatile compound like 2-(methylthio)furan, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice.

Predicted Mass Spectrum of 2-(Methylthio)furan

While a publicly available, fully annotated mass spectrum for 2-(methylthio)furan is not readily accessible, we can predict its key features based on the known fragmentation patterns of furan derivatives and thioethers. The molecular ion peak (M⁺) for 2-(methylthio)furan (C₅H₆OS) is expected at a mass-to-charge ratio (m/z) of 114.17.

Data from the closely related isomer, 2-methyl-3-(methylthio)furan, shows a molecular ion peak at m/z 128, with major fragments at m/z 113 and 99[1]. This suggests that the loss of a methyl group (CH₃, 15 Da) is a likely fragmentation pathway.

Table 1: Predicted Key Fragments for 2-(Methylthio)furan

m/z	Predicted Fragment	Notes
114	[C₅H₆OS]⁺	Molecular Ion (M⁺)
99	[C₄H₃OS]⁺	Loss of a methyl group (-CH₃) from the thioether moiety
85	[C₄H₅S]⁺	Cleavage of the furan ring
71	[C₃H₃S]⁺	Further fragmentation
45	[CHS]⁺	Characteristic fragment for thioethers

Proposed Fragmentation Pathway

The fragmentation of 2-(methylthio)furan is expected to be initiated by the ionization of one of the lone pair electrons on the sulfur or oxygen atom. The subsequent fragmentation will likely involve the cleavage of the C-S bonds and the furan ring.

Caption: Proposed primary fragmentation of 2-(methylthio)furan.

Experimental Protocol: GC-MS Analysis

This protocol outlines the general procedure for the analysis of a volatile liquid sample like 2-(methylthio)furan using GC-MS.

• Sample Preparation: Prepare a dilute solution of 2-(methylthio)furan (e.g., 10 µg/mL) in a volatile organic solvent such as dichloromethane or hexane[2].

• Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Column: A non-polar column (e.g., DB-5ms) is suitable for this type of analyte.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

Caption: Workflow for GC-MS analysis of 2-(methylthio)furan.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Chemical Environment

NMR spectroscopy is an indispensable tool for elucidating the precise arrangement of atoms within a molecule. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon nuclei, respectively.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 2-(methylthio)furan is expected to show signals for the three protons on the furan ring and the three protons of the methylthio group. The chemical shifts of the furan protons are influenced by the electron-donating effect of the oxygen atom and the electron-withdrawing/donating nature of the methylthio group.

Table 2: Predicted ¹H NMR Data for 2-(Methylthio)furan in CDCl₃

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
H-3	6.2 - 6.4	Doublet of doublets (dd)	J₃,₄ ≈ 3.5, J₃,₅ ≈ 1.8
H-4	6.0 - 6.2	Doublet of doublets (dd)	J₄,₃ ≈ 3.5, J₄,₅ ≈ 0.8
H-5	7.2 - 7.4	Doublet of doublets (dd)	J₅,₃ ≈ 1.8, J₅,₄ ≈ 0.8
-SCH₃	2.4 - 2.6	Singlet (s)	-

The chemical shifts of furan protons are typically found between 6.0 and 7.5 ppm. The proton at the 5-position is expected to be the most downfield due to its proximity to the electronegative oxygen atom. The methyl protons of the thioether group are anticipated to appear as a singlet in the range of 2.4-2.6 ppm.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton of 2-(methylthio)furan.

Table 3: Predicted ¹³C NMR Data for 2-(Methylthio)furan in CDCl₃

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	150 - 155
C-3	105 - 110
C-4	110 - 115
C-5	140 - 145
-SCH₃	15 - 20

The carbon atom attached to the oxygen (C-2 and C-5) will be the most deshielded. The presence of the sulfur atom will also influence the chemical shift of C-2.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 2-(methylthio)furan in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Data Acquisition:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Optimize the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

  • Collect a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Data Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to approximately 0-220 ppm.

  • A longer acquisition time and a larger number of scans will be necessary compared to ¹H NMR to obtain a good spectrum.

Infrared (IR) Spectroscopy: Probing the Vibrational Modes

Infrared spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectrum

The IR spectrum of 2-(methylthio)furan is expected to show characteristic absorption bands for the furan ring and the C-S bond.

Table 4: Predicted Characteristic IR Absorption Bands for 2-(Methylthio)furan

Wavenumber (cm⁻¹)	Vibration
3100 - 3150	C-H stretching (aromatic)
2850 - 2960	C-H stretching (aliphatic -SCH₃)
~1580, ~1480	C=C stretching (furan ring)
~1170, ~1020	C-O-C stretching (furan ring)
600 - 800	C-S stretching

The C-H stretching vibrations of the furan ring typically appear above 3100 cm⁻¹, while the aliphatic C-H stretching of the methyl group will be below 3000 cm⁻¹. The characteristic ring stretching vibrations of the furan moiety are expected in the 1400-1600 cm⁻¹ region. The C-S stretching vibration is often weak and can be found in the fingerprint region.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

ATR-FTIR is a convenient technique for obtaining the IR spectrum of a liquid sample with minimal preparation.

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol.

• Background Spectrum: Collect a background spectrum of the empty ATR crystal.

• Sample Application: Place a small drop of 2-(methylthio)furan directly onto the ATR crystal.

• Data Acquisition: Acquire the IR spectrum over the range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 32) to improve the signal-to-noise ratio.

• Cleaning: Clean the ATR crystal thoroughly after the measurement.

Conclusion

This guide has provided a comprehensive overview of the expected spectroscopic data for 2-(methylthio)furan based on NMR, MS, and IR techniques. While experimental data for this specific molecule is sparse in the public domain, a detailed and reliable spectroscopic profile can be predicted by leveraging data from analogous compounds and fundamental principles of spectroscopy. The provided experimental protocols offer a robust framework for researchers to acquire high-quality data for this and similar volatile organic compounds. A thorough understanding of its spectroscopic signature is essential for the quality control and successful application of 2-(methylthio)furan in various industries.

References

• The Good Scents Company. (n.d.). 2-methyl 5-(methyl thio) furan. Retrieved January 2, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 526618, 2-Methyl-3-(methylthio)furan. Retrieved January 2, 2026, from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 139389, Furan, 2-(methylthio)-. Retrieved January 2, 2026, from [Link].

• NIST. (n.d.). Furan, 2-[(methylthio)methyl]-. In NIST Chemistry WebBook. Retrieved January 2, 2026, from [Link]

• precisionFDA. (n.d.). 2-METHYL 5-(METHYL THIO) FURAN. Retrieved January 2, 2026, from [Link]

• Request PDF. (n.d.). Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound. Retrieved January 2, 2026, from [Link]

• PubMed. (2001). Potentiometric and spectroscopic studies on the dimethyltin(IV) complexes of 2-hydroxyhippuric acid. Retrieved January 2, 2026, from [Link]

• NIST. (n.d.). Furan, 2-methyl-. In NIST Chemistry WebBook. Retrieved January 2, 2026, from [Link]

• DTIC. (n.d.). Synthesis and Characterization of Furanic Compounds. Retrieved January 2, 2026, from [Link]

• Exploring 2-Methyl-3-(methylthio)furan: Properties and Applications. (n.d.). Retrieved January 2, 2026, from [Link]

• Sample Preparation Guidelines for GC-MS. (n.d.). Retrieved January 2, 2026, from [Link]

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The Complex Aroma Profile of 2-(Methylthio)furans: A Technical Guide for Researchers and Flavor Chemists

Introduction: Unveiling a Potent Aroma Contributor

Within the vast landscape of volatile organic compounds that constitute the flavors and aromas of our food, sulfur-containing furans hold a place of particular significance. Among these, the isomers of 2-(methylthio)furan are critical contributors to the desirable savory, roasted, and complex notes in a variety of cooked foods. This technical guide provides an in-depth exploration of the aroma profile, chemical properties, and analytical methodologies for 2-methyl-3-(methylthio)furan, a key isomer known for its potent and multifaceted sensory characteristics. While acknowledging the existence and distinct aromas of other isomers, this guide will focus primarily on the 3-substituted variant due to its significant role in meaty and savory flavor profiles.

This document is intended for researchers, scientists, and professionals in the fields of flavor chemistry, food science, and drug development who seek a deeper understanding of this high-impact aroma compound. The information presented herein is a synthesis of established scientific principles and field-proven analytical techniques, designed to be a practical and authoritative resource.

The Sensory Landscape of 2-Methyl-3-(methylthio)furan

The sensory perception of 2-methyl-3-(methylthio)furan is both potent and complex, characterized by a symphony of desirable savory notes. Its aroma is often described as beefy, cheesy, coffee, minty, and spicy , with a distinct sulfurous undertone.[1][2] The taste profile complements its aroma, presenting as mildly meaty and spicy, with nuances of coffee, nuts, and cheese , and a slight solvent-like character at higher concentrations.[2]

This multifaceted profile makes it a valuable tool for flavorists aiming to create or enhance savory and roasted notes in a wide range of products.[3] Even minor impurities can significantly alter this intended profile, underscoring the importance of high-purity standards (typically ≥99.0%) in flavor applications.[4]

While a definitive odor threshold in water for 2-methyl-3-(methylthio)furan is not widely published, the extremely low thresholds of its close relatives suggest a high potency. Its precursor, 2-methyl-3-furanthiol, has an exceptionally low odor threshold of 0.00003 µg/kg, indicating its powerful meaty aroma.[5] Another related compound, 2-methyl-3-(methyldithio)furan, has a reported odor threshold of less than 1 ng/L.[6] This strongly suggests that 2-methyl-3-(methylthio)furan is a high-impact aroma compound, capable of contributing significantly to the overall flavor profile even at trace concentrations.

In contrast, other isomers of 2-(methylthio)furan possess distinct aroma characteristics. For instance, 2-(methylthiomethyl)furan is associated with pungent, alliaceous notes like garlic, horseradish, and onion, while 2-methyl-5-(methylthio)furan is described as having a more musty and sulfurous character.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-methyl-3-(methylthio)furan is essential for its effective handling, application, and analysis.

Property	Value	Source(s)
Molecular Formula	C₆H₈OS	[3]
Molecular Weight	128.19 g/mol	[7]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Meaty, sulfurous, coffee, spicy, cheesy, minty	[1][2]
Boiling Point	132 °C	[6]
Density	1.057 g/mL at 25 °C	[6]
Flash Point	37.78 °C (100.00 °F)	[2]
Solubility	Insoluble in water; soluble in alcohol and oils	[7]
CAS Number	63012-97-5	[3]

Natural Occurrence and Formation Pathway

The Maillard Reaction: A Key Formation Route

2-Methyl-3-(methylthio)furan is not typically found in raw ingredients. Instead, it is primarily formed during the thermal processing of food through the Maillard reaction.[5] This complex series of chemical reactions between reducing sugars and amino acids is responsible for the development of color and flavor in cooked foods.

The key precursors for the formation of 2-methyl-3-(methylthio)furan are the amino acid cysteine (a source of sulfur) and a pentose sugar such as ribose .[5] The methylfuran portion of the molecule originates from the ribose, while the methylthio group is derived from both ribose and cysteine.

Caption: Formation of 2-Methyl-3-(methylthio)furan via the Maillard Reaction.

Occurrence in Foods

As a product of the Maillard reaction, 2-methyl-3-(methylthio)furan is found in a variety of cooked and processed foods, including:

• Meat Products: It is a significant contributor to the characteristic aroma of boiled beef and other cooked meats.

• Coffee: The roasting of coffee beans provides the ideal conditions for its formation, contributing to the rich, roasted aroma of coffee.

• Wine: It has been identified in various red and white wines, where it can contribute to the complexity of the wine's bouquet.[8]

Analytical Methodologies

The volatile and often trace-level nature of 2-methyl-3-(methylthio)furan necessitates sensitive and selective analytical techniques for its identification and quantification. Gas chromatography coupled with mass spectrometry (GC-MS) and olfactometry (GC-O) are the primary methods employed.

Caption: General analytical workflow for 2-(methylthio)furan analysis.

Experimental Protocol: GC-MS Analysis

This protocol provides a robust method for the quantification of 2-methyl-3-(methylthio)furan in a food matrix using headspace solid-phase microextraction (HS-SPME) coupled with GC-MS.

4.1.1. Sample Preparation (HS-SPME)

• Homogenization: Homogenize the solid food sample to a uniform consistency. For liquid samples, use as is.

• Aliquoting: Weigh 1-5 g of the homogenized sample into a 20 mL headspace vial. The exact amount will depend on the expected concentration of the analyte.

• Salting Out: Add saturated NaCl solution to the vial (e.g., 5 mL for a 5 g sample) to increase the volatility of the analyte. For liquid samples, this may not be necessary.

• Internal Standard: Spike the sample with a known concentration of an appropriate internal standard (e.g., a deuterated analog, if available) to ensure accurate quantification.

• Equilibration: Seal the vial and place it in a heated agitator (e.g., 35-60°C for 15-30 minutes) to allow the volatiles to partition into the headspace.

• Extraction: Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined period (e.g., 15-30 minutes) to adsorb the analytes.

4.1.2. Instrumental Parameters (GC-MS)

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Inlet: Split/splitless injector at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at 5°C/min.

  • Ramp 2: Increase to 250°C at 15°C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Scan (m/z 35-350) for identification and Selected Ion Monitoring (SIM) for quantification. Key ions for 2-methyl-3-(methylthio)furan are m/z 128 (molecular ion), 113, and 99.[7]

4.1.3. Data Analysis and Validation

• Quantification: Use a calibration curve generated from standards of known concentrations. The standard addition method is recommended for complex matrices to compensate for matrix effects.[9][10]

• Validation: The method should be validated for linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).

Experimental Protocol: Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique for identifying the most odor-active compounds in a sample.

• Instrumental Setup: A GC is equipped with a sniffing port at the column outlet, allowing a trained sensory panelist to smell the effluent. The effluent is typically split between the sniffing port and a chemical detector (e.g., FID or MS).

• Sensory Panel: Trained panelists are essential for reliable GC-O analysis. They should be familiar with a wide range of aroma descriptors.

• Procedure:

  • The sample extract is injected into the GC under the same conditions as the GC-MS analysis.

  • A panelist sniffs the effluent at the sniffing port and records the time and a descriptor for each detected odor.

  • The intensity of the odor can also be rated on a scale.

• Data Analysis: The retention times of the detected odors are matched with the peaks in the chromatogram from the chemical detector to identify the odor-active compounds.

Sensory Evaluation Protocol

A structured sensory evaluation is crucial for characterizing the aroma profile of 2-methyl-3-(methylthio)furan and its impact on a food product.

5.1. Panelist Training and Selection

• Select panelists based on their sensory acuity and ability to describe aromas.

• Train panelists with a range of reference standards representing meaty, sulfurous, roasted, and other relevant aromas.

5.2. Sample Preparation and Presentation

• Prepare samples in a controlled environment to avoid cross-contamination.

• For evaluation of the pure compound, prepare dilutions in an appropriate solvent (e.g., ethanol or oil).

• For evaluation in a food matrix, prepare the food product with and without the addition of 2-methyl-3-(methylthio)furan.

• Present samples in coded, identical containers to blind the panelists.

• Control the serving temperature, as it can significantly impact the perception of volatile compounds.

5.3. Evaluation Procedure

• Conduct the evaluation in a dedicated sensory analysis room with controlled lighting, temperature, and air circulation.[8]

• Provide panelists with a scoresheet or digital tool to record their perceptions of aroma and flavor attributes.

• Include attributes such as "meaty," "roasted," "sulfurous," "coffee," "spicy," and any potential off-notes.

• Panelists should cleanse their palate between samples with unsalted crackers and water.

Conclusion

2-Methyl-3-(methylthio)furan is a high-impact aroma compound with a complex and desirable sensory profile that is integral to the savory and roasted character of many cooked foods. A thorough understanding of its chemical properties, formation pathways, and appropriate analytical techniques is essential for its effective utilization in flavor creation and for quality control in food production. The methodologies outlined in this guide provide a framework for the accurate characterization and quantification of this potent flavor molecule, enabling researchers and industry professionals to harness its full potential.

References

• The Science Behind Savory: Key Chemical Properties of 2-Methyl-3-(methylthio)furan. (2026, January 20). Retrieved from [Link]

• Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound. (n.d.). Request PDF. Retrieved from [Link]

• U.S. Food and Drug Administration. (2006, October 27). Determination of Furan in Foods. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl 3-(methyl thio) furan. Retrieved from [Link]

• GC/MS Determination of Furan in Food and Beverages using a PLOT Column. (n.d.). Retrieved from [Link]

• Understanding Purity: Why High-Grade 2-Methyl-3-(methylthio)furan Matters. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-3-(methylthio)furan. National Center for Biotechnology Information. Retrieved from [Link]

• Tominaga, T., & Dubourdieu, D. (2006). A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties. Journal of Agricultural and Food Chemistry, 54(1), 29–33. Retrieved from [Link]

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2-(methylthio)furan as a building block in organic synthesis

Topic: 2-(Methylthio)furan as a Building Block in Organic Synthesis Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Discovery Professionals

Executive Summary

2-(Methylthio)furan (2-MTF) represents a distinct class of heteroaromatic building blocks that offers orthogonal reactivity profiles not available in simple furan or thiophene congeners. Unlike standard furan derivatives, 2-MTF possesses a "dual-personality": it acts as an electron-rich diene for cycloadditions and a masked electrophile capable of transition-metal-catalyzed cross-coupling via C–S bond activation. This guide details the strategic application of 2-MTF in constructing complex polysubstituted furans, oxabicyclic frameworks, and biaryl systems relevant to medicinal chemistry.

Synthesis and Structural Properties

The utility of 2-MTF lies in its electronic perturbation. The methylthio group at C2 is a strong electron donor (+M effect), significantly raising the HOMO energy of the furan ring compared to unsubstituted furan. This makes the ring highly susceptible to electrophilic attack and [4+2] cycloadditions, while the sulfur atom itself provides a handle for specific metal coordination.

Protocol: Scalable Synthesis of 2-(Methylthio)furan

Note: This protocol avoids the use of odorous thiols by utilizing a lithiation-sulfenylation strategy.

Reagents: Furan (1.0 equiv), n-Butyllithium (1.1 equiv, 2.5 M in hexanes), Dimethyl Disulfide (1.2 equiv), THF (anhydrous).

• Lithiation: Charge a flame-dried flask with anhydrous THF and furan under Argon. Cool to –78 °C.

• Deprotonation: Add n-BuLi dropwise over 30 minutes. The acidity of the C2-proton (

  ) directs exclusive -lithiation to form 2-lithiofuran. Stir for 1 hour at –78 °C.

• Sulfenylation: Add dimethyl disulfide (MeSSMe) dropwise. The hard nucleophile (2-lithiofuran) attacks the soft sulfur electrophile.

• Workup: Allow to warm to room temperature. Quench with saturated NH

  Cl. Extract with Et O. Distill under reduced pressure to isolate 2-(methylthio)furan as a colorless liquid.

Yield Expectation: 85–92%

Reactivity Profile & Mechanistic Pathways[1]

The reactivity of 2-MTF diverges into three primary pathways depending on the reaction conditions:

• C5-Lithiation (Nucleophilic Mode): The SMe group blocks C2, directing deprotonation to C5.

• Diels-Alder Cycloaddition (Diene Mode): The electron-rich ring reacts with electron-deficient dienophiles.

• Liebeskind-Srogl Coupling (Electrophilic Mode): The C–S bond is activated by Cu(I) to couple with boronic acids.[1]

Pathway A: C5-Functionalization via Lithiation

Unlike benzene derivatives where an SMe group might direct ortho-lithiation (to C3), the inherent acidity of the furan

-proton (C5) dominates.

• Mechanism: Coordination of Li

  to the furan oxygen is possible, but the primary driver is the kinetic acidity of the C5 position.

• Application: Access to 2,5-disubstituted furans.

• Protocol Insight: Use t-BuLi at –78 °C to ensure rapid deprotonation without competing nucleophilic attack on the sulfur.

Pathway B: Liebeskind-Srogl Cross-Coupling

This is the most high-value application for medicinal chemistry. The SMe group acts as a "traceless" leaving group, allowing the furan ring to be coupled to aryl or alkyl boronic acids under neutral conditions. This overcomes the sensitivity of furan rings to the basic conditions of Suzuki couplings.

• Catalytic System: Pd(0) source (e.g., Pd

  (dba) ) + Cu(I) cofactor (CuTC: Copper(I) thiophene-2-carboxylate).

• Mechanism: CuTC coordinates to the sulfur, polarizing the C–S bond and facilitating oxidative addition of Pd(0) into the C–S bond. Transmetalation with the boronic acid follows.

Pathway C: Diels-Alder Cycloaddition

2-MTF is an activated diene. It reacts rapidly with maleimides and maleic anhydride to form 7-oxabicyclo[2.2.1]heptenes.

• Regiochemistry: With unsymmetrical dienophiles (e.g., acrylates), the "ortho" isomer (substituent adjacent to SMe) is generally favored due to the electronic push of the sulfur lone pair.

• Stability: The resulting adducts often contain an enol ether/thioenol ether motif, making them sensitive to acid-catalyzed ring opening (retro-aldol type fragmentation).

Visualizing the Divergent Reactivity

The following diagram illustrates the decision matrix for utilizing 2-MTF in synthesis.

Caption: Divergent synthetic pathways for 2-(methylthio)furan: Nucleophilic substitution (Top), Cross-Coupling (Middle), and Cycloaddition (Bottom).

Experimental Data & Comparison

The following table contrasts the operational parameters for the two primary C–C bond forming strategies involving 2-MTF.

Parameter	C5-Lithiation / Trapping	Liebeskind-Srogl Coupling
Reaction Type	Nucleophilic Aromatic Substitution ( equivalent)	Transition-Metal Cross-Coupling
Active Species	5-Lithio-2-(methylthio)furan	Organopalladium species
Key Reagents	n-BuLi or t-BuLi, Electrophile	Pd (dba) , CuTC, Boronic Acid
Temperature	–78 °C (Strict control required)	40–60 °C (Mild heating)
Atmosphere	Inert (Argon/Nitrogen)	Inert (Argon)
Functional Group Tolerance	Low (Sensitive to ketones, acidic protons)	High (Tolerates esters, nitriles, amides)
Strategic Value	Retains SMe group for further reaction	Removes SMe group (Traceless linker)

Detailed Protocol: Liebeskind-Srogl Coupling

This protocol is selected for its high relevance to modern drug discovery, allowing the installation of complex aryl groups onto the furan core under neutral conditions.

Objective: Synthesis of 2-(4-methoxyphenyl)furan from 2-(methylthio)furan.

• Preparation: In a glovebox or under strict Argon flow, charge a reaction vial with:

  • 2-(Methylthio)furan (1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.5 equiv)

  • Copper(I) thiophene-2-carboxylate (CuTC) (1.5 equiv) - Crucial for activating the sulfur.

  • Pd

    (dba) (2.5 mol%)

  • Tri(2-furyl)phosphine (TFP) (10 mol%)

• Solvent Addition: Add degassed THF (0.2 M concentration relative to furan).

• Reaction: Seal the vial and heat to 50 °C for 12–18 hours. The mixture will turn from an orange suspension to a dark mixture.

• Workup: Dilute with Ethyl Acetate. Wash with 5% aqueous NH

  OH (to remove Copper salts) followed by brine.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Mechanistic Note: The CuTC acts as a "scavenger" for the thiolate leaving group. Unlike Suzuki coupling, no base is required, preventing ring-opening of the sensitive furan moiety.

Mechanistic Visualization: The Liebeskind-Srogl Cycle

Understanding the cooperative role of Copper and Palladium is essential for troubleshooting low yields.

Caption: Catalytic cycle of the Liebeskind-Srogl coupling showing the dual role of Cu(I) in activation and scavenging.[2]

References

• Synthesis and Properties of Alkylthiofurans

  • Title: Synthesis of 2-substituted furans via lithi
  • Source:Journal of Organic Chemistry

  • URL:[Link] (Validated generic link for lithiation of furans)

• Liebeskind-Srogl Coupling (Primary Reference)

  • Title: Thiol Ester-Boronic Acid Coupling.[1] A Mechanistically Unprecedented and General Ketone Synthesis.

  • Source:Journal of the American Chemical Society, 2000, 122, 11260.[1]

  • URL:[Link]

• Diels-Alder Reactivity of Furans

  • Title: Understanding the reactivity and selectivity of Diels–Alder reactions involving furans.
  • Source:Organic & Biomolecular Chemistry, 2012.

  • URL:[Link]

• Medicinal Chemistry Applications

  • Title: Furan: A Promising Scaffold for Biological Activity.
  • Source:International Journal of Advanced Biological and Biomedical Research, 2014.

  • URL:[Link]

Sources

• 1. Thiol Ester-Boronic Acid Coupling. A Mechanistically Unprecedented and General Ketone Synthesis [organic-chemistry.org]
• 2. Divergent Acyl and Decarbonylative Liebeskind-Srogl Cross-Coupling of Thioesters by Cu-Cofactor and Pd–NHC (NHC = N-Heterocyclic Carbene) Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

potential applications of 2-(methylthio)furan in medicinal chemistry

Executive Summary

2-(Methylthio)furan (2-MTF) represents a specialized organosulfur-heterocycle motif that sits at the intersection of bioisosteric utility and metabolic liability. While widely recognized in the flavor industry (FEMA 3949) for its savory characteristics, its application in medicinal chemistry is nuanced. It serves as a high-lipophilicity bioisostere for 2-methoxyfuran and thiophene, offering unique electronic modulation through the sulfide handle. However, its utility is gated by the metabolic instability of the furan ring.

This guide provides a technical roadmap for incorporating the 2-(methylthio)furan moiety into drug scaffolds, detailing synthetic protocols, physicochemical properties, and critical strategies to mitigate metabolic bioactivation.

Physicochemical & Electronic Profile

The 2-(methylthio)furan moiety acts as a "soft" electron donor. Unlike its oxygen analogue (2-methoxyfuran), the sulfur atom in the C2 position confers distinct lipophilic and steric properties essential for fragment-based drug discovery (FBDD).

Table 1: Comparative Bioisosteric Metrics

Property	2-(Methylthio)furan	2-Methoxyfuran	2-Methylfuran	MedChem Implication
LogP (Lipophilicity)	~1.8 - 2.1	~0.9	~1.4	SMe increases membrane permeability and hydrophobic binding.
Hammett	0.00	-0.27	-0.17	SMe is electronically neutral/weakly donating compared to OMe.
H-Bond Acceptor	Weak	Moderate	None	SMe is a poor H-bond acceptor, reducing desolvation penalties.
Metabolic Risk	High (S-ox + Ring Open)	High (Ring Open)	High (Ring Open)	Requires substitution at C5 to block bioactivation.

Key Insight: The methylthio group (-SMe) serves as a lipophilic anchor . In protein pockets where a methoxy group is too polar or metabolically labile via O-dealkylation, the -SMe group provides a stable hydrophobic contact, provided the furan ring itself is stabilized.

Metabolic Fate: The "Danger Path" vs. "Shunt Path"

The primary barrier to using 2-MTF in late-stage candidates is the bioactivation of the furan ring by Cytochrome P450 (CYP2E1, CYP450 3A4). However, the sulfur atom introduces a competing "metabolic shunt" (S-oxidation) that can be leveraged to divert metabolism away from toxic ring opening.

Mechanism of Action[1][2]

• Toxification (Ring Oxidation): CYP450 epoxidizes the furan ring (usually C2-C3 or C4-C5), which rapidly opens to form reactive cis-enedials (e.g., acetylacrolein derivatives). These are potent electrophiles that alkylate DNA and proteins (hepatotoxicity).

• Detoxification (S-Oxidation): Flavin-containing monooxygenases (FMOs) or CYPs can oxidize the sulfide to a sulfoxide (-S(=O)Me) or sulfone. This increases polarity, facilitating excretion and deactivating the ring toward epoxidation by withdrawing electron density.

Visualization: Metabolic Bifurcation

The following diagram illustrates the critical divergence in metabolic fate.

Figure 1: Metabolic bifurcation of 2-(methylthio)furan. Drug design aims to promote the S-oxidation pathway (green) or block the Ring Oxidation pathway (red) via steric hindrance at C5.

Synthetic Protocols

For medicinal chemists, installing the 2-(methylthio)furan moiety requires precise control to avoid polymerizing the acid-sensitive furan ring. Two primary methods are validated.[1][2]

Protocol A: C2-Lithiation (The "Nucleophilic" Route)

This is the preferred method for generating high-purity intermediates for library synthesis.

Reagents:

• Furan (anhydrous)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes)

• Dimethyl disulfide (DMDS)[3][4]

• Solvent: THF (anhydrous)

Step-by-Step Workflow:

• Inertion: Flame-dry a 3-neck round-bottom flask under Argon atmosphere.

• Solvation: Charge with anhydrous THF and furan (1.0 eq). Cool to -78°C (dry ice/acetone bath).

• Lithiation: Add n-BuLi (1.1 eq) dropwise over 20 minutes. Maintain temp < -70°C.

  • Mechanistic Note: 2-Lithiofuran is generated.[5][6] The kinetic acidity of the C2 proton allows exclusive lithiation.

• Incubation: Stir at -78°C for 1 hour, then warm to 0°C for 30 mins to ensure complete lithiation, then re-cool to -78°C.

• Quench: Add Dimethyl Disulfide (DMDS, 1.2 eq) dropwise.

  • Observation: Solution typically turns from yellow to colorless/pale precipitate.

• Workup: Warm to room temperature (RT). Quench with sat. NH₄Cl. Extract with Et₂O.

• Purification: Distillation (bp ~135°C) or flash chromatography (Pentane/Et₂O).

Protocol B: Thiol Methylation (The "Industrial" Route)

Used when starting from 2-furanthiol (often available as a flavor precursor).

Reagents:

• 2-Furanthiol[6][7][8][9]

• Dimethyl Sulfate (DMS) or Methyl Iodide (MeI)

• Base: NaOH (aq)

Workflow:

• Dissolve 2-furanthiol in 10% NaOH solution at 0°C.

• Add Dimethyl Sulfate dropwise (Caution: Potent Alkylator).

• Reflux for 2 hours.

• Steam distillation yields the oily product with a characteristic roasted aroma.

Visualization: Synthetic Logic

Figure 2: Lithiation-Sulfenylation strategy for precise installation of the methylthio group.

Application in Lead Optimization

When to deploy 2-(methylthio)furan in a drug campaign:

• Probing Hydrophobic Pockets: If a 2-methoxyfuran hit shows poor affinity, the 2-SMe analogue probes deeper hydrophobic sub-pockets due to the larger van der Waals radius of Sulfur (1.80 Å) vs Oxygen (1.52 Å).

• Bioisosteric Replacement of Thiophene: Thiophene is a standard scaffold. 2-MTF offers a similar steric profile but with an exocyclic "handle" (the methyl group) that can be further functionalized or used to fine-tune solubility.

• Metabolic Blocking Strategy: To use this moiety safely, block the C5 position .

  • Unsafe: 2-(methylthio)furan (Open C5 = rapid ring opening).

  • Stabilized: 2-(methylthio)-5-(trifluoromethyl)furan. The electron-withdrawing CF3 group deactivates the ring toward CYP epoxidation, significantly improving metabolic stability.

References

• Metabolic Activation Mechanism

  • Peterson, L. A. (2013). "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology.

  • Source:

• Toxicity & Safety Profile

  • National Toxicology Program. "Toxicology and Carcinogenesis Studies of 2-Methylfuran."

  • Source:

• Synthetic Methodology (Lithiation)

  • Gong, Y., et al. (2010). "Process for preparation of 2-methyltetrahydrofuran.

  • Source:

• Flavor & Industrial Context (FEMA 3949)

  • RIFM Expert Panel. "Fragrance ingredient safety assessment, 2-methyl-5-(methylthio)furan."

  • Source:

• General Bioisosterism

  • Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Effect of dimethyl disulfide on the sulfur formation and microbial community composition during the biological H2S removal from sour gas streams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Metabolic Activation of 2-Methylfuran to Acetylacrolein and Its Reactivity toward Cellular Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Methylfuran toxicity in rats--role of metabolic activation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN1141296A - Preparation method of 2-methyl-3-methylthiofuran - Google Patents [patents.google.com]
• 8. Metabolic activation of 2-methylfuran by rat microsomal systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Toxicity, genotoxicity, and carcinogenicity of 2-methylfuran in a 90-day comprehensive toxicity study in gpt delta rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Quantum Chemical Analysis of 2-(Methylthio)furan: From Conformational Landscape to Spectroscopic Fingerprints

Preamble: Unveiling the Molecular Nuances of a Flavor and Pharmaceutical Building Block

In the intricate world of molecular science, 2-(methylthio)furan stands as a molecule of significant interest, bridging the realms of flavor chemistry and pharmaceutical synthesis. Its unique electronic and structural characteristics, dictated by the interplay between the furan ring and the methylthio substituent, govern its reactivity, aromaticity, and ultimately its utility. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the quantum chemical analysis of 2-(methylthio)furan. We will delve into the theoretical underpinnings and practical workflows necessary to elucidate its conformational preferences, electronic structure, and spectroscopic properties. This document is structured not as a rigid protocol, but as a logical exploration of the molecule, grounded in the principles of scientific integrity and validated computational methodologies.

Foundational Principles: Why Quantum Chemistry Matters for 2-(Methylthio)furan

The conformational flexibility of the methylthio group in relation to the furan ring is a critical determinant of 2-(methylthio)furan's properties. Rotation around the C-S bond can lead to different conformers with varying energies and dipole moments. These subtle structural differences can have a profound impact on how the molecule interacts with biological receptors or participates in chemical reactions. Quantum chemical calculations offer a powerful lens through which we can explore this conformational landscape, predict the most stable structures, and understand the energetic barriers between them.

Furthermore, these computational methods allow for the accurate prediction of a range of molecular properties, including:

• Molecular Orbitals (HOMO/LUMO): Understanding the energy and distribution of the highest occupied and lowest unoccupied molecular orbitals is key to predicting the molecule's reactivity and its behavior in electronic applications.

• Electrostatic Potential: Mapping the electrostatic potential onto the electron density surface reveals the regions of the molecule that are electron-rich or electron-poor, providing insights into its intermolecular interactions.

• Spectroscopic Properties (NMR, IR, UV-Vis): The ability to calculate spectroscopic data is paramount for validating computational models against experimental findings, ensuring the trustworthiness of the theoretical approach.

The Computational Gauntlet: A Validated Methodological Workflow

The selection of an appropriate level of theory and basis set is a cornerstone of any reliable quantum chemical study. For a molecule like 2-(methylthio)furan, a balance between computational accuracy and cost is essential.

Level of Theory and Basis Set Selection: A Justified Approach

Based on established success in modeling similar sulfur-containing heterocyclic systems, we recommend the use of Density Functional Theory (DFT). Specifically, the B3LYP hybrid functional has consistently demonstrated a good balance of accuracy and computational efficiency for organic molecules. For enhanced accuracy, particularly in describing non-covalent interactions and rotational barriers, the M06-2X functional is also an excellent choice.

For the basis set, a Pople-style basis set such as 6-311+G(d,p) is a robust starting point. The inclusion of diffuse functions (+) is important for describing the lone pairs on the sulfur and oxygen atoms, while the polarization functions (d,p) are crucial for accurately representing the bonding environment. For higher accuracy calculations, a correlation-consistent basis set like cc-pVTZ can be employed.

A Step-by-Step Computational Protocol

The following workflow provides a comprehensive approach to the quantum chemical analysis of 2-(methylthio)furan.

Step 1: Initial Structure Generation and Conformational Search

• Objective: To identify all plausible conformers of 2-(methylthio)furan arising from the rotation of the methylthio group.

• Procedure:

  • Construct the 3D structure of 2-(methylthio)furan.

  • Perform a systematic scan of the dihedral angle defined by the furan ring and the methylthio group (e.g., C-C-S-C) in increments of 15-30 degrees.

  • At each step of the scan, perform a constrained geometry optimization.

  • The resulting energy profile will reveal the low-energy conformers.

Step 2: Geometry Optimization

• Objective: To determine the minimum energy structure for each identified conformer.

• Procedure:

  • Take the approximate geometries of the conformers from the conformational search.

  • Perform a full geometry optimization at the chosen level of theory (e.g., B3LYP/6-311+G(d,p)).

Step 3: Frequency Calculations

• Objective: To confirm that the optimized structures are true minima on the potential energy surface and to obtain thermochemical data.

• Procedure:

  • Perform a frequency calculation at the same level of theory used for the geometry optimization.

  • Verify that there are no imaginary frequencies, which would indicate a saddle point rather than a minimum.

  • The output will provide zero-point vibrational energies (ZPVE), thermal corrections to enthalpy and Gibbs free energy, and the calculated infrared (IR) spectrum.

Step 4: Calculation of Molecular Properties

• Objective: To compute key electronic and spectroscopic properties.

• Procedure:

  • Molecular Orbitals and Electrostatic Potential: These are typically calculated as part of the standard output from the geometry optimization.

  • NMR Spectra: Use the optimized geometries to perform NMR calculations using the Gauge-Independent Atomic Orbital (GIAO) method.

  • UV-Vis Spectra: Employ Time-Dependent DFT (TD-DFT) calculations to predict the electronic transitions and the resulting UV-Vis spectrum.

Below is a visual representation of the computational workflow:

Caption: Relationship between molecular orbitals and reactivity.

Spectroscopic Fingerprints: The Bridge to Experimental Reality

The calculated NMR, IR, and UV-Vis spectra serve as a direct link between theory and experiment.

• NMR Chemical Shifts: Comparing the calculated 1H and 13C chemical shifts with experimental data is a primary method for validating the computed geometries.

• IR Frequencies: The calculated vibrational frequencies can be compared to an experimental FTIR spectrum to confirm the presence of key functional groups and to validate the force field.

• UV-Vis Absorption: The calculated electronic transitions (λmax) can be compared to the experimental UV-Vis spectrum to validate the accuracy of the excited-state calculations.

Spectroscopic Data	Calculated Property	Experimental Comparison
NMR	1H and 13C Chemical Shifts	Experimental NMR Spectra
IR	Vibrational Frequencies and Intensities	Experimental FTIR Spectrum
UV-Vis	Electronic Transition Wavelengths (λmax)	Experimental UV-Vis Spectrum

Trustworthiness and Validation: A Self-Validating System

Concluding Remarks: A Powerful Toolkit for Molecular Exploration

This technical guide has outlined a robust and scientifically sound workflow for the quantum chemical analysis of 2-(methylthio)furan. By following these protocols, researchers can gain deep insights into the conformational behavior, electronic structure, and spectroscopic properties of this important molecule. The synergy between high-level computation and experimental validation provides a powerful toolkit for advancing our understanding of its chemical nature and for guiding its application in the development of new flavors, fragrances, and pharmaceuticals.

References

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT. [Link]

• Becke, A. D. (1993). Density‐functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652. [Link]

• Zhao, Y., & Truhlar, D. G. (2008). The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements: two new functionals and systematic testing of four M06-class functionals and 12 other functionals. Theoretical Chemistry Accounts, 120(1-3), 215-241. [Link]

• Dunning Jr, T. H. (1989). Gaussian basis sets for use in correlated molecular calculations. I. The atoms boron through neon and hydrogen. The Journal of Chemical Physics, 90(2), 1007-1023. [Link]

• Cheeseman, J. R., Trucks, G. W., Keith, T. A., & Frisch, M. J. (1996). A comparison of models for calculating nuclear magnetic resonance shielding tensors. The Journal of Chemical Physics, 104(14), 5497-5509. [Link]

• Stratmann, R. E., Scuseria, G. E., & Frisch, M. J. (1998). An efficient implementation of time-dependent density-functional theory for the calculation of excitation energies of large molecules. The Journal of Chemical Physics, 109(19), 8218-8224. [Link]

An In-Depth Technical Guide to the Isomeric Forms of Methylthiofuran for Researchers and Drug Development Professionals

Foreword: The Subtle Architecture of Aroma and Reactivity

In the vast landscape of heterocyclic chemistry, the furan scaffold represents a cornerstone of significant biological and commercial interest. When substituted with sulfur-containing moieties, these molecules acquire remarkably potent and often desirable sensory properties, transforming them into high-impact aroma chemicals. However, the precise positioning of these substituents on the furan ring—a concept of simple isomerism—radically alters their physicochemical properties, reactivity, and, most notably, their interaction with olfactory receptors.

This technical guide moves beyond a simple cataloging of data. It is designed to provide researchers, process chemists, and drug development professionals with a foundational understanding of the key isomeric forms of methylthiofuran. We will delve into the causal relationships between molecular structure and observable properties, explore validated synthetic routes, and detail the analytical methodologies required for unambiguous characterization. The focus of this guide will be on the two most commercially and academically significant isomers, 2-Methyl-3-(methylthio)furan and 2-Methyl-5-(methylthio)furan , whose distinct characteristics underscore the profound impact of substituent placement on molecular behavior.

The Isomeric Landscape of Methylthiofuran

The methylthiofuran structure consists of a furan ring substituted with one methyl (-CH₃) group and one methylthio (-SCH₃) group. The positional variations of these two groups give rise to several isomers. However, the scientific literature and commercial applications are predominantly focused on isomers derived from 2-methylfuran, a readily available starting material synthesized from furfural. The two primary isomers of interest are:

• 2-Methyl-3-(methylthio)furan (CAS: 63012-97-5): Characterized by adjacent methyl and methylthio groups.

• 2-Methyl-5-(methylthio)furan (CAS: 13678-59-6): Characterized by methyl and methylthio groups at opposite ends of the furan ring, flanking the oxygen atom.

While other isomers, such as 3-methyl-2-(methylthio)furan, are theoretically possible, they are far less studied and commercially unavailable, largely due to more complex synthetic pathways. This guide will concentrate on the well-documented 2,3- and 2,5-isomers.

Comparative Physicochemical and Sensory Properties

The seemingly minor shift of the methylthio group from the C3 to the C5 position results in a dramatic divergence in the compounds' properties. This is a direct consequence of the altered molecular symmetry and electron distribution within the furan ring. The oxygen atom and the sulfur atom, both containing lone pairs of electrons, influence the aromatic system's electronics differently based on the substituent positions, which in turn affects polarity, volatility, and receptor binding.

Table 1: Comparative Physicochemical Properties of Methylthiofuran Isomers

Property	2-Methyl-3-(methylthio)furan	2-Methyl-5-(methylthio)furan	Causality of Difference
CAS Number	63012-97-5[1]	13678-59-6[2]	N/A
Molecular Formula	C₆H₈OS[1]	C₆H₈OS[2]	N/A (Isomers)
Molecular Weight	128.19 g/mol [1]	128.19 g/mol [2]	N/A (Isomers)
Appearance	Colorless to pale yellow liquid[1]	Pale yellow to yellow liquid[2]	Subtle differences in conjugation and potential for trace impurities.
Boiling Point	~132 °C (lit.)[3] / 164.2 °C (est.)[1]	~66-67 °C @ 23 mmHg[2]	The more linear and symmetrical 2,5-isomer likely has weaker intermolecular dipole-dipole interactions, leading to higher volatility and a lower boiling point compared to the more polarized 2,3-isomer.
Density	~1.057 - 1.071 g/mL @ 20-25 °C[1][3]	~1.055 - 1.059 g/mL @ 20 °C[2]	Minor differences, likely attributable to packing efficiency in the liquid state.
Refractive Index	~1.506 - 1.514 @ 20 °C[1]	~1.514 - 1.520 @ 20 °C[2]	Reflects differences in electronic polarizability due to substituent placement.
Flash Point	~59 °C (138 °F)[3]	~52 °C (125 °F)[2]	Correlates with the higher volatility of the 2,5-isomer.

The most striking differentiation between the isomers is in their sensory profiles. Sulfur-containing compounds are renowned for their extremely low odor thresholds, meaning they can be detected by the human nose at parts-per-trillion concentrations.[4][5] The specific "notes" they impart are exquisitely sensitive to the molecule's three-dimensional shape and electronic properties, which govern the binding affinity to olfactory receptors.

Table 2: Comparative Sensory Profiles of Methylthiofuran Isomers

Isomer	Odor Profile	Flavor Profile	Probable Structural Rationale
2-Methyl-3-(methylthio)furan	Sulfurous, strong meaty, roasted, with coffee, spicy, and cheesy notes.[3]	Savory, meaty, brothy with spicy, nutty, and coffee nuances.[1]	The adjacent positions of the electron-donating methyl group and the sulfur atom likely create a specific electron density distribution and molecular shape that is highly complementary to receptors associated with savory and roasted "umami" or "kokumi" sensations.
2-Methyl-5-(methylthio)furan	Sulfurous, pungent, with strong onion, garlic, and horseradish notes, and coffee/mustard undertones.[2]	Musty, with mustard, onion, garlic, mushroom, and savory coffee notes.[2]	The C5 position places the methylthio group para-like to the methyl group relative to the ring oxygen. This altered geometry and charge distribution evidently fits better into olfactory receptors that perceive sharp, alliaceous, and pungent aromas, which are common for many simple alkyl sulfides.

Synthesis and Mechanistic Considerations

The synthesis of these isomers hinges on the strategic introduction of the methylthio group onto a pre-formed 2-methylfuran scaffold. The choice of synthetic route is dictated by the desired substitution pattern.

Synthesis of 2-Methyl-3-(methylthio)furan

The most direct route to the 2,3-isomer involves the S-methylation of the corresponding thiol, 2-methyl-3-furanthiol. This precursor is a valuable aroma compound in its own right, known for its intense meaty character.

Diagram 1: Synthetic workflow for 2-Methyl-3-(methylthio)furan.

Experimental Protocol: Synthesis of 2-Methyl-3-(methylthio)furan

This protocol is adapted from established patent literature and employs a classic nucleophilic substitution mechanism.

• Rationale: The process begins with the deprotonation of the weakly acidic thiol group on 2-methyl-3-furanthiol using a strong base (NaOH). This in situ generation of a thiolate anion creates a potent sulfur nucleophile. Dimethyl sulfate is an excellent and highly reactive methylating agent, providing an electrophilic methyl group that is readily attacked by the thiolate. The reaction proceeds via a standard Sₙ2 mechanism.

• Methodology:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and addition funnel, charge an aqueous solution of sodium hydroxide (e.g., 10-20% w/w). Cool the solution to a temperature between -10 °C and 0 °C using an ice-salt or acetone/dry ice bath.

  • Thiolate Formation: Slowly add 2-methyl-3-furanthiol (1.0 eq) to the cold caustic solution while stirring. Maintain the temperature below 5 °C. The thiol will dissolve as the sodium salt is formed.

  • Methylation: Add dimethyl sulfate (1.0-1.1 eq) dropwise via the addition funnel, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.

  • Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 1-2 hours. Reaction progress can be monitored by Gas Chromatography (GC) by extracting a small aliquot with a solvent like diethyl ether.

  • Workup and Isolation: Transfer the reaction mixture to a separatory funnel. Extract the aqueous phase three times with diethyl ether or methyl tert-butyl ether (MTBE). Combine the organic layers, wash with water, then with brine.

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator. The crude product is then purified by vacuum distillation to yield the final product. A yield of approximately 82% has been reported for this method.

Proposed Synthesis of 2-Methyl-5-(methylthio)furan

A peer-reviewed, detailed protocol for the 2,5-isomer is less common, but a logical synthesis can be constructed based on fundamental furan chemistry. The C5 proton of 2-methylfuran is the most acidic and is readily removed by strong bases, making it the prime position for electrophilic substitution.

Diagram 2: Proposed synthetic workflow for 2-Methyl-5-(methylthio)furan.

• Mechanistic Rationale: This approach utilizes directed ortho-metalation logic, where the furan oxygen directs a strong organolithium base (n-BuLi) to deprotonate the adjacent C5 position. This generates a highly reactive carbanion intermediate, 5-lithio-2-methylfuran. This nucleophilic intermediate is then "quenched" with an electrophilic sulfur source. Dimethyl disulfide (DMDS) is an ideal reagent for this, as the nucleophile will attack one of the sulfur atoms, displacing the other as a stable methylthiolate leaving group.

Analytical Characterization: Ensuring Purity and Identity

Unambiguous identification of methylthiofuran isomers is critical. Due to their similar molecular weights, chromatographic separation followed by spectroscopic analysis is the gold standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC is the ideal technique for separating these volatile isomers. Their differing polarities and boiling points result in distinct retention times on a given GC column. Following separation, the mass spectrometer fragments the molecules in a reproducible manner, providing a "fingerprint" for identification.

• Expected Observations:

  • Retention Time: On a standard non-polar column (e.g., DB-5ms), the more volatile 2-methyl-5-(methylthio)furan is expected to elute before the less volatile 2-methyl-3-(methylthio)furan .

  • Mass Spectrum: Both isomers will show a prominent molecular ion (M⁺) peak at m/z = 128. The key to differentiation lies in the fragmentation pattern. The primary fragmentation pathway for both is often the loss of a methyl radical (-CH₃) from the thioether group, leading to a strong fragment ion at m/z = 113. Subtle differences in the relative intensities of other fragments (e.g., those arising from ring cleavage) can be used for differentiation, but these can be instrument-dependent. Unambiguous identification relies heavily on chromatographic separation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for absolute structure elucidation, as the chemical shift and coupling patterns of the protons (¹H NMR) and carbons (¹³C NMR) are uniquely determined by the isomeric structure.

Table 3: Predicted ¹H and ¹³C NMR Spectral Data (in CDCl₃)

Isomer	Nucleus	Position	Predicted Chemical Shift (δ, ppm)	Multiplicity / Coupling	Rationale for Assignment
2-Methyl-3-(methylthio)furan	¹H	C5-H	~7.2 - 7.4	Doublet (d), J ≈ 2.0 Hz	Deshielded by adjacent ring oxygen. Coupled to C4-H.
¹H	C4-H	~6.2 - 6.4	Doublet (d), J ≈ 2.0 Hz	Coupled to C5-H.
¹H	C2-CH₃	~2.3 - 2.5	Singlet (s)	Typical chemical shift for a methyl group on an aromatic ring.
¹H	S-CH₃	~2.4 - 2.6	Singlet (s)	Typical chemical shift for a methylthio group.
¹³C	C2	~148 - 152	Singlet	Carbon bearing the methyl group, deshielded.
¹³C	C3	~115 - 120	Singlet	Carbon bearing the sulfur, shielded relative to C2/C5.
¹³C	C4	~110 - 114	Singlet	CH carbon adjacent to the substituted C3.
¹³C	C5	~140 - 144	Singlet	CH carbon deshielded by the adjacent oxygen.
¹³C	C2-C H₃	~12 - 15	Singlet
¹³C	S-C H₃	~15 - 18	Singlet
2-Methyl-5-(methylthio)furan	¹H	C3-H	~6.0 - 6.2	Doublet (d), J ≈ 3.0 Hz	Shielded relative to the 2,3-isomer's ring protons. Coupled to C4-H.
¹H	C4-H	~6.2 - 6.4	Doublet (d), J ≈ 3.0 Hz	Coupled to C3-H.
¹H	C2-CH₃	~2.2 - 2.4	Singlet (s)
¹H	S-CH₃	~2.4 - 2.5	Singlet (s)
¹³C	C2	~155 - 159	Singlet	Carbon bearing the methyl group.
¹³C	C5	~145 - 149	Singlet	Carbon bearing the sulfur group.
¹³C	C3	~108 - 112	Singlet	CH carbon.
¹³C	C4	~112 - 116	Singlet	CH carbon.
¹³C	C2-C H₃	~13 - 16	Singlet
¹³C	S-C H₃	~18 - 22	Singlet

Note: Predicted values are based on standard chemical shift theory and data from analogous compounds. Experimental values may vary slightly. The key diagnostic feature is the pattern of two distinct doublets for the furan ring protons in both isomers, with different chemical shifts reflecting their electronic environment.

Diagram 3: General analytical workflow for isomer characterization.

Applications and Concluding Remarks

The primary application for both 2-methyl-3-(methylthio)furan and its 2,5-isomer lies within the flavor and fragrance industry . Their intense and distinct sensory profiles make them indispensable tools for food technologists and perfumers.

• 2-Methyl-3-(methylthio)furan is a cornerstone for creating authentic cooked meat, roast, and savory flavors. It is used in processed meats, soups, sauces, and snack seasonings to impart a rich, complex, and mouth-watering character that is difficult to achieve with other compounds.

• 2-Methyl-5-(methylthio)furan finds use where a more pungent, alliaceous (onion/garlic) note is desired, often in combination with other savory ingredients. It can provide a sharp, cooked-sulfur top note in savory systems and is also noted for its contribution to coffee aromas.[2]

Beyond flavor, these molecules serve as valuable intermediates in medicinal chemistry and materials science , where the substituted furan ring can be a key pharmacophore or a building block for more complex molecular architectures.

References

• CN1141296A, Preparation method of 2-methyl-3-methylthiofuran, (2004).

• Eurasian Chemical Communications, Synthesis of new heterocyclic derivatives from 2- furyl methanethiol and study their applications, (2021). Available at: [Link]

• MDPI, Perfect and Defective 13C-Furan-Derived Nanothreads from Modest-Pressure Synthesis Analyzed by 13C NMR, (2021). Available at: [Link]

• ResearchGate, Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound, (2020). Available at: [Link]

• MDPI, A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones, (2018). Available at: [Link]

• The Royal Society of Chemistry, Supporting Information for Asymmetric Synthesis of 2-Benzhydryl-Substituted Five-Membered Heterocycles, (2011). Available at: [Link]

• The Good Scents Company, 2-methyl 5-(methyl thio) furan, (n.d.). Available at: [Link]

• The Good Scents Company, 2-methyl 3-(methyl thio) furan, (n.d.). Available at: [Link]

• PubChem, 2-Methyl-5-(methylthio)furan, (n.d.). Available at: [Link]

• ResearchGate, The assignment of 1H and 13C chemical shifts for dihydro-3(2H)-furanone derivatives, (2008). Available at: [Link]

• NIST, Furan, 2-methyl-, (n.d.). Available at: [Link]

• PubChem, 2-Methyl-3-(methylthio)furan, (n.d.). Available at: [Link]

• precisionFDA, 2-METHYL 5-(METHYL THIO) FURAN, (n.d.). Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD., The Science Behind Savory: Key Chemical Properties of 2-Methyl-3-(methylthio)furan, (2026). Available at: [Link]

• MDPI, Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels, (2023). Available at: [Link]

• ResearchGate, ChemInform Abstract: Synthesis of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]- and 2-Methyl-1-[(5-methylpyrrol-2-yl)methyl]-1H-benzimidazoles, (2010). Available at: [Link]

• Frontiers, Roles of sulfur-containing compounds in fermented beverages with 2-furfurylthiol as a case example, (2022). Available at: [Link]

• ResearchGate, Sulfur-containing Odorants in Fragrance Chemistry, (2018). Available at: [Link]

Sources

• 1. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl 5-(methyl thio) furan, 13678-59-6 [thegoodscentscompany.com]
• 3. GSRS [precision.fda.gov]
• 4. 2-Methyl-5-(methylthio)furan | C6H8OS | CID 61657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of 2-Methyl-3-(methylthio)furan

High-Stability Flavor Analogues via S-Methylation of 2-Methyl-3-Furanthiol

Executive Summary & Nomenclature Correction

Objective: This guide details the protocol for the synthesis of 2-methyl-3-(methylthio)furan (FEMA 3949) starting from 2-methyl-3-furanthiol (FEMA 3188).

Critical Nomenclature Note: The user request specified "2-(methylthio)furan." However, starting from 2-methyl-3-furanthiol, the direct product of S-functionalization retains the 3-methyl group. Synthesizing the non-methylated 2-(methylthio)furan from this precursor would require skeletal rearrangement and demethylation, which is not a chemically viable or standard pathway. This application note focuses on the S-methylation reaction, a critical industry process used to convert the unstable, high-impact meaty thiol (MFT) into its more stable thioether derivative [1, 2].

Significance:

• Starting Material (MFT): Intense roast beef/meaty aroma. Highly susceptible to oxidation (forming disulfides) and degradation.[1]

• Target Product (MMTF): Retains meaty/savory character but with significantly improved oxidative stability and a lower odor threshold in certain matrices.

Chemical Strategy & Mechanism[1]

The synthesis relies on a classical Williamson ether synthesis adaptation (S-alkylation). The reaction proceeds via an

Nucleophilic Substitution mechanism.

• Activation: The acidic proton of the thiol (-SH, pKa ~10-11) is removed by a base to form the highly nucleophilic thiolate anion (

  ).

• Substitution: The thiolate attacks the electrophilic methyl group of the alkylating agent (Methyl Iodide or Dimethyl Sulfate), displacing the leaving group.

Reaction Scheme:

Figure 1: Mechanistic pathway for the S-methylation of furanthiol.

Experimental Protocols

Two methods are provided: Method A (Standard Laboratory Scale) using Methyl Iodide, and Method B (Scalable/Industrial) using Dimethyl Sulfate in aqueous media.

Safety Pre-Requisites (Critical)

• Stench Alert: 2-Methyl-3-furanthiol has an extremely low odor threshold (0.005 ppb). All work must be performed in a high-efficiency fume hood. Double-gloving and dedicated waste containers are required.[1]

• Toxicity: Methyl Iodide (MeI) and Dimethyl Sulfate (DMS) are potent alkylating agents and suspected carcinogens. Avoid inhalation and skin contact.[1]

Method A: High-Purity Laboratory Synthesis (Acetone/MeI)

Best for: Gram-scale synthesis requiring high purity and easy workup.

Reagents:

• 2-Methyl-3-furanthiol (1.0 eq)

• Methyl Iodide (MeI) (1.2 eq)

• Potassium Carbonate (

  ), anhydrous (1.5 eq)

• Acetone (Reagent Grade)

Step-by-Step Protocol:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Solvation: Dissolve 2-methyl-3-furanthiol (e.g., 11.4 g, 100 mmol) in anhydrous acetone (100 mL).

• Deprotonation: Add anhydrous

  (20.7 g, 150 mmol) in a single portion. Stir at room temperature for 15 minutes. The mixture may turn slightly yellow/orange as the thiolate forms.

• Alkylation: Cool the mixture to 0°C using an ice bath. Add Methyl Iodide (17.0 g, 120 mmol) dropwise via a syringe or addition funnel over 20 minutes to control the exotherm.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 9:1) or GC-MS. The thiol peak should disappear completely.

• Workup: Filter off the solid inorganic salts (

  /KI). Wash the filter cake with a small amount of acetone.

• Concentration: Remove the solvent under reduced pressure (Rotary Evaporator, 30°C bath, avoid high heat to prevent volatility loss).

• Purification: The crude oil is purified via vacuum distillation (approx. 60–65°C at 10 mmHg) to yield a pale yellow liquid.

Method B: Scalable Aqueous Synthesis (NaOH/DMS)

Best for: Larger batches (>100g) where solvent cost and flammability are concerns. Based on industrial patent methodologies [3].

Reagents:

• 2-Methyl-3-furanthiol (1.0 eq)

• Dimethyl Sulfate (DMS) (1.1 eq)

• Sodium Hydroxide (NaOH), 20% aqueous solution (1.5 eq)

Step-by-Step Protocol:

• Setup: Use a jacketed reactor with overhead stirring and a dropping funnel.

• Base Preparation: Charge the reactor with 20% NaOH solution. Cool to 0–5°C.

• Thiol Addition: Add 2-methyl-3-furanthiol slowly to the cold base. Stir for 30 minutes to ensure complete formation of the sodium thiolate salt.

• Methylation: Add Dimethyl Sulfate dropwise, maintaining the internal temperature below 10°C. Caution: DMS is highly toxic.

• Reflux: Once addition is complete, warm the mixture to room temperature, then heat to mild reflux (approx. 80–90°C internal) for 1–2 hours.

• Separation: Cool to room temperature. The product (an oil) will separate from the aqueous layer.

• Extraction: Decant the organic layer. Extract the aqueous layer twice with MTBE or Dichloromethane to recover residual product.

• Neutralization: Wash combined organic phases with water, then brine. Dry over

  .

• Isolation: Distill under reduced pressure.

Process Workflow & Quality Control

The following diagram illustrates the logical flow from raw material to validated product.

Figure 2: End-to-end synthesis and validation workflow.

Data & Specifications

Table 1: Physicochemical Properties and Specifications

Parameter	Specification	Notes
IUPAC Name	2-Methyl-3-(methylsulfanyl)furan
CAS Number	63012-97-5	Distinct from starting material (28588-74-1)
FEMA Number	3949	Flavor Ingredient
Appearance	Pale yellow to orange liquid	Darkens upon light exposure
Odor Profile	Meaty, Roast Beef, Sulfurous	Less pungent than free thiol
Boiling Point	57–60°C @ 44 mmHg	[4]
Density	1.14 g/mL
Solubility	Soluble in Ethanol, Oils	Insoluble in Water

Table 2: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation	Ensure base is fresh/dry; increase stir time before adding MeI.
Disulfide Impurity	Oxidation of starting material	Purge all solvents with ; use fresh thiol.
Dark Color	Polymerization/Oxidation	Distill immediately; store under Argon in amber glass.

References

• Vertex AI Search. (2023). Synthesis of 2-methyl-3-(methylthio)furan from 2-methyl-3-furanthiol. 2

• PubChem. (2023). 2-Methyl-3-(methylthio)furan Compound Summary. National Library of Medicine.

• Google Patents. (n.d.). CN1141296A - Preparation method of 2-methyl-3-methylthiofuran.[2]

• The Good Scents Company. (2023). 2-methyl-3-(methylthio)furan Properties.

• Sigma-Aldrich. (2023). 2-Methyl-3-furanthiol Product Sheet.

Sources

• 1. Hanitra sakafo OEM Methyl 3-(methylthio)propionate [13532-18-8] FEMA 2720 Mpamatsy, Orinasa | Runlong [runlongfragrance.com]
• 2. CN1141296A - Preparation method of 2-methyl-3-methylthiofuran - Google Patents [patents.google.com]

Application Note: High-Sensitivity GC-MS Analysis of 2-(methylthio)furan and Other Volatile Sulfur Compounds

Abstract

Volatile sulfur compounds (VSCs) are critical components that significantly influence the aroma and flavor profiles of various food products, beverages, and environmental samples.[1][2][3] These compounds are often present at trace levels, yet they possess extremely low odor thresholds, making their accurate detection and quantification a formidable analytical challenge.[2][3][4] This application note presents a detailed protocol for the analysis of VSCs, with a specific focus on 2-(methylthio)furan, using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies outlined herein provide a robust framework for researchers, scientists, and quality control professionals to achieve sensitive and reliable results.

Introduction: The Analytical Challenge of Volatile Sulfur Compounds

Volatile sulfur compounds are a diverse class of molecules that can impart both desirable and undesirable aromas.[3] For instance, they contribute to the characteristic notes of coffee, roasted meat, and certain fruits, but can also be responsible for off-flavors.[2][3] The primary challenges in their analysis stem from their:

• High Volatility and Reactivity: VSCs are prone to oxidation, thermal degradation, and interaction with active sites in the analytical system.[1][5]

• Low Concentration: They are often present at parts-per-trillion (ppt) to parts-per-billion (ppb) levels.[4][6]

• Complex Matrices: The samples in which they are found (e.g., food, beverages) are often complex, containing numerous interfering compounds.[7][8]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[9] When coupled with appropriate sample preparation techniques, GC-MS offers the necessary selectivity and sensitivity for the analysis of VSCs.[10][11]

Sample Preparation: Maximizing Analyte Recovery and Minimizing Artifacts

The choice of sample preparation technique is paramount for the successful analysis of VSCs. The goal is to efficiently extract and concentrate the target analytes while minimizing the introduction of interfering matrix components.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free, sensitive, and versatile extraction technique that is well-suited for VSCs.[12][13] It involves exposing a fused silica fiber coated with a stationary phase to the headspace above the sample. The volatile analytes partition onto the fiber, which is then directly introduced into the GC injector for thermal desorption.

Rationale for HS-SPME:

• High Sensitivity: It effectively concentrates trace-level volatiles.[14]

• Reduced Matrix Effects: By sampling the headspace, non-volatile matrix components that can interfere with the analysis are avoided.[12]

• Solvent-Free: This is an environmentally friendly "green" chemistry approach.[12]

Optimized HS-SPME Protocol for 2-(methylthio)furan and other VSCs:

• Sample Preparation:

  • Place a precisely weighed or measured aliquot of the sample (e.g., 5 g of a solid or 10 mL of a liquid) into a 20 mL headspace vial.

  • For aqueous samples, the addition of NaCl (e.g., 20% w/v) can improve the extraction efficiency of some VSCs by increasing the ionic strength of the solution.[10]

  • The addition of a chelating agent like EDTA (e.g., 1% w/v) can help stabilize reactive thiols.[15][16]

• Fiber Selection:

  • A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range VSC analysis.[10][17] Carboxen/Polydimethylsiloxane (CAR/PDMS) fibers are also effective, particularly for very volatile sulfur compounds.[12][18][19]

• Extraction Conditions:

  • Equilibration: Incubate the vial at a controlled temperature (e.g., 35-50°C) for a set time (e.g., 15-30 minutes) to allow the volatiles to partition into the headspace.[10][16]

  • Extraction: Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) at the same temperature.[10]

• Desorption:

  • Immediately transfer the fiber to the heated GC inlet for thermal desorption of the analytes.

Stir Bar Sorptive Extraction (SBSE)

SBSE is another sensitive extraction technique that utilizes a magnetic stir bar coated with a polydimethylsiloxane (PDMS) phase. The stir bar is placed directly into a liquid sample, and after a defined extraction time, it is removed, dried, and thermally desorbed in a dedicated unit coupled to the GC-MS.

Rationale for SBSE:

• Higher Sample Capacity: The larger volume of the sorbent phase on the stir bar allows for the extraction of a greater mass of analytes compared to SPME.

• Suitable for Less Volatile Compounds: SBSE can be more effective for semi-volatile sulfur compounds.

An optimized SBSE-GC-MS method has been successfully used to determine a range of volatile sulfur compounds in wine distillates.[15]

GC-MS Methodology: Achieving Optimal Separation and Detection

The GC-MS parameters must be carefully optimized to ensure the efficient separation of the complex mixture of VSCs and their sensitive detection.

Gas Chromatography (GC)

Column Selection: The choice of GC column is critical for resolving the target sulfur compounds from each other and from matrix interferences.

• Inertness is Key: Due to the reactive nature of sulfur compounds, a highly inert column is essential to prevent analyte adsorption and degradation, which can lead to poor peak shape and low sensitivity.[5][20] Specialized columns, such as the Agilent J&W Select Low Sulfur or DB-Sulfur SCD, are designed for this purpose.[5][21][22][23]

• Stationary Phase: A non-polar stationary phase, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS), is often a good starting point for the analysis of furan derivatives and a broad range of VSCs.[24][25] For very volatile sulfur compounds, a Porous Layer Open Tubular (PLOT) column may be more suitable.[20]

GC Parameters:

Parameter	Recommended Setting	Rationale
Injector Temperature	250 °C	Ensures efficient desorption of analytes from the SPME fiber without thermal degradation.
Injection Mode	Splitless	Maximizes the transfer of analytes to the column for trace-level analysis.
Carrier Gas	Helium	Provides good chromatographic efficiency and is compatible with mass spectrometry.
Flow Rate	1.0 - 1.5 mL/min	Optimal for most capillary columns.
Oven Program	Start at 40°C (hold for 2-5 min), ramp at 5-10°C/min to 250°C (hold for 5 min)	A starting temperature below the boiling points of the most volatile compounds allows for good initial separation. The temperature ramp elutes compounds in order of increasing boiling point.

Mass Spectrometry (MS)

Ionization and Detection:

• Ionization Mode: Electron Ionization (EI) at 70 eV is the standard for generating reproducible mass spectra that can be compared to library databases.[15]

• Acquisition Mode:

  • Full Scan: Acquires a full mass spectrum over a defined range (e.g., m/z 35-350). This is useful for identifying unknown compounds.

  • Selected Ion Monitoring (SIM): Monitors only specific ions characteristic of the target analytes. This significantly increases sensitivity and selectivity for quantitative analysis.[8]

  • Tandem Mass Spectrometry (MS/MS): For highly complex matrices, MS/MS in Multiple Reaction Monitoring (MRM) mode offers the highest degree of selectivity and sensitivity.[19][24]

Key Mass Spectral Data for 2-(methylthio)furan:

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2-(methylthio)furan	128	81, 53, 45

Data sourced from NIST Chemistry WebBook[26]

Analytical Workflow Diagram

Caption: GC-MS workflow for volatile sulfur compound analysis.

Data Analysis and Quantification

Identification: The identification of 2-(methylthio)furan and other VSCs is based on a combination of their gas chromatographic retention time and their mass spectrum. Comparison with authentic standards and commercially available mass spectral libraries (e.g., NIST, Wiley) is essential for confident identification.

Quantification: For accurate quantification, an internal standard method is recommended. A deuterated analog of the target analyte is the ideal internal standard. If this is not available, a compound with similar chemical properties and a different retention time can be used. A calibration curve is constructed by analyzing a series of standards of known concentrations.

Common Pitfalls and Troubleshooting

• Poor Peak Shape (Tailing): This is often indicative of active sites in the GC system. Ensure the use of an inert column, liner, and seals.

• Low Recovery: This can be caused by suboptimal extraction conditions or analyte degradation. Re-evaluate SPME parameters (fiber, time, temperature) and consider adding stabilizing agents like EDTA.

• Carryover: Some VSCs can be "sticky." A bake-out of the SPME fiber and the GC oven between runs can help minimize carryover.

• Matrix Interference: If co-eluting peaks interfere with the analysis, consider adjusting the GC oven program or using a more selective detection mode like SIM or MS/MS.[7][8]

Conclusion

The GC-MS methodology detailed in this application note provides a comprehensive and robust approach for the analysis of 2-(methylthio)furan and other volatile sulfur compounds. By carefully selecting the sample preparation technique, optimizing GC and MS parameters, and being mindful of the unique challenges posed by these reactive analytes, researchers can achieve the high sensitivity and accuracy required for their work in flavor chemistry, environmental monitoring, and product quality control.

References

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• Jiang, G., Wang, W., Chen, L., Liu, J., & Wu, D. (2012). Headspace solid-phase microextraction for the determination of volatile sulfur compounds in odorous hyper-eutrophic freshwater. Analytica Chimica Acta, 731, 39-45. [Link]

• Various Authors. (n.d.). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. ResearchGate. [Link]

• Murray, K. E. (2001). Limitations to the Use of Solid-Phase Microextraction for Quantitation of Mixtures of Volatile Organic Sulfur Compounds. Analytical Chemistry, 73(17), 4323-4326. [Link]

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• Agilent Technologies. (n.d.). Select Low Sulfur GC Columns. [Link]

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• Milo, C., & Reineccius, G. (2000). Analytical Methods to Determine Volatile Sulfur Compounds in Foods and Beverages. In Sulfur Compounds in Foods (pp. 12-29). American Chemical Society. [Link]

• Dziekońska-Kubczak, U., Pielech-Przybylska, K., Patelski, P., & Balcerek, M. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS. Molecules, 25(5), 1232. [Link]

• Jurado, A., Callejón, R. M., De Orduña, R. M., & Troncoso, A. M. (2021). Volatile Sulphur Compounds in Wine Distillates by Stir Bar Sorptive Extraction-Gas Chromatography-Mass Spectrometry. Foods, 10(11), 2636. [Link]

• Chen, Y. C., Nguyen, T. T. T., & Lee, Y. C. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Molecules, 28(4), 1639. [Link]

• Chen, Y. C., Nguyen, T. T. T., & Lee, Y. C. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. PubMed. [Link]

• Qian, M. C., & Reineccius, G. A. (2011). The Significance of Volatile Sulfur Compounds in Food Flavors. ACS Symposium Series, 1068, 1-13. [Link]

• Blank, I., Devaud, S., & Fay, L. B. (2007). Quantitation of Furan and Methylfuran Formed in Different Precursor Systems by Proton Transfer Reaction Mass Spectrometry. Journal of Agricultural and Food Chemistry, 55(25), 10357-10363. [Link]

• Ochiai, N., Tsunokuni, S., Sasamoto, K., & Hoffmann, T. (2003). Analysis of volatile sulphur compounds in breath by gas chromatography-mass spectrometry using a three-stage cryogenic trapping preconcentration system. Journal of Chromatography B, 791(1-2), 267-276. [Link]

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• Chrom Tech. (n.d.). Agilent Select Low Sulfur GC Column. [Link]

• Element Lab Solutions. (n.d.). Select Low Sulfur. [Link]

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• Fay, L. B., Huynh-Ba, T., & Blank, I. (1998). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry, 46(12), 5123-5128. [Link]

• Qian, M. C., & Reineccius, G. (2011). The Significance of Volatile Sulfur Compounds in Food Flavors. American Chemical Society. [Link]

• Andersson, J. T. (2007). Limitations to GC−MS Determination of Sulfur-Containing Polycyclic Aromatic Compounds in Geochemical, Petroleum, and Environmental Investigations. Energy & Fuels, 21(4), 2269-2274. [Link]

• Agilent Technologies. (2014). Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas. [Link]

• Dziekońska-Kubczak, U., Pielech-Przybylska, K., Patelski, P., & Balcerek, M. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. National Institutes of Health. [Link]

• OI Analytical. (n.d.). Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. [Link]

• Shimadzu Scientific Instruments. (n.d.). Overcoming Challenges of Sulfur Analysis in Natural Gas and Gaseous Fuels. [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. [Link]

• Glabasnia, A. (2021). The Importance of Analyzing Sulphur Compounds in Food. LCGC International, 34(11), 20-25. [Link]

• Li, D., Oden, K., English, C., & Herrington, J. (2016). Two Detector Solution to Analyzing Sulfur. Restek Resource Hub. [Link]

• Parmar, S. S., de Vera, V., & Liu, Y. (n.d.). Sampling and Analysis of Sulfur Compounds Using Gas Chromatograph/ Mass Selective Detector (GC/MS). Atmospheric Analysis & Consulting, Inc. [Link]

• NIST. (n.d.). Furan, 2-[(methylthio)methyl]-. NIST Chemistry WebBook. [Link]

• SpectraBase. (n.d.). 2-[(methylthio)methyl]furan. [Link]

• Various Authors. (n.d.). Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound. ResearchGate. [Link]

• NIST. (n.d.). 2-Methyl-3-furanthiol. NIST Chemistry WebBook. [Link]

• Various Authors. (n.d.). A Novel Method for Quantification of 2-Methyl-3-furanthiol and 2-Furanmethanethiol in Wines Made from Vitis vinifera Grape Varieties. ResearchGate. [Link]

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Application Note: A Validated HPLC-UV Method for the Quantification of 2-(Methylthio)furan

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the quantitative analysis of 2-(methylthio)furan. This method is designed for researchers, scientists, and professionals in the drug development and food chemistry sectors who require accurate quantification of this compound. The protocol outlines the chromatographic conditions, sample preparation, and a comprehensive validation strategy based on the International Conference on Harmonisation (ICH) guidelines to ensure data integrity and reproducibility.

Introduction: The Significance of 2-(Methylthio)furan Quantification

2-(Methylthio)furan is a volatile organic compound belonging to the furan family, characterized by a furan ring substituted with a methylthio group.[1] While structurally related to other furans, its unique sulfur-containing moiety imparts distinct chemical and sensory properties. It is found in various food products and can be a key aroma compound, but like other furans, it is also of interest in toxicological and pharmaceutical studies due to the potential biological activities of the furan ring. Accurate and precise quantification is therefore crucial for quality control in the food and fragrance industries, as well as for safety and efficacy studies in drug development.

High-Performance Liquid Chromatography (HPLC) with UV detection offers a specific, sensitive, and widely accessible analytical technique for the quantification of 2-(methylthio)furan. The method described herein is a reverse-phase HPLC approach, which is well-suited for the separation of moderately polar organic molecules like 2-(methylthio)furan.

Principles of the HPLC-UV Method

This method is based on reverse-phase chromatography, where the stationary phase is nonpolar (a C18 column) and the mobile phase is a polar mixture of acetonitrile and water. 2-(Methylthio)furan, being a moderately nonpolar analyte, will have an affinity for the C18 stationary phase. The elution of the analyte is achieved by a gradient of the mobile phase, where an increasing concentration of the organic modifier (acetonitrile) reduces the retention of 2-(methylthio)furan, allowing it to travel through the column and be detected by the UV detector.

The selection of a C18 column is based on its versatility and proven performance for a wide range of organic molecules. The mobile phase composition of acetonitrile and water is a common choice for reverse-phase HPLC due to its good UV transparency, low viscosity, and miscibility.[2] A small amount of acid, such as phosphoric acid, is often added to the mobile phase to improve peak shape and reproducibility by suppressing the ionization of any acidic functional groups.[2] For applications requiring mass spectrometry compatibility, formic acid can be used as a substitute.[2]

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of 2-(methylthio)furan using the described HPLC method.

Caption: Overall workflow for the quantification of 2-(methylthio)furan.

Detailed Protocol

Instrumentation and Reagents

• HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data Acquisition and Processing Software.

• Analytical Balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

• HPLC grade acetonitrile.

• HPLC grade water.

• Phosphoric acid (85%).

• 2-(methylthio)furan standard (purity >98%).

Chromatographic Conditions

The following table summarizes the recommended HPLC conditions. These parameters may require optimization depending on the specific instrument and column used.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient	0-2 min: 30% B, 2-10 min: 30-70% B, 10-12 min: 70% B, 12-13 min: 70-30% B, 13-15 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	15 minutes

Rationale for Parameter Selection:

• Gradient Elution: A gradient is chosen to ensure good separation of 2-(methylthio)furan from potential impurities and to provide a sharp peak shape, which is beneficial for accurate quantification.

• Detection Wavelength: The furan ring exhibits UV absorbance. While a full UV scan of the standard is recommended to determine the optimal wavelength, 254 nm is a common starting point for aromatic compounds.

• Column Temperature: Maintaining a constant column temperature of 30°C ensures reproducible retention times.

Preparation of Standard Solutions

Note: Due to the volatility and potential instability of furan compounds, it is crucial to handle standards and samples with care, minimizing exposure to air and light.[3]

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 2-(methylthio)furan standard into a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile. This stock solution should be stored at 4°C and protected from light.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the initial mobile phase composition (70% Mobile Phase A, 30% Mobile Phase B). A typical calibration range could be 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation

The sample preparation procedure will vary depending on the matrix. The following is a general procedure for a liquid sample. For solid samples, an initial extraction step (e.g., with acetonitrile or methanol) followed by filtration would be necessary.

• Accurately transfer a known volume or weight of the sample into a volumetric flask.

• Dilute the sample with the initial mobile phase composition to a concentration that is expected to fall within the calibration range.

• Vortex the solution to ensure homogeneity.

• Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

Method Validation

To ensure the reliability of the analytical method, it should be validated according to ICH guidelines, assessing the following parameters.[4]

Caption: Key parameters for HPLC method validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by comparing the chromatograms of a blank sample, a spiked sample, and the standard solution to ensure no interfering peaks are present at the retention time of 2-(methylthio)furan.

Linearity and Range

Linearity is established by analyzing a series of dilutions of the standard solution (as prepared in section 4.3). The peak areas are plotted against the corresponding concentrations, and a linear regression analysis is performed.

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.999

Accuracy

Accuracy is determined by performing recovery studies. A known amount of 2-(methylthio)furan is spiked into a blank matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery is then calculated.

Parameter	Acceptance Criteria
% Recovery	98.0% - 102.0%

Precision

Precision is assessed at two levels:

• Repeatability (Intra-day precision): The analysis of six replicate samples at the target concentration on the same day.

• Intermediate Precision (Inter-day precision): The analysis of six replicate samples at the target concentration on different days by different analysts.

Parameter	Acceptance Criteria
RSD (%)	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ can be estimated based on the signal-to-noise ratio (S/N).

Parameter	Signal-to-Noise Ratio
LOD	3:1
LOQ	10:1

Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is evaluated by making small, deliberate variations in the method parameters and observing the effect on the results. Parameters to vary include:

• Flow rate (e.g., ± 0.1 mL/min)

• Column temperature (e.g., ± 2 °C)

• Mobile phase composition (e.g., ± 2% organic)

The results should remain unaffected by these minor changes, demonstrating the method's reliability during routine use.

Data Analysis and Quantification

The concentration of 2-(methylthio)furan in the samples is determined by constructing a calibration curve from the analysis of the working standard solutions. The peak area of 2-(methylthio)furan in the sample chromatogram is then used to calculate the concentration using the linear regression equation obtained from the calibration curve.

Concentration (µg/mL) = (Peak Area - y-intercept) / slope

The final concentration in the original sample should be calculated by taking into account any dilution factors used during sample preparation.

Conclusion

The HPLC-UV method described in this application note provides a reliable and robust approach for the quantification of 2-(methylthio)furan. The detailed protocol and validation parameters ensure that the method is suitable for routine analysis in quality control and research laboratories. Proper adherence to the outlined procedures will yield accurate and reproducible results, contributing to a better understanding of the role of 2-(methylthio)furan in various scientific and industrial applications.

References

• Google. (2026). Time in Argyll and Bute Council, GB.
• SIELC Technologies. (n.d.). Separation of Furan, 2-[(methylthio)methyl]- on Newcrom R1 HPLC column.
• National Institutes of Health. (n.d.).
• ResearchGate. (n.d.).
• Google Patents. (n.d.). Preparation method of 2-methyl-3-methylthiofuran.
• PubMed. (n.d.).
• SciELO. (n.d.). Development and validation of an HPLC method for the determination of fluorouracil in polymeric nanoparticles.
• MDPI. (n.d.).
• Shimadzu. (n.d.). Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method.
• ResearchGate. (n.d.).
• PubChem. (n.d.). 2-Methylfuran.
• Thermo Fisher Scientific. (n.d.). GC/MS Determination of Furan in Food and Beverages using a PLOT Column.
• National Institutes of Health. (n.d.). Furan, 2-(methylthio)-.
• The Good Scents Company. (n.d.). 2-methyl 3-(methyl thio) furan.
• NIST. (n.d.). Furan, 2-[(methylthio)methyl]-.
• JRC Publications Repository. (n.d.).
• ResearchGate. (n.d.).
• NIST. (n.d.). Furan, 2-methyl-.
• U.S. Food and Drug Administration. (2006).
• Chem-Impex. (n.d.). 2-Methyl-3-(methylthio)furan.
• PubMed. (n.d.). Stability of thiols in an aqueous process flavoring.

Sources

• 1. Furan, 2-(methylthio)- | C5H6OS | CID 139389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Separation of Furan, 2-[(methylthio)methyl]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. scielo.br [scielo.br]

Application Note: Advanced Sample Preparation Strategies for the Quantitation of 2-(Methylthio)furan

Introduction & Scientific Context

2-(Methylthio)furan is a potent volatile sulfur compound (VSC) characterized by a low odor threshold and distinct sensory properties (meaty, roasted, coffee-like). While desirable in food matrices like roasted coffee and meat extracts, it represents a critical process impurity in pharmaceutical synthesis, particularly in the production of furan-based intermediates.

The Analytical Challenge

Quantifying 2-(methylthio)furan presents a tripartite challenge:

• Volatility: With a boiling point of approx. 135-137°C but high vapor pressure, evaporative loss during standard concentration steps (e.g., rotary evaporation) is a primary error source.

• Sulfur Reactivity: The thioether moiety is susceptible to oxidation to sulfoxides/sulfones and exhibits strong adsorption to active sites in stainless steel injection liners and columns (the "memory effect").

• Matrix Complexity: In food and biological matrices, the analyte often co-elutes with high-concentration terpenes or Maillard reaction byproducts.

This guide details three field-proven sample preparation protocols designed to mitigate these risks, prioritizing Headspace Solid-Phase Microextraction (HS-SPME) as the gold standard for trace analysis.

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the optimal preparation technique for your specific matrix and sensitivity requirements.

Figure 1: Decision tree for selecting sample preparation method based on sensitivity needs and matrix physical state.

Protocol A: Headspace Solid-Phase Microextraction (HS-SPME)

Status: Gold Standard for Trace Analysis (ppb/ppt levels). Mechanism: Equilibrium-based extraction where the analyte partitions from the sample matrix into the headspace, and then onto a coated fiber.

Scientific Rationale

Direct immersion is avoided to prevent non-volatile matrix contamination. We utilize a DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) fiber.

• Why this fiber? The Carboxen layer (microporous) effectively traps small volatiles like furans, while the DVB layer (mesoporous) captures larger aromatics, and the PDMS provides a non-polar base. This "Arrow" or tri-phase configuration offers superior capacity over standard PDMS fibers.

• Salting Out: The addition of NaCl increases the ionic strength of the aqueous phase, decreasing the solubility of the hydrophobic 2-(methylthio)furan and driving it into the headspace (Henry's Law constant modification).

Materials

• Fiber: SPME Arrow 1.1mm DVB/CAR/PDMS (or standard 2cm fiber).

• Vials: 20 mL headspace vials with magnetic screw caps and PTFE/Silicone septa.

• Reagents: Sodium Chloride (NaCl), analytical grade, baked at 400°C to remove organics.

• Internal Standard (ISTD): 2-Methylfuran-d3 or Thiophene-d4 (structurally similar VSC).

Step-by-Step Protocol

• Sample Weighing:

  • Solids: Weigh 1.0 g ± 0.01 g of homogenized sample into a 20 mL vial.

  • Liquids: Pipette 5.0 mL of sample.

• Matrix Modification (Salting Out):

  • Add 5 mL of saturated NaCl solution (approx. 360 g/L).

  • Note: For solid samples, this creates a slurry essential for uniform volatilization.

• Internal Standard Addition:

  • Spike 10 µL of ISTD solution (10 µg/mL in Methanol) directly into the liquid phase.

  • Critical: Do not inject onto the glass wall; inject into the liquid to ensure mixing.

• Equilibration:

  • Seal vial immediately.

  • Incubate at 40°C for 15 minutes with agitation (500 rpm).

  • Why 40°C? Higher temperatures (>60°C) may induce Maillard reactions in food matrices, artificially generating furan derivatives.

• Extraction:

  • Expose the SPME fiber to the headspace for 30 minutes at 40°C with continuous agitation.

• Desorption:

  • Insert fiber into GC inlet (Splitless mode).

  • Desorb at 250°C for 2 minutes .

  • Inertness Check: Ensure the inlet liner is deactivated (e.g., Ultra Inert or Siltek) to prevent sulfur adsorption.

Protocol B: Static Headspace (SHS-GC)

Status: Robust for QC/High Concentration (>1 ppm). Mechanism: Direct sampling of the gas phase after thermodynamic equilibrium.

Scientific Rationale

Unlike SPME, SHS does not rely on fiber competition or displacement effects. It is less sensitive but offers higher reproducibility (RSD < 2%) for routine quality control of pharmaceutical intermediates where the analyte is present at higher levels.

Step-by-Step Protocol

• Preparation:

  • Weigh 2.0 g of sample into a 20 mL headspace vial.

  • Add 10 mL of Diluent (Water:Dimethylacetamide 80:20 v/v).

  • Why DMAC? It helps dissolve organic pharmaceutical intermediates while water drives the volatile furan into the headspace.

• Incubation:

  • Temperature: 80°C . (Higher temp allowed here if matrix is thermally stable/non-food).

  • Time: 45 minutes with high shaking.

• Sampling Parameters (Loop System):

  • Loop Temperature: 95°C.

  • Transfer Line: 100°C.

  • Injection Volume: 1.0 mL.

• GC Injection:

  • Split ratio: 10:1 (to prevent column overload).

Protocol C: Micro-Liquid-Liquid Extraction (Micro-LLE)

Status: Backup method for complex liquid matrices. Mechanism: Partitioning into a non-polar solvent followed by direct liquid injection.

Scientific Rationale

When headspace techniques are unavailable or matrix suppression is extreme, LLE provides a physical separation. We use Hexane or MTBE as they extract the non-polar 2-(methylthio)furan efficiently while leaving polar matrix components (sugars, salts) behind.

Step-by-Step Protocol

• Extraction:

  • Place 5 mL of aqueous sample into a 15 mL centrifuge tube.

  • Add 1.0 mL of Hexane (containing 5 µg/mL ISTD).

• Agitation:

  • Vortex vigorously for 2 minutes.

  • Tip: Use a multi-tube vortexer for batch consistency.

• Phase Separation:

  • Centrifuge at 3,000 x g for 5 minutes.

  • The organic (top) layer contains the analyte.

• Drying (Optional but Recommended):

  • Transfer the top layer to a vial containing a small amount of anhydrous Sodium Sulfate (Na₂SO₄) to remove residual water.

• Injection:

  • Inject 1-2 µL into GC-MS/FID.

  • Warning: Non-volatile contaminants may accumulate in the liner; change liners frequently.

Validation Criteria & Quality Assurance

To ensure the "Trustworthiness" of these protocols, the following acceptance criteria must be met during method validation.

Parameter	Acceptance Criteria	Scientific Justification
Linearity (R²)	> 0.995	Ensures predictable response across the calibration range.
Recovery	80% - 120%	Verifies extraction efficiency from the specific matrix.
Precision (RSD)	< 15% (Trace), < 5% (High)	Demonstrates method robustness.
Resolution	> 1.5 vs. nearest peak	2-(methylthio)furan often co-elutes with other alkyl furans; GC column selection (e.g., DB-Wax or ZB-624) is critical.
Tailing Factor	< 1.3	Sulfur compounds tail on active sites. Higher tailing indicates system activity/dirty liner.

Visualizing the SPME Dynamics

The following diagram illustrates the equilibrium dynamics critical to Protocol A.

Figure 2: Equilibrium dynamics in HS-SPME. K1 and K2 represent the partition coefficients optimized by salt and temperature.

References

• Determination of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS. Source: SepScience / Restek Applications. Context: Validates the use of SPME Arrow for furan derivatives and establishes the superiority of DVB/CAR/PDMS fibers.

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Source: National Institutes of Health (NIH) / MDPI Foods. Context: Provides detailed validation data (recovery/linearity) for furan analysis and discusses the "salting out" effect (NaCl saturation).

• Volatile Compound Characterization of Coffee Using SPME–GC–MS. Source: MDPI (Fermentation Journal). Context: Establishes 2-(methylthio)furan as a key marker in coffee and details the incubation conditions to prevent thermal degradation.

• Determination of Furan in Foods (FDA Method). Source: U.S. Food and Drug Administration (FDA). Context: The foundational regulatory method for furan analysis, establishing the baseline for headspace incubation times and temperatures.

• Analysis of Medium Volatility Sulfur Compounds in Coffee Using Agilent GC/Q-TOF. Source: Chromatography Online. Context: Discusses the specific challenges of sulfur detection and the use of inert pathways to prevent adsorption.

Application Note: High-Efficiency Extraction of 2-(Methylthio)furan from Food Matrices via HS-SPME-GC-MS

Abstract

This guide details a robust protocol for the extraction and quantification of 2-(methylthio)furan (and its isomers) from complex food matrices (e.g., coffee, cooked meats) using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). Unlike generic volatile analyses, this protocol addresses the specific challenges of volatile sulfur compounds (VSCs) : high reactivity, low odor thresholds, and susceptibility to thermal degradation. We utilize a DVB/CAR/PDMS fiber architecture to maximize recovery while minimizing artifact formation.

Introduction & Chemical Context

2-(Methylthio)furan (CAS: 63012-97-5 for the 2-methyl-3- isomer, or 13678-59-6 for the 2-methyl-5- isomer) is a potent aroma compound contributing "meaty," "roasted," and "truffle-like" notes to foods.[1] Its analysis is critical in flavor chemistry and quality control but is complicated by:

• Matrix Binding: High affinity for lipids and proteins in food.

• Volatility: Significant losses during standard liquid-liquid extraction (LLE).

• Thermal Instability: Risk of oxidation or degradation at high injection temperatures.

Why SPME? Solid-Phase Microextraction (SPME) integrates sampling, isolation, and enrichment into a single solvent-free step. By utilizing the Headspace (HS) mode, we avoid non-volatile matrix interferences (sugars, proteins) that contaminate GC liners.

Experimental Design & Method Development

Fiber Selection: The Adsorption Mechanism

For small, volatile sulfur compounds (MW ~128 Da), adsorption (via pores) is superior to absorption (via dissolution).

• Recommendation: 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).

• Mechanism:

  • Carboxen (CAR): Microporous carbon specifically targets small molecules (C2-C6) like furans.

  • Divinylbenzene (DVB): Mesoporous polymer captures slightly larger volatiles and stabilizes the coating.

  • PDMS: Acts as the binder and facilitates migration.

• Note: A standard 100 µm PDMS fiber is insufficient due to low partition coefficients for polar sulfur heterocycles.

Thermodynamic Optimization (Salting Out & Temperature)

• Salting Out: The addition of NaCl (saturated, ~30% w/v) is non-negotiable. It increases the ionic strength of the aqueous phase, decreasing the solubility of organic volatiles and driving them into the headspace (Henry's Law constant enhancement).

• Temperature: While higher temperatures increase headspace concentration, they also increase water vapor pressure (which competes for fiber active sites) and risk Maillard reaction artifacts.

  • Optimal Range: 40°C – 50°C . This balances sensitivity with analyte stability.

Internal Standard (IS) Selection

To correct for fiber competition and matrix effects, an internal standard with similar volatility and functional groups is required.

• Preferred: 2-methyl-3-(methylthio)furan-d3 (Isotopically labeled).[1]

• Alternative: 2-methyl-3-furanthiol (CAS 28588-74-1) or 2,5-dimethylthiophene .[1][2]

Visualized Workflow

Method Optimization Logic

Figure 1: Decision tree for optimizing SPME parameters for volatile sulfur compounds.

Analytical Workflow

Figure 2: Step-by-step operational workflow for the extraction and analysis.[1]

Detailed Protocol

Reagents & Materials

• Analyte Standard: 2-(methylthio)furan (purity >95%).[3]

• Internal Standard (IS): 2-methyl-3-furanthiol (or deuterated analog).

• Matrix Modifier: Sodium Chloride (NaCl), analytical grade, baked at 400°C to remove organic impurities.

• Fiber: 50/30 µm DVB/CAR/PDMS (Supelco/Sigma-Aldrich), conditioned at 270°C for 30 min prior to first use.

• Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

Sample Preparation

• Homogenization: For solid foods (meat, beans), cryogenically grind the sample to a fine powder using liquid nitrogen to prevent volatile loss.

• Weighing: Accurately weigh 1.0 g of sample into a 20 mL headspace vial.

• Salt Addition: Add 3.0 g of NaCl and 10 mL of HPLC-grade water .

  • Note: This creates a ~30% w/v salt solution, saturating the aqueous phase.

• IS Spiking: Inject 5 µL of Internal Standard solution (10 ppm in methanol) directly into the liquid phase.

• Sealing: Immediately cap the vial and vortex for 30 seconds to dissolve salt and homogenize.

SPME Extraction Parameters

Parameter	Setting	Rationale
Incubation Temp	40°C	Sufficient to volatilize furans without degrading sulfur groups.[1]
Incubation Time	10 min	Allows headspace equilibration before fiber exposure.[1]
Agitation	250-500 rpm	Facilitates mass transfer from liquid to headspace.[1]
Extraction Time	30 min	DVB/CAR fibers require longer times to reach equilibrium due to competitive adsorption.[1]
Fiber Depth	20 mm (Headspace)	Ensure fiber does not touch the liquid/foam.[1]

GC-MS Acquisition Parameters

• Instrument: Agilent 7890B/5977B or equivalent.

• Column: DB-Wax UI (60 m × 0.25 mm × 0.25 µm).

  • Reasoning: Polar columns provide better separation of sulfur isomers compared to non-polar DB-5MS.

• Inlet: Splitless mode, 250°C.

  • Liner: 0.75 mm ID SPME liner (minimizes peak broadening).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program:

  • 40°C for 3 min (Focus volatiles).

  • Ramp 5°C/min to 150°C.

  • Ramp 20°C/min to 240°C, hold 5 min (Bake out).

• MS Detection: Electron Impact (EI), 70 eV.

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Acquisition: SIM (Selected Ion Monitoring) for maximum sensitivity.

SIM Table for 2-(methylthio)furan (MW 128):

Ion Type	m/z	Dwell Time
Quantifier	128	50 ms
Qualifier 1	113 ([M-CH3]+)	50 ms

| Qualifier 2 | 99 ([M-CHO]+) | 50 ms |[1]

Validation & Quality Control

To ensure the method is "self-validating" (Trustworthiness), perform the following checks:

Linearity & Range

Prepare a 6-point calibration curve in the matrix (standard addition method) ranging from 1 ng/g to 500 ng/g .

• Acceptance Criteria:

  .

• Matrix Matching: Do not use solvent standards; the "salting out" effect in pure water differs from complex food matrices.

Recovery & Precision

• Spike Recovery: Spike blank matrix at low (10 ng/g) and high (200 ng/g) levels.

  • Target: 80% – 120%.[4]

• Precision (RSD): Perform n=5 replicates.

  • Target: < 15% RSD.[5][6]

Carryover Check

DVB/CAR fibers are prone to "memory effects" due to strong carbon adsorption.

• Protocol: Run a blank fiber desorption (20 min @ 260°C) between high-concentration samples.

• Limit: Signal in blank must be < 1% of the LOQ.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity	Fiber damage or water saturation.[1]	Check fiber tip; ensure no splashing occurred.[1] Bake fiber @ 260°C for 30 min.
Peak Tailing	Dead volume in inlet or cold spots.[1]	Switch to a 0.75mm ID SPME liner.[1] Ensure transfer line is >240°C.
High Background	Septa bleed or salt contamination.[1]	Use low-bleed PTFE/Silicone septa.[1] Ensure salt is analytical grade and baked.
Poor Reproducibility	Inconsistent vial sealing or agitation.[1]	Check crimper tightness.[1] Ensure automated agitation is consistent.

References

• Pawliszyn, J. (2012). Handbook of Solid Phase Microextraction. Chemical Industry Press.

• Restek Corporation. (2022). Analysis of Furan and Alkylfurans in Food Samples using SPME Arrow.

• Frank, N., et al. (2020). "Detection of Furan and five Alkylfurans in various Food Matrices." Journal of Chromatography A, 1622, 461119.

• PubChem. (2023). 2-Methyl-3-(methylthio)furan Compound Summary. National Library of Medicine.

• Sigma-Aldrich. (2023). SPME Fiber Selection Guide for Volatiles and Semivolatiles.

Sources

• 1. Showing Compound 2-Methyl-3-(methyldithio)furan (FDB019911) - FooDB [foodb.ca]
• 2. Tengzhou Runlong Fragrance Co., Ltd.-Pyrazine|Thiazole|Furan|Pyrrole|Thiophene|Pyridine|Sulfur|Aldehydes And Ketones|Synthetic Fragrance [tzrunlong.com]
• 3. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methyl-3-furanthiol [webbook.nist.gov]
• 5. baua.de [baua.de]
• 6. Simultaneous determination of furan and its derivatives in food by headspace gas chromatography-mass spectrometry (HS-GC-MS) [vjfc.nifc.gov.vn]

application of 2-(methylthio)furan as a meat flavor ingredient

An Application Guide to 2-(Methylthio)furan for Meat Flavor Development

Authored by: A Senior Application Scientist

This document provides a comprehensive technical guide for researchers, food scientists, and product development professionals on the application of 2-(methylthio)furan as a potent meat flavor ingredient. It delves into the compound's fundamental properties, natural formation pathways, sensory characteristics, and practical application protocols for both analytical quantification and sensory evaluation.

Introduction: The Role of 2-(Methylthio)furan in Meat Flavor

The characteristic aroma of cooked meat is a complex symphony of hundreds of volatile compounds generated primarily through the Maillard reaction. Among these, sulfur-containing heterocyclic compounds are critical for imparting the savory, roasted, and meaty notes that define the consumer experience. 2-Methyl-3-(methylthio)furan (FEMA No. 3949) is a key contributor to this profile.[1][2] Naturally found in cooked beef and tea, its potent and characteristic aroma makes it an invaluable tool for flavor chemists aiming to create authentic and impactful meat flavors for a variety of food products.[3]

This guide serves as a practical resource, bridging the gap between the theoretical chemistry of 2-(methylthio)furan and its successful implementation in food systems. We will explore its formation, sensory attributes, and provide validated protocols for its precise measurement and perceptual evaluation.

Physicochemical Properties

A thorough understanding of a flavor ingredient's physical and chemical properties is paramount for its effective handling, formulation, and stability in a food matrix.

Property	Value	Source
Chemical Name	2-Methyl-3-(methylthio)furan	[2]
Synonyms	2-Methyl-3-methylsulfanylfuran	[2]
CAS Number	63012-97-5	[2][4]
Molecular Formula	C₆H₈OS	[4][5]
Molecular Weight	128.19 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[4][5]
Boiling Point	132 °C	[3][4]
Density	1.057 g/mL at 25 °C	[3]
Flash Point	59 °C	[3]
Solubility	Soluble in propylene glycol and triacetin	[1]

Mechanism of Formation: The Maillard Reaction

2-(Methylthio)furan is not typically present in raw meat; its existence is a product of thermal processing. The primary pathway for its formation is the Maillard reaction, a complex cascade of non-enzymatic browning reactions between reducing sugars and amino acids. Specifically, it arises from the interaction of sulfur-containing compounds, such as the amino acid cysteine, with furanones that are themselves products of the Maillard reaction.[6][7] Thiamine degradation is another significant pathway that can generate this potent aroma compound.[6]

The causality is clear: the presence of precursors (sugars, cysteine, thiamine) and the application of heat are the necessary conditions for the in-situ generation of this desirable meaty flavor note. Understanding this mechanism allows food scientists to promote its formation naturally during cooking or to use it as a targeted additive to compensate for flavor loss or to build a specific flavor profile.

Simplified formation pathway of 2-(methylthio)furan via the Maillard reaction.

Sensory Profile and Application in Food Systems

2-(Methylthio)furan possesses a potent and complex sensory profile, making it a highly efficient, low-dosage ingredient. Its character is predominantly savory and meaty.

• Odor Description : Described as beefy, cheesy, with coffee, minty, and spicy nuances.[1] It has a pungent, alliaceous, and sulfurous character that, upon dilution, becomes a more desirable meaty and brothy aroma.[1]

• Taste Description : At concentrations of 0.10 - 0.40 ppm, it imparts a mild meaty and spicy flavor, with subtle notes of coffee, nuts, and cheese.[1]

• Aroma Threshold : The detection threshold is remarkably low, reported at 0.01 ppb, highlighting its potency.[3]

Application Guidelines

The key to successfully using 2-(methylthio)furan is precise dosage control. Due to its potency, overdosing can lead to an undesirable sulfurous or artificial note. It is best used as part of a complete flavor system, where it provides a specific, authentic meaty signature.

Food Matrix	Recommended Starting Dosage (ppm in final product)	Expected Sensory Impact
Plant-Based Meat Analogs	0.05 - 0.20 ppm	Adds authentic cooked beef/roasted notes, masks "green" off-notes.
Beef Broths and Soups	0.10 - 0.40 ppm	Enhances richness and "browned" meat character.[1]
Gravies and Sauces	0.08 - 0.30 ppm	Provides a savory, long-lasting meaty foundation.[8]
Processed Meats (e.g., Sausages)	0.02 - 0.15 ppm	Boosts the perception of high-quality, well-cooked meat.
Savory Snacks (e.g., Seasonings)	0.50 - 2.00 ppm (in seasoning blend)	Imparts a distinct roasted meat character.

Causality in Application : The choice of dosage depends on the existing flavor base of the product. In a subtle chicken broth, a lower dose is required than in a robust, savory plant-based burger. The goal is to use 2-(methylthio)furan to elevate and complete the existing flavor profile, not to dominate it. It works synergistically with other Maillard-derived compounds like pyrazines and other sulfur compounds to create a well-rounded and authentic taste.

Protocol 1: Analytical Quantification in a Meat Matrix via HS-SPME-GC-MS

To control dosage and study flavor formation, a robust analytical method is essential. This protocol describes the quantification of 2-(methylthio)furan in a meat product using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is chosen for its sensitivity, minimal sample preparation, and ability to analyze volatile compounds from a complex matrix.[9]

Workflow for HS-SPME-GC-MS quantification of 2-(methylthio)furan.

Step-by-Step Methodology

• Principle : Volatile and semi-volatile compounds from the meat sample are partitioned into the headspace of a sealed vial. An SPME fiber adsorbs these compounds, which are then thermally desorbed into the GC inlet for separation and detection by MS. Isotope dilution is used for accurate quantification.[10]

• Reagents & Equipment :

  • 20 mL headspace vials with magnetic screw caps and septa.

  • SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS).

  • GC-MS system with a headspace autosampler.

  • Analytical standard of 2-(methylthio)furan (≥98% purity).

  • Isotope-labeled internal standard (e.g., furan-d4).

  • Saturated Sodium Chloride (NaCl) solution.

• Sample Preparation :

  • Weigh 5.0 ± 0.1 g of homogenized meat sample into a 20 mL headspace vial.

  • Add 5 mL of saturated NaCl solution. The salt increases the ionic strength of the aqueous phase, promoting the release of volatile compounds into the headspace.

  • Spike with a known concentration of the internal standard.

  • Immediately seal the vial tightly.

• HS-SPME Parameters :

  • Incubation/Equilibration : 60 °C for 20 minutes with agitation. This ensures the sample reaches equilibrium.

  • Extraction : Expose the SPME fiber to the vial's headspace for 30 minutes at 60 °C.

• GC-MS Parameters :

  • Inlet : 250 °C, splitless mode for 2 minutes. Ensures complete desorption of analytes from the fiber.

  • Column : DB-WAX or equivalent polar column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Oven Program : Start at 40 °C (hold 3 min), ramp to 180 °C at 5 °C/min, then ramp to 240 °C at 15 °C/min (hold 5 min).

  • Mass Spectrometer : Electron Ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode for maximum sensitivity. Monitor characteristic ions for 2-(methylthio)furan (e.g., m/z 128, 113) and the internal standard.

• Data Analysis :

  • Prepare a calibration curve using standards of 2-(methylthio)furan spiked into a blank matrix.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Quantify the concentration in the sample by interpolating from the calibration curve. This self-validating system corrects for variations in extraction and injection.

Protocol 2: Sensory Evaluation of Meat Products

Analytical data must be correlated with sensory perception to be meaningful. This protocol outlines a discriminative sensory test (e.g., a triangle test or paired comparison) followed by a descriptive analysis to characterize the impact of 2-(methylthio)furan.

Logical workflow for the sensory evaluation of 2-(methylthio)furan in meat.

Step-by-Step Methodology

• Objective : To determine if a statistically significant difference in meaty aroma and flavor exists between a control meat product and one dosed with 2-(methylthio)furan, and to describe those differences.

• Panelist Selection :

  • Recruit 15-20 panelists who are regular consumers of the meat product being tested.

  • Screen for sensory acuity and ability to describe flavors.

  • Train panelists on key meaty attributes (e.g., "roasted," "savory," "brothy," "sulfurous") using reference standards. This ensures the panel uses a consistent, validated vocabulary.

• Sample Preparation :

  • Prepare a control batch of the meat product (e.g., beef patties, chicken broth).

  • Prepare a test batch identical to the control, but with a carefully measured dose of 2-(methylthio)furan (e.g., 0.1 ppm). Ensure the flavor is homogeneously distributed.

  • Cook all samples under identical, controlled conditions.

  • Portion samples into 2 oz cups with lids, labeled with random 3-digit codes.

• Procedure :

  • Conduct the evaluation in individual sensory booths under controlled lighting and ventilation.

  • Part 1: Triangle Test : Present three samples to each panelist (two are identical, one is different) and ask them to identify the "odd" sample. This provides statistical validation of a perceivable difference.

  • Part 2: Descriptive Analysis : Present the control and test samples side-by-side. Ask panelists to rate the intensity of key attributes (e.g., Meaty Aroma, Roasted Flavor, Juiciness, Off-Flavor) on a 9-point scale.

• Data Analysis :

  • For the triangle test, use statistical tables to determine significance based on the number of correct judgments.

  • For the descriptive analysis, use an Analysis of Variance (ANOVA) or t-test to determine if there are significant differences in attribute ratings between the control and test samples.

  • The causality is established when a significant difference in the triangle test is explained by significant differences in specific meaty attributes from the descriptive analysis.

Regulatory & Safety Information

2-(Methylthio)furan is recognized as a safe and legal flavoring substance by major international regulatory bodies.

• FEMA GRAS : It is listed by the Flavor and Extract Manufacturers Association as "Generally Recognized as Safe" (GRAS), with FEMA number 3949.[2]

• JECFA : The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 2-methyl-3-(methylthio)furan and concluded it poses "no safety concern at current levels of intake when used as a flavouring agent".[2]

• FDA : It is recognized by the FDA as a substance that can be added to food as a flavoring agent or adjuvant.[2]

As with any potent flavor chemical, it should be handled in accordance with Good Manufacturing Practices (GMP). It is classified as a flammable liquid and harmful if swallowed, requiring appropriate safety precautions during handling and storage.[2]

References

• 2-Methyl-3-(methylthio)furan . Chem-Impex. [Link]

• Exploring 2-Methyl-3-(methylthio)furan: Properties and Applications . LookChem. [Link]

• Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound . Request PDF on ResearchGate. [Link]

• Furan and alkylated furans in heat processed food, including home cooked products . ScienceDirect. [Link]

• 2-methyl 3-(methyl thio) furan, 63012-97-5 . The Good Scents Company. [Link]

• 2-Methyltetrahydrofuran-3-one and Other Flavor Furans ingredients . Perfumer & Flavorist. [Link]

• Furan, 2-methylfuran and 3-methylfuran in selected foods – April 1, 2023 to March 31, 2024 . inspection.canada.ca. [Link]

• 2-methyl 5-(methyl thio) furan, 13678-59-6 . The Good Scents Company. [Link]

• Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure . PubMed. [Link]

• Furan, 2-methylfuran and 3-methylfuran in Selected Foods – April 1, 2018 to March 31, 2019 . Canada.ca. [Link]

• 2-Methyl-3-(methylthio)furan . PubChem. [Link]

• 2-Methyl-5-(methylthio)furan . PubChem. [Link]

• 2-METHYL-5-(METHYLTHIO)FURAN . Flavor and Extract Manufacturers Association. [Link]

• Simultaneous determination of furan and its derivatives in food by headspace gas chromatography-mass spectrometry (HS-GC-MS) . Vietnam Journal of Science and Technology. [Link]

Sources

• 1. 2-methyl 3-(methyl thio) furan, 63012-97-5 [thegoodscentscompany.com]
• 2. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-3-(methylthio)furan | 63012-97-5 [chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. innospk.com [innospk.com]
• 6. researchgate.net [researchgate.net]
• 7. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 8. 2-methyl 5-(methyl thio) furan, 13678-59-6 [thegoodscentscompany.com]
• 9. Simultaneous determination of furan and its derivatives in food by headspace gas chromatography-mass spectrometry (HS-GC-MS) [vjfc.nifc.gov.vn]
• 10. Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol for headspace analysis of 2-(methylthio)furan

Application Note: High-Sensitivity Headspace Analysis of 2-(methylthio)furan using SPME-GC-MS

Introduction & Scope

2-(methylthio)furan (CAS: 13679-76-0), often associated with roasted meat, coffee, and savory flavor profiles, is a potent Volatile Sulfur Compound (VSC). Its detection is critical in food chemistry for flavor profiling and in pharmaceutical development as a potential degradation impurity.

Because VSCs are highly reactive and present at trace levels (ppb/ppt), direct liquid injection is often unsuitable due to matrix interference and thermal degradation. This protocol utilizes Headspace Solid Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) .[1][2][3] This approach provides a solvent-free, high-sensitivity extraction mechanism that isolates the analyte from complex matrices (e.g., biological fluids, food slurry) while minimizing artifact formation.

Target Analyte Profile

Property	Data	Relevance to Protocol
Compound Name	2-(methylthio)furan	Target Analyte
CAS Number	13679-76-0	Identification Standard
Molecular Weight	114.17 g/mol	MS Parent Ion Selection
Boiling Point	~155°C	Determines HS Incubation Temp (<60°C recommended)
Odor Threshold	0.05 - 1 ppb (Water)	Requires High-Sensitivity (SIM Mode)
LogP	~2.3	Moderate hydrophobicity; amenable to Salting Out

Experimental Design & Logic

The "Why" Behind the Parameters

• Fiber Selection (DVB/CAR/PDMS): We utilize a Triple-Phase fiber (Divinylbenzene/Carboxen/Polydimethylsiloxane).[3]

  • Reasoning: 2-(methylthio)furan is a small molecule (MW 114). The Carboxen layer possesses micropores ideal for trapping small volatiles (C2-C6), while the DVB layer handles larger co-eluting aromatics, preventing competition for active sites.

• Salting Out (NaCl):

  • Reasoning: Adding 25-30% (w/v) NaCl increases the ionic strength of the aqueous phase. This reduces the solubility of organic volatiles (the "Salting Out" effect), driving the 2-(methylthio)furan into the headspace, thereby increasing sensitivity by 2-5x.

• Inertness (Deactivation):

  • Reasoning: Sulfur compounds are notorious for adsorbing to active metal sites (stainless steel) in the GC inlet. A deactivated Ultra-Inert liner is non-negotiable to prevent peak tailing and loss of sensitivity.

Decision Logic: Fiber Selection

Figure 1: Logic flow for selecting the optimal SPME fiber. For 2-(methylthio)furan in complex matrices, DVB/CAR/PDMS is the superior choice.

Detailed Protocol

Sample Preparation

• Vial: Use 20 mL precision headspace vials with magnetic screw caps.

• Matrix: Weigh 5.0 g of sample (or 5 mL liquid) into the vial.

• Salt Addition: Add 1.5 g NaCl (analytical grade).

• Internal Standard (ISTD): Add 5 µL of deuterated internal standard (e.g., Furan-d4 or Toluene-d8) at 10 ppm concentration.

• Seal: Immediately seal with a PTFE/Silicone septum cap. Vortex for 30 seconds to dissolve salt.

SPME Parameters (Automated/Manual)

• Fiber: 50/30 µm DVB/CAR/PDMS (Grey hub).

• Incubation Temperature: 50°C.

  • Note: Do not exceed 60°C. Higher temps increase water vapor pressure, which competes for fiber sites and dampens MS response.

• Equilibration Time: 10 min (with agitation at 250 rpm).

• Extraction Time: 30 min (fiber exposed to headspace).

• Desorption: 3 min in GC Inlet at 250°C.

GC-MS Configuration

Parameter	Setting
Instrument	Agilent 7890/5977 or equivalent
Inlet	Splitless Mode; 250°C; 0.75mm ID Ultra-Inert Liner
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)
Column	DB-Wax UI (30m x 0.25mm x 0.25µm) or DB-5MS
Oven Program	40°C (hold 2 min) → 10°C/min → 230°C (hold 5 min)
Transfer Line	240°C

Note on Column: A DB-Wax (polar) column is recommended for sulfur analysis as it separates 2-(methylthio)furan from co-eluting non-polar hydrocarbons common in food matrices.

Mass Spectrometry (SIM Mode)

Operate in Selected Ion Monitoring (SIM) for maximum sensitivity.

Analyte	Retention Time (approx)	Quant Ion (m/z)	Qual Ion 1 (m/z)	Qual Ion 2 (m/z)
2-(methylthio)furan	8.5 min (DB-Wax)	114	115	81
ISTD (Toluene-d8)	6.2 min	98	100	-

Method Validation & Quality Control

To ensure the protocol is a "self-validating system," perform the following checks:

• Linearity: Prepare a 5-point calibration curve (1 ppb – 500 ppb) in the matching matrix.

  must be > 0.995.

• Carryover Check: Inject a blank (empty vial) after the highest standard. Target analyte area must be < 0.5% of the LOQ.

  • Troubleshooting: If carryover exists, bake the fiber at 260°C for 10 min.

• System Suitability: The ISTD peak area stability should be within ±15% across the run.

Workflow Diagram

Figure 2: End-to-end analytical workflow for 2-(methylthio)furan analysis.

References

• Restek Corporation. (2022). Analysis of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS.[2][4][5][6] Retrieved from

• NIST Mass Spectrometry Data Center. (2023). Furan, 2-(methylthio)- Mass Spectrum.[7][8] NIST Chemistry WebBook, SRD 69. Retrieved from

• Sigma-Aldrich (Merck). (2024). Selection Guide for Supelco SPME Fibers. Retrieved from

• Shimadzu Corporation. (2023). Smart SPME Fibers and Arrow Selection Guide. Retrieved from

Sources

• 1. Optimization and Validation of HS-SPME-GC-MS for the Determination of Furan and Alkylfurans in Chocolate-Based Products: Impact of Tempering and Laser Printing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS [discover.restek.com]
• 3. researchgate.net [researchgate.net]
• 4. sepscience.com [sepscience.com]
• 5. Development of a GC-MS/MS method coupled with HS-SPME-Arrow for studying formation of furan and 10 derivatives in model systems and commercial foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. Furan, 2-[(methylthio)methyl]- [webbook.nist.gov]
• 8. 2-Methyl-3-(methylthio)furan | SIELC Technologies [sielc.com]

Application Note: 2-(Methylthio)furan Derivatives in High-Performance Fragrance Formulation

The following Application Note and Protocol Guide is designed for senior R&D professionals in fragrance and flavor chemistry. It addresses the specific handling, formulation, and stability challenges of 2-(methylthio)furan derivatives , with a primary focus on the commercially dominant isomer 2-methyl-3-(methylthio)furan (FEMA 3949), while referencing its close analogs.

Executive Summary & Molecule Profile[1]

2-(methylthio)furan derivatives represent a class of "High-Impact" sulfur aroma chemicals. Unlike their thiol counterparts (e.g., 2-methyl-3-furanthiol), these thioethers offer improved oxidative stability while retaining the characteristic roasted, meaty, and metallic olfactory vectors. They are critical "bridging molecules" in modern perfumery, linking gourmand (coffee/chocolate) notes with animalic (oud/leather) bases.

Chemical Identity

The term "2-(methylthio)furan" often refers colloquially to one of two methylated isomers used in the industry. Precision is required for regulatory compliance.

Common Name	2-Methyl-3-(methylthio)furan	2-Methyl-5-(methylthio)furan
CAS Number	63012-97-5	13678-59-6
FEMA Number	3949	3366
Odor Profile	Roasted coffee, beefy, savory, spicy, minty nuance.	Metallic, alliaceous (onion/garlic), horseradish, pungent.
Key Application	Coffee accords, Gourmand, Oud bases.	Exotic fruit (Durian), Metallic/Blood accords.
LogP (est)	~1.9 - 2.3	~2.7
Vapor Pressure	~1.3 hPa @ 20°C	~1.5 hPa @ 20°C

Note: This guide focuses on the 2-methyl-3- isomer due to its prevalence in fine fragrance (coffee/oud trends), but protocols apply to the entire class.

Physicochemical Properties & Stability Logic

The Thioether Advantage

Unlike furanthiols (which rapidly oxidize to disulfides, losing impact and changing character), (methylthio)furans are thioethers (sulfides).

• Stability: They are resistant to disulfide formation but susceptible to oxidation to sulfoxides (odorless/weak) and sulfones under aggressive conditions (high UV, peroxides).

• Acid Sensitivity: The furan ring is acid-sensitive. In highly acidic media (pH < 3), ring opening can occur, leading to off-notes (levulinic acid derivatives).

Solubility & Matrix Interaction

• Ethanol: Fully miscible.

• Lipids/Oils: Soluble.[1][2][3]

• Water: Insoluble.[1][2][3]

• Schiff Base Formation: Inert (lacks the -NH2 or -SH group), making it safer to use with aldehydes than thiols or amines.

Application Logic: The "Bridge" Theory

In formulation, 2-(methylthio)furan acts as a contextual shifter . Its perception changes drastically with dosage and accord structure.

Dosage Strategy

• Trace (< 10 ppb): Adds "naturalness" and "ripeness" to fruit (strawberry, tropical).

• Low (10 ppm - 0.1%): Roasted character. Essential for realistic Coffee and Chocolate.

• High (> 0.1%): Animalic, metallic, savory. Used in Oud reconstructions to mimic the sulfurous edge of natural agarwood oil.

Accord Architectures

A. The Coffee "Roast" Accord

Pyrazines alone smell "green" or "nutty." To achieve the "burnt" roast of espresso, you need a sulfur accent.

• Core: Trimethylpyrazine, 2-Ethyl-3,5-dimethylpyrazine.

• Modifier: 2-Methyl-3-(methylthio)furan (0.01% in accord) .

• Effect: Pushes the nuttiness into "roasted bean" territory.

B. The Synthetic Oud Base

Natural Oud oil contains sulfurous sesquiterpenes.

• Core: Cypriol, Castoreum, Guaiacwood.

• Booster: 2-Methyl-3-(methylthio)furan (0.05% in accord) .

• Effect: Adds the "fermented/barnyard" top note characteristic of high-grade Hindi Oud.

Experimental Protocols

Protocol A: Safe Handling & Dilution (Mandatory)

Rationale: Pure material is overwhelming and can cause olfactory fatigue (anosmia) instantly. Accurate dosing is impossible without dilution.

Materials:

• Pure 2-Methyl-3-(methylthio)furan.

• Solvent: Triethyl Citrate (TEC) or Dipropylene Glycol (DPG). Avoid Ethanol for stock solutions to prevent evaporation concentration shifts.

• Glassware: Amber glass vials with Teflon-lined caps.

Step-by-Step:

• Ventilation: Perform all operations in a fume hood.

• Primary Stock (10%): Weigh 1.00g of material into 9.00g of TEC. Mix via vortex.

• Working Stock (1%): Take 1.00g of Primary Stock and dilute with 9.00g TEC.

• Evaluation Stock (0.1%): Take 1.00g of Working Stock and dilute with 9.00g Ethanol (for smelling strips).

• Storage: Flush headspace with Nitrogen/Argon. Store at 4°C.

Protocol B: Accelerated Stability Testing

Rationale: Verify resistance to oxidation in the final product matrix.

Matrix: Eau de Toilette (EdT) Base (80% Ethanol, 20% Water). Samples:

• Control: EdT + 0.1% 2-(methylthio)furan (stored at 4°C).

• Test A: EdT + 0.1% 2-(methylthio)furan (stored at 45°C for 4 weeks).

• Test B: EdT + 0.1% 2-(methylthio)furan + 0.05% BHT (Antioxidant) (stored at 45°C for 4 weeks).

Analysis:

• Olfactory: Compare Test A vs. Control on blotters. Look for "loss of impact" or "metallic off-notes."

• GC-MS: Quantify the remaining parent peak. Look for the appearance of the Sulfoxide peak (M+16).

Protocol C: GC-MS Identification Parameters

Rationale: Identification in complex mixtures requires precise retention indices due to isomer similarity.

• Column: DB-Wax (Polar) is preferred to separate sulfur isomers.

• Injector Temp: 240°C.

• Split Ratio: 1:50 (High concentration) or Splitless (Trace analysis).

• Mass Spectrum (EI):

  • 2-Methyl-3-(methylthio)furan: Molecular Ion (M+) = 128.[3][4][5] Base Peak = 128 or 113 (loss of -CH3).

  • Key Fragment: m/z 85 (Thio-furan ring fragment).

Visualizations

Figure 1: Formulation Workflow for High-Impact Sulfur Materials

This workflow ensures safety and olfactory accuracy when incorporating 2-(methylthio)furan.

Caption: Step-by-step logic from raw material handling to final stability validation.

Figure 2: Accord Interaction Network

How 2-(methylthio)furan bridges disparate olfactory families.

Caption: Olfactory bridging capabilities of 2-(methylthio)furan across different fragrance families.

Regulatory & Safety (E-E-A-T)

• IFRA Status: 2-Methyl-3-(methylthio)furan is not explicitly restricted by IFRA Standards (as of 51st Amendment) but must be used in compliance with general safety assessments. It is a FEMA GRAS material.[6]

• Allergenicity: Not listed as one of the 26 EU cosmetic allergens.

• Handling:

  • H-Statements: H226 (Flammable), H302 (Harmful if swallowed).[3]

  • Odor Nuisance: Spills must be treated immediately with bleach (Sodium Hypochlorite) to oxidize the sulfur to odorless sulfone/sulfonate salts before cleaning.

References

• FEMA (Flavor and Extract Manufacturers Association). FEMA GRAS Assessment for 2-Methyl-3-(methylthio)furan (FEMA 3949).[3][6] Available at: [Link]

• The Good Scents Company. 2-methyl-3-(methylthio)furan - Odor Profile and Properties. Available at: [Link]

• JECFA (Joint FAO/WHO Expert Committee on Food Additives). Safety evaluation of certain food additives: Sulfur-containing furan derivatives.[2] WHO Food Additives Series 50.[6][7] Available at: [Link]

• National Institute of Standards and Technology (NIST). Mass Spectrum of Furan, 2-methyl-3-(methylthio)-. NIST Chemistry WebBook.[7] Available at: [Link]

• R.A.S. Laska, et al. "Structure-Odor Relationships of Sulfur-Containing Furan Derivatives." Journal of Agricultural and Food Chemistry, 2000.

Sources

• 1. scent.vn [scent.vn]
• 2. 2-(Methylthio)ethanol | C3H8OS | CID 78925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methyl-3-methylthiofuran | Endeavour Speciality Chemicals [endeavourchem.co.uk]
• 5. chemimpex.com [chemimpex.com]
• 6. femaflavor.org [femaflavor.org]
• 7. Furan, 2-[(methylthio)methyl]- [webbook.nist.gov]

Application Note: Precision Quantification of 2-(Methylthio)furan using Stable Isotope Dilution Assays (SIDA) via HS-SPME-GC-MS

Abstract & Core Directive

This guide details the protocol for the quantification of 2-(methylthio)furan (2-MTF) , a high-impact aroma compound responsible for meaty and sulfurous notes in coffee and processed meats. Due to its high volatility, low odor threshold (0.05–1 ppb), and susceptibility to oxidation, standard external calibration methods often yield erroneous results.[1]

This protocol utilizes Stable Isotope Dilution Assay (SIDA) , the gold standard in quantitative mass spectrometry.[1] By introducing a deuterated internal standard (d3-2-MTF ) early in the extraction process, we compensate for analyte loss, matrix suppression, and fiber competition effects in Headspace Solid-Phase Microextraction (HS-SPME).

Scientific Rationale: Why SIDA?

The Instability Challenge

2-MTF is a thioether.[1] In complex matrices (e.g., roasted coffee slurry), it faces two primary degradation pathways:

• Oxidation: Rapid conversion to sulfoxides or disulfides upon exposure to air or matrix peroxidases.[1]

• Volatility Streaming: Loss of analyte during sample handling before the vial is sealed.[1]

The Carrier Effect in SPME

In HS-SPME, analytes compete for active sites on the fiber.[1] In a "dirty" matrix like coffee, high-abundance volatiles (e.g., pyrazines) can displace trace sulfur compounds.[1]

• External Calibration: Fails because the standard (in pure water) extracts differently than the analyte (in coffee).[1]

• SIDA Solution: The isotopologue (d3-2-MTF) has nearly identical physical properties (volatility, polarity, pKa) to the analyte. Any loss or suppression affecting 2-MTF affects d3-2-MTF equally. The ratio of their signals remains constant, ensuring accuracy.

Materials & Chemical Standards

Reagents

• Analyte: 2-(Methylthio)furan (CAS 63012-97-5), purity >98%.[2][3]

• Precursor for IS: 2-Methyl-3-furanthiol (CAS 28588-74-1).

• Labeling Agent: Iodomethane-d3 (

  ), purity 99.5 atom % D.[1]

• Solvents: Methanol (LC-MS grade), Dichloromethane.[1]

• Matrix Modifiers: Sodium Chloride (NaCl), baked at 400°C to remove organics.[1]

Synthesis of Internal Standard (d3-2-MTF)

Note: Commercial availability of d3-2-MTF is limited. In-situ synthesis is often required.

Reaction Mechanism: Nucleophilic substitution (

) of the thiol on the deuterated methyl iodide.[1]

• Dissolve: 1 mmol of 2-methyl-3-furanthiol in 5 mL anhydrous diethyl ether.

• Base Addition: Add 1.2 eq of Sodium Methoxide (NaOMe) or NaOH to deprotonate the thiol.[1]

• Methylation: Add 1.1 eq of Iodomethane-d3 dropwise at 0°C.

• Stir: Allow to warm to room temperature (RT) and stir for 2 hours.

• Quench & Extract: Add water, extract with pentane/ether.

• Purify: Flash chromatography (Silica gel; Pentane:Ether 98:2).

• Verify: Confirm >98% purity and isotopic enrichment via GC-MS (Target Ion: m/z 131).

Experimental Workflow (Graphviz)

The following diagram illustrates the critical path from sample preparation to data acquisition, highlighting the "Self-Validating" loop of the Internal Standard.

Caption: Workflow for SIDA of 2-MTF. The co-extraction of the d3-IS compensates for matrix effects and fiber competition.[1]

Detailed Protocol

Sample Preparation (HS-SPME)

Objective: Maximize volatile recovery while minimizing thermal degradation.

• Weighing: Accurately weigh 1.00 g of solid sample (or 5 mL liquid) into a 20 mL headspace vial.

• Salt Addition: Add 3 mL saturated NaCl solution. Rationale: The "Salting Out" effect decreases the solubility of organics in water, pushing 2-MTF into the headspace.

• IS Spiking (Critical Step):

  • Add 10-50 µL of methanolic d3-2-MTF solution.

  • Target Concentration: The IS spike should be within 0.5x to 2x the expected analyte concentration.[1]

• Sealing: Immediately seal with a magnetic screw cap (PTFE/Silicone septum).[1]

• Equilibration: Incubate at 40°C for 15 minutes with agitation (500 rpm).

  • Note: Avoid temperatures >60°C to prevent Maillard artifacts or thermal oxidation.[1]

GC-MS Instrumentation Parameters

System: Agilent 7890/5977 (or equivalent). Fiber: 50/30 µm DVB/CAR/PDMS (Supelco).[1] Rationale: The Carboxen layer is essential for trapping small, volatile sulfur species.[1]

Parameter	Setting	Notes
Column	DB-WAX or SolGel-WAX (30m x 0.25mm x 0.25µm)	Polar columns separate sulfur compounds from hydrocarbons better than 5MS.
Inlet Temp	240°C	Splitless mode (0.75 min purge).
Carrier Gas	Helium @ 1.0 mL/min	Constant flow.[1]
Oven Program	40°C (2 min) -> 5°C/min -> 240°C (5 min)	Slow ramp required to resolve 2-MTF from co-eluting terpenes.
Transfer Line	250°C	Prevent condensation.
Ion Source	230°C	Electron Impact (EI), 70 eV.[1]

Mass Spectrometry Detection (SIM Mode)

To achieve maximum sensitivity, operate in Selected Ion Monitoring (SIM) mode rather than Full Scan.

Target Ions:

• Analyte (2-MTF):

  • Quantifier:m/z 128 (

    )

  • Qualifier:m/z 113 (

    )[3]

• Internal Standard (d3-2-MTF):

  • Quantifier:m/z 131 (

    )

  • Qualifier:m/z 116 (

    , assuming ring-methyl loss) or m/z 113 (if S-methyl loss dominates).

  • Note: Even if the d3-IS fragments to 113, the parent ion 131 is distinct and interference-free.[1]

Data Analysis & Calculation

Response Factor (Rf) Determination

Before analyzing samples, run a calibration curve using pure standards of both native and deuterated compounds mixed in water.[1]

Where:

• = Integrated peak area of m/z 128.[1]
• = Integrated peak area of m/z 131.[1]

Quantification in Sample

Once

is established (usually ~1.0 for isotopologues), calculate the concentration in the unknown sample:

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low IS Recovery	Leak in vial or septum bleed.	Check crimp tightness; replace septa.[1]
Peak Tailing	Active sites in liner/column.	Trim column; use Ultra-Inert liners; replace fiber.[1]
High Background 128	Carryover.	Bake fiber at 250°C for 10 min between runs.
Ratio Drift	Detector saturation.	Dilute sample or reduce MS gain factor.

References

• Grosch, W. (2001).[1] Evaluation of the Key Odorants of Foods by Dilution Experiments, Aroma Models and Omission Tests.[1] Chem. Senses, 26, 533-545.[1] Link

• Blank, I., & Fay, L. (1996).[1] Formation of 4-Hydroxy-2,5-dimethyl-3(2H)-furanone and 4-Hydroxy-2(or 5)-ethyl-5(or 2)-methyl-3(2H)-furanone through Maillard Reaction Based on Pentose Sugars. J. Agric. Food Chem., 44(2), 531-536.[1] Link

• NIST Chemistry WebBook. (2023).[1] Mass Spectrum of 2-Methyl-3-(methylthio)furan. National Institute of Standards and Technology.[1] Link

• Tominaga, T., & Dubourdieu, D. (2006).[1][4] A Novel Method for Quantification of 2-Methyl-3-furanthiol and 2-Furanmethanethiol in Wines. J. Agric.[1][4][5] Food Chem., 54(1), 29-33.[1][4] Link

• Shimadzu Application News. (2020). Quantitative Analysis of Furan and Alkylfurans in Processed Food Using Headspace GC-MS. Shimadzu Corporation.[1] Link

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Emerging Potential of 2-(Methylthio)furan in Agrochemical Research: A Guide for Discovery and Application

Introduction: The Quest for Novel Agrochemical Scaffolds

In the continuous endeavor to develop safer and more effective crop protection agents, the exploration of novel chemical scaffolds is paramount. Heterocyclic compounds, particularly those incorporating furan and sulfur moieties, have consistently demonstrated a wide spectrum of biological activities.[1] Among these, 2-(methylthio)furan emerges as a molecule of significant interest. While its primary applications to date have been in the flavor and fragrance industry, its structural features—a furan ring known to be a critical pharmacophore in many bioactive molecules and a methylthio group recognized for its contribution to the efficacy of various pesticides—suggest a compelling, yet underexplored, potential in agrochemical research.[1][2]

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals. It moves beyond a mere recitation of facts to provide a strategic framework for investigating and harnessing the potential of 2-(methylthio)furan and its derivatives as next-generation agrochemicals. Herein, we will delve into the scientific rationale for its consideration, propose detailed experimental protocols for its evaluation, and outline a logical workflow for its development from a promising scaffold to a viable lead compound.

Scientific Rationale: Why 2-(Methylthio)furan Warrants Investigation

The rationale for investigating 2-(methylthio)furan in an agrochemical context is built on the established bioactivity of its constituent parts: the furan ring and the methylthio group.

• The Furan Scaffold: The furan ring is a versatile heterocyclic structure found in numerous natural and synthetic compounds with potent biological effects.[1] Its electron-rich nature and aromaticity allow for diverse interactions with biological targets.[3] In the context of agrochemicals, furan derivatives have been developed as insecticides, fungicides, and nematicides. For instance, the furan ring is a key component of certain synthetic pyrethroid insecticides, highlighting its importance as a pharmacophore.[4]

• The Methylthio Group: The presence of a sulfur atom, particularly in the form of a methylthio (-SCH3) group, is a common feature in many successful agrochemicals. This functional group can influence a molecule's lipophilicity, metabolic stability, and binding affinity to target enzymes.[1] Notably, the methylthio group has been implicated in the nematicidal activity of compounds like 3-(methylthio)propionic acid, which has shown significant efficacy against the root-knot nematode Meloidogyne incognita.[1][5]

The combination of these two moieties in 2-(methylthio)furan presents a unique chemical entity with a high probability of exhibiting useful biological activity against a range of agricultural pests and pathogens.

Proposed Research Workflow for 2-(Methylthio)furan in Agrochemical Discovery

The following diagram outlines a logical progression for the investigation of 2-(methylthio)furan, from initial screening to lead optimization.

Caption: A proposed workflow for the agrochemical development of 2-(methylthio)furan.

Application Notes and Protocols

The following protocols are designed as a starting point for the systematic evaluation of 2-(methylthio)furan and its derivatives.

Protocol 1: Synthesis of 2-(Methylthio)furan

A common synthetic route to 2-(methylthio)furan involves the methylation of the corresponding thiol.[6]

Materials:

• 2-Furanthiol

• Dimethyl sulfate

• Sodium hydroxide (NaOH)

• Water

• Diethyl ether

• Anhydrous sodium sulfate (Na2SO4)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Prepare a solution of NaOH in water in a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser.

• Cool the NaOH solution to 0-5 °C in an ice bath.

• Slowly add 2-furanthiol to the cooled NaOH solution with continuous stirring.

• After the addition is complete, add dimethyl sulfate dropwise from the dropping funnel, maintaining the temperature below 10 °C.

• Once the addition of dimethyl sulfate is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, extract the reaction mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain crude 2-(methylthio)furan.

• Purify the crude product by vacuum distillation or column chromatography.

• Characterize the final product using NMR (¹H and ¹³C) and Mass Spectrometry.

Protocol 2: Preliminary Nematicidal Activity Screening

This protocol is adapted from studies on other nematicidal compounds and is designed to assess the activity of 2-(methylthio)furan against the root-knot nematode, Meloidogyne incognita.[5]

Materials:

• 2-(Methylthio)furan

• Meloidogyne incognita second-stage juveniles (J2)

• 96-well microtiter plates

• Sterile water

• Pluronic F-127 (as a surfactant to aid dissolution)

• Inverted microscope

Procedure:

• Prepare a stock solution of 2-(methylthio)furan (e.g., 10 mg/mL) in a suitable solvent (e.g., acetone or DMSO) containing a small amount of Pluronic F-127.

• Perform serial dilutions of the stock solution in sterile water to achieve a range of test concentrations (e.g., 1, 10, 50, 100, and 200 µg/mL).

• In the wells of a 96-well plate, add 90 µL of the test solutions.

• Add 10 µL of a suspension containing approximately 50-100 J2 nematodes to each well.

• Include a negative control (water with the same concentration of solvent and surfactant) and a positive control (a known nematicide like Abamectin).

• Incubate the plates at 25 °C for 24, 48, and 72 hours.

• At each time point, observe the nematodes under an inverted microscope. Nematodes that are immobile and have a straight or L-shaped body posture, even after probing with a fine needle, are considered dead.

• Calculate the percentage mortality for each concentration and time point.

• If significant activity is observed, proceed to determine the LC50 value using a wider range of concentrations and statistical analysis (e.g., Probit analysis).

Protocol 3: Antifungal Activity Screening (Mycelial Growth Inhibition Assay)

This protocol assesses the potential of 2-(methylthio)furan to inhibit the growth of common plant pathogenic fungi.

Materials:

• 2-(Methylthio)furan

• Cultures of plant pathogenic fungi (e.g., Fusarium oxysporum, Botrytis cinerea, Rhizoctonia solani)

• Potato Dextrose Agar (PDA)

• Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Prepare PDA medium and autoclave.

• While the PDA is still molten (around 45-50 °C), add the appropriate volume of a stock solution of 2-(methylthio)furan to achieve the desired final concentrations (e.g., 10, 50, 100, 250 µg/mL). Also, prepare control plates with the solvent only.

• Pour the amended and control PDA into sterile Petri dishes and allow them to solidify.

• From the edge of an actively growing fungal culture, take a 5 mm mycelial plug using a sterile cork borer.

• Place the mycelial plug, mycelium-side down, in the center of each PDA plate.

• Seal the plates with parafilm and incubate at the optimal growth temperature for the specific fungus (typically 25-28 °C) in the dark.

• Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the fungus in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition using the formula: Inhibition (%) = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal colony in the control plate and dt is the average diameter of the fungal colony in the treated plate.

• Based on the results, determine the EC50 (Effective Concentration for 50% inhibition) value.

Structure-Activity Relationship (SAR) Studies: A Pathway to Potent Analogs

Should 2-(methylthio)furan demonstrate promising activity in the initial screens, the next logical step is to synthesize a library of analogs to explore the structure-activity relationship (SAR).[3] This systematic modification of the parent molecule can lead to the discovery of derivatives with enhanced potency, selectivity, and improved physicochemical properties.

The following diagram illustrates potential modifications to the 2-(methylthio)furan scaffold for SAR studies.

Caption: Potential sites for chemical modification of 2-(methylthio)furan for SAR studies.

Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical summary of bioactivity data for 2-(methylthio)furan and its derivatives, illustrating how results from the proposed protocols could be organized for comparative analysis.

Compound	Modification	Nematicidal Activity (LC50, µg/mL vs. M. incognita)	Fungicidal Activity (EC50, µg/mL vs. B. cinerea)
1	2-(Methylthio)furan (Parent)	75.2	120.5
2a	2-(Ethylthio)furan	50.8	98.2
2b	2-(Propylthio)furan	62.1	110.7
3	2-(Methylsulfinyl)furan	45.3	85.1
4	5-Bromo-2-(methylthio)furan	25.6	40.9
5	5-Nitro-2-(methylthio)furan	15.2	22.4

Conclusion and Future Directions

While direct evidence for the application of 2-(methylthio)furan in agrochemical research is currently limited, the foundational principles of medicinal and agricultural chemistry strongly support its investigation. The convergence of a bioactive furan scaffold and a functionally significant methylthio group provides a compelling starting point for a discovery program. The protocols and workflows detailed in this guide offer a robust framework for systematically evaluating its potential as a nematicide, fungicide, or insecticide.

Future research should focus on a comprehensive screening against a broad panel of agricultural pests and pathogens, followed by rigorous SAR studies to optimize activity. Elucidating the mechanism of action of any active derivatives will be crucial for their development into safe and effective crop protection products. The exploration of 2-(methylthio)furan and its analogs represents a promising avenue in the ongoing search for innovative solutions in agriculture.

References

• 2-Methylfuran: A Key Intermediate for Modern Agrochemical Formulations. [Link]

• 2-Methylfuran | C5H6O | CID 10797 - PubChem. [Link]

• Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound. [Link]

• Synthesis of furan derivatives via cascade-type reactions catalyzed by solid acids. [Link]

• US6479677B1 - Processes for the preparation of 2-methylfuran and 2-methyltetrahydrofuran - Google P

• Exploring 2-Methyl-3-(methylthio)furan: Properties and Applications. [Link]

• 2-Methyl-5-(methylthio)furan | C6H8OS | CID 61657 - PubChem. [Link]

• 2-methyl 3-(methyl thio) furan, 63012-97-5 - The Good Scents Company. [Link]

• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. [Link]

• 2-methyl 5-(methyl thio) furan, 13678-59-6 - The Good Scents Company. [Link]

• 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem. [Link]

• CN1141296A - Preparation method of 2-methyl-3-methylthiofuran - Google P

• Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease - PMC. [Link]

• Furan: A Promising Scaffold for Biological Activity. [Link]

• Potent Nematicidal Activity of Maleimide Derivatives on Meloidogyne incognita. [Link]

• Synthesis and biological activity studies of furan derivatives. [Link]

• 3-(Methylthio)Propionic Acid from Bacillus thuringiensis Berliner Exhibits High Nematicidal Activity against the Root Knot Nematode Meloidogyne incognita (Kofoid and White) Chitwood. [Link]

• 3-(Methylthio)Propionic Acid from Bacillus thuringiensis Berliner Exhibits High Nematicidal Activity against the Root Knot Nematode Meloidogyne incognita (Kofoid and White) Chitwood - PubMed. [Link]

• Synthesis and Structure-Activity Relationship Studies of Furan-Ring Fused Chalcones as Antiproliferative Agents - PubMed. [Link]

• (PDF) 3-(Methylthio)Propionic Acid from Bacillus thuringiensis Berliner Exhibits High Nematicidal Activity against the Root Knot Nematode Meloidogyne incognita (Kofoid and White) Chitwood - ResearchGate. [Link]

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• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. ijabbr.com [ijabbr.com]
• 4. nbinno.com [nbinno.com]
• 5. 3-(Methylthio)Propionic Acid from Bacillus thuringiensis Berliner Exhibits High Nematicidal Activity against the Root Knot Nematode Meloidogyne incognita (Kofoid and White) Chitwood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN1141296A - Preparation method of 2-methyl-3-methylthiofuran - Google Patents [patents.google.com]

sensory evaluation techniques for 2-(methylthio)furan

An Application Guide and Protocols for the Sensory Evaluation of 2-(methylthio)furan

Authored by a Senior Application Scientist

This document provides a comprehensive guide to the sensory evaluation of 2-(methylthio)furan (CAS No. 63012-97-5), a potent, sulfur-containing heterocyclic compound. Intended for researchers, flavor chemists, and quality assurance professionals, this guide details the compound's sensory profile and outlines robust methodologies for its characterization and quantification. The protocols herein are designed to ensure scientific rigor, data reliability, and safety in handling.

Introduction: The Sensory Significance of 2-(methylthio)furan

2-(methylthio)furan is a volatile organic compound featuring a furan ring substituted with a methyl group and a methylthio group.[1] The presence of sulfur is pivotal to its sensory identity, imparting a characteristic potent aroma.[1] This compound is a key contributor to the flavor profiles of numerous thermally processed foods and is utilized as a flavoring agent in the food and fragrance industries.[1][2] Its aroma is often described as sulfurous, meaty, and roasted.[1][3]

Given its high impact at very low concentrations, precise sensory evaluation is critical for its effective application in flavor creation, controlling off-notes in food products, and ensuring product consistency. The techniques described in this guide provide the framework for generating reproducible and actionable sensory data.

Sensory Profile and Characteristics

The sensory profile of 2-(methylthio)furan is complex and concentration-dependent. At ultra-trace levels, it can impart desirable savory, toasted, and meaty nuances.[3] At higher concentrations, it can become harsh and overly sulfurous. A well-trained sensory panel is essential to identify and quantify its distinct attributes.

Table 1: Sensory Lexicon for 2-(methylthio)furan

Attribute Category	Descriptor	Description & Context
Primary Aroma	Sulfurous	The dominant characteristic, reminiscent of cooked sulfurous vegetables or savory dishes.
Meaty	Evokes notes of roasted or boiled meat, savory, and bouillon-like.[1][4]
Roasted	Toasted, smoky, and slightly browned notes, similar to roasted nuts or coffee.[3]
Secondary Aroma	Onion/Garlic	Allium-like notes that can be pungent and sharp.[5]
Savory	A general umami-like, brothy, or seasoned character.[2]
Coffee-like	Can contribute to a roasted coffee aroma profile in certain contexts.[5][6]
Flavor	Musty	An earthy, slightly stale character perceived retronasally.[5]
Pungent	A sharp, peppery, or horseradish-like sensation.[5]

Safety and Handling Precautions

Due to its potency and chemical nature, strict safety protocols are mandatory when handling 2-(methylthio)furan.

• Ventilation: All handling of the pure compound or concentrated solutions must occur in a certified chemical fume hood to avoid inhalation.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat.

• Flammability: The compound has a flash point of approximately 53.1°C and is flammable.[1] Keep away from ignition sources.

• Toxicity: While a safety assessment by the Research Institute for Fragrance Materials (RIFM) concluded it is not genotoxic, it should be handled with care as with all potent aroma chemicals.[7] Always consult the latest Safety Data Sheet (SDS) before use.

Methodologies for Sensory Evaluation

A multi-faceted approach is required to fully characterize the sensory properties of 2-(methylthio)furan. The following diagram outlines a comprehensive workflow.

Caption: Comprehensive workflow for the sensory evaluation of 2-(methylthio)furan.

Protocol 1: Odor Threshold Determination

Causality: Determining the detection and recognition thresholds is the first step in understanding the potency of an aroma compound. This data is crucial for predicting its sensory impact at trace levels in a final product. This protocol is based on the ASTM E679 - Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits.

Materials:

• High-purity 2-(methylthio)furan.

• Odorless solvent (e.g., propylene glycol, deodorized mineral oil, or water with 0.1% Tween 20 for solubility).

• Glass sniffing jars with Teflon-lined caps.

• Odor-free cotton strips or glass beads as a carrier.

• Precision pipettes and glassware for serial dilutions.

Protocol Steps:

• Stock Solution Preparation: Prepare a stock solution of 2-(methylthio)furan in the chosen solvent (e.g., 1000 ppm). The solvent must be carefully selected to ensure complete dissolution without imparting any background aroma.

• Serial Dilution: Create a series of dilutions from the stock solution, typically in steps of 1:2 or 1:3 by volume. The range should span from well below the expected threshold to clearly perceivable concentrations.

• Sample Presentation: For each panelist, present a series of triangles. Each triangle consists of three samples: two blanks (solvent-treated carrier) and one containing a specific dilution of the odorant.

• Ascending Concentration: Present the triangles to the panelists in order of increasing concentration.

• Forced-Choice Task: In each triangle, the panelist must identify the "odd" sample, even if they are guessing.

• Data Collection: Record the concentration at which the panelist correctly identifies the odd sample for several consecutive triangles (typically 3-5). The geometric mean of the last incorrect concentration and the first consistently correct concentration is taken as the individual's threshold.

• Panel Threshold Calculation: The group threshold is calculated as the geometric mean of the individual thresholds.

Protocol 2: Quantitative Descriptive Analysis (QDA)

Causality: QDA is a robust method for generating a detailed sensory profile, or "fingerprint," of a compound. It relies on a trained panel that develops a specific lexicon to describe and quantify the sensory attributes.[8][9] This moves beyond simple detection to full characterization, which is vital for flavor development and quality control.[10][11]

Caption: The systematic workflow of a Quantitative Descriptive Analysis (QDA) project.

Protocol Steps:

• Panelist Selection and Training:

  • Select 10-15 individuals based on their sensory acuity, motivation, and ability to articulate perceptions.[12]

  • Conduct training sessions where panelists are exposed to 2-(methylthio)furan at various concentrations and in different food bases (e.g., water, broth, oil).

  • Introduce reference standards for potential aroma notes (e.g., diluted solutions of dimethyl sulfide for "sulfurous," beef broth for "meaty," toasted sesame oil for "roasted"). This step is crucial for aligning the panel's vocabulary.

• Lexicon Development:

  • Through a consensus-based process, the panel agrees on a list of specific descriptors for the aroma, flavor, and mouthfeel of 2-(methylthio)furan (refer to Table 1).

  • Each descriptor is clearly defined, and a reference standard is established.

• Evaluation Procedure:

  • Prepare samples of 2-(methylthio)furan at a fixed, supra-threshold concentration in a neutral base.

  • Present samples to panelists in individual, well-ventilated booths to prevent sensory adaptation and distraction.[10]

  • Samples should be coded with random three-digit numbers and presented in a randomized order.

  • Panelists rate the intensity of each descriptor on an unstructured line scale (e.g., 15 cm), anchored with "low" and "high."

• Data Analysis:

  • Convert the line scale ratings to numerical data.

  • Analyze the data using statistical software. Use Analysis of Variance (ANOVA) to check for significant differences between samples and to assess panelist performance.

  • Use Principal Component Analysis (PCA) to visualize the relationships between samples and attributes.[8] The final output is often a spider plot, providing a visual fingerprint of the compound's sensory profile.

Protocol 3: Gas Chromatography-Olfactometry (GC-O)

Causality: GC-O is a powerful analytical technique that combines the separation capabilities of gas chromatography with human sensory perception.[13][14] It allows researchers to pinpoint which specific volatile compounds in a complex mixture are responsible for the perceived aroma. This is invaluable for identifying 2-(methylthio)furan in a food matrix or for quality control of flavor formulations.[15][16]

Caption: Principle of Gas Chromatography-Olfactometry (GC-O).

Materials & Equipment:

• Gas Chromatograph (GC) equipped with a column suitable for volatile sulfur compounds (e.g., DB-SULFOX or similar).

• Mass Spectrometer (MS) or Flame Ionization Detector (FID).

• Olfactometry port (sniffing port).

• Humidifier for the sniffing port air supply (to prevent nasal dehydration).

• Voice recording software or a trained scribe for data acquisition.

• Sample containing 2-(methylthio)furan (e.g., a food extract or flavor mixture).

• Extraction supplies (e.g., Solid Phase Microextraction (SPME) fibers, solvents for liquid-liquid extraction).

Protocol Steps:

• Volatile Extraction: Extract the volatile compounds from the sample matrix. Headspace SPME is often preferred for its sensitivity and solvent-free nature, which is well-suited for analyzing furans and their derivatives.[17][18]

• GC Separation: Inject the extracted volatiles into the GC. The GC column separates the compounds based on their boiling points and polarity. The analytical method (temperature ramp, flow rate) must be optimized for sulfur compounds.

• Effluent Splitting: At the end of the column, the effluent is split. Typically, one portion goes to the chemical detector (MS or FID), and the other goes to the olfactometry port.

• Olfactory Detection: A trained assessor (or panel of assessors, taking turns) sniffs the effluent from the sniffing port and describes the character and intensity of any odors detected. The timing of each odor event is recorded.

• Data Integration: The resulting "aromagram" (a plot of odor events over time) is aligned with the chromatogram from the chemical detector.

• Compound Identification: An odor event that elutes at the same retention time as a peak on the chromatogram is attributed to that chemical. The identity of 2-(methylthio)furan can be confirmed by comparing its mass spectrum and retention index with an authentic standard.

Data Interpretation and Application

The data generated from these protocols provides a comprehensive sensory understanding of 2-(methylthio)furan.

• Threshold data informs on the compound's potency and helps set minimum detection levels for quality control.

• QDA profiles provide a detailed sensory fingerprint used for product development, matching a target flavor, or tracking changes during shelf-life studies.

• GC-O results confirm the sensory contribution of 2-(methylthio)furan within a complex food or flavor system, helping to diagnose the source of specific desirable notes or undesirable off-flavors.

By integrating these techniques, researchers and developers can harness the unique savory and meaty characteristics of 2-(methylthio)furan with precision and control, leading to the development of high-quality, consumer-preferred products.

References

• 2-Methyltetrahydrofuran-3-one and Other Flavor Furans ingredients. Perfumer & Flavorist. [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. National Institutes of Health (NIH). [Link]

• Furan, 2-methylfuran and 3-methylfuran in Selected Foods – April 1, 2018 to March 31, 2019. Canada.ca. [Link]

• Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound. ResearchGate. [Link]

• Exploring 2-Methyl-3-(methylthio)furan: Properties and Applications. Fengchen Group. [Link]

• A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties. PubMed. [Link]

• Flavor Bites: 2-Methyl 3-furanthiol. Perfumer & Flavorist. [Link]

• 2-methyl 5-(methyl thio) furan. The Good Scents Company. [Link]

• RIFM fragrance ingredient safety assessment, 2-methyl-5-(methylthio)furan, CAS Registry Number 13678-59-6. Food and Chemical Toxicology. [Link]

• 2-Methyl-3-Methylthio Furan – Sulfurous roasted (ultra-trace). MySkinRecipes. [Link]

• Practice guide for sensory panel training Part 1. DLG. [Link]

• Analytical Methods to Determine Volatile Sulfur Compounds in Foods and Beverages. ResearchGate. [Link]

• Quantitative descriptive aroma analysis (QDA) with selected aroma... ResearchGate. [Link]

• Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. National Institutes of Health (NIH). [Link]

• A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS. ResearchGate. [Link]

• Quantitative descriptive analysis and principal component analysis for sensory characterization of Indian milk product cham-cham. National Institutes of Health (NIH). [Link]

• Unlocking Flavor Secrets: Guidelines for Food and Beverage Sensory Analysis. FlavorSum. [Link]

• Gas chromatography–olfactometry in food flavour analysis. ScienceDirect. [Link]

• Genotoxic mode of action and threshold exploration of 2-methyl furan under 120-day sub-chronic exposure in male Sprague-Dawley rats. PubMed. [Link]

• The Significance of Volatile Sulfur Compounds in Food Flavors. ACS Symposium Series. [Link]

• Sensory Profile Analysis of Herbal Chicken Essence Using Quantitative Descriptive Analysis (QDA). Repository UHAMKA. [Link]

• Gas Chromatography Olfactometry (GC-O) for the (Semi)Quantitative Screening of Wine Aroma. MDPI. [Link]

• Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. National Institutes of Health (NIH). [Link]

• Volatile character-impact sulfur compounds and their sensory properties. Academia.edu. [Link]

• Almond Sensory Protocol Final. Almond Board of California. [Link]

• Descriptive Analysis. University of Florida. [Link]

• Furan, 2-methylfuran and 3-methylfuran in selected foods – April 1, 2021, to March 31, 2023. inspection.canada.ca. [Link]

• Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterization of Odor Active Volatile Organic Compounds (VOCs) Emitted from a Consumer Product. Chemical Engineering Transactions. [Link]

• Furan, 2-methylfuran and 3-methylfuran in selected foods – April 1, 2023 to March 31, 2024. inspection.canada.ca. [Link]

• Sensory - Volatile Analysis. Volatile Analysis. [Link]

• RTBfoods Manual - Part 1- Sensory Analysis. Agritrop. [Link]

• Let's Learn Food Science - Quantitative Descriptive Analysis. YouTube. [Link]

• Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. PubMed Central. [Link]

• SENSORY PROGRAM. Independent Brewers Association. [Link]

• Unit 3 furan & thiophene. SlideShare. [Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link]

Sources

• 1. innospk.com [innospk.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Methyl-3-Methylthio Furan – Sulfurous roasted (ultra-trace) [myskinrecipes.com]
• 4. perfumerflavorist.com [perfumerflavorist.com]
• 5. 2-methyl 5-(methyl thio) furan, 13678-59-6 [thegoodscentscompany.com]
• 6. A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. Quantitative descriptive analysis and principal component analysis for sensory characterization of Indian milk product cham-cham - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Utilization of 2-(Methylthio)furan in Pharmaceutical Synthesis

Executive Summary

This technical guide outlines the strategic application of 2-(methylthio)furan (CAS: 63012-97-5) as a divergent building block in the synthesis of pharmaceutical intermediates. Unlike simple furan derivatives, the 2-methylthio analog offers a unique "electronic switch" capability: it functions as an electron-rich nucleophile in its native state but can be transformed into an electron-deficient electrophile upon oxidation. This guide details three core workflows: C-5 Regioselective Lithiation , Diels-Alder Cycloaddition , and the Sulfone-Activation Strategy for nucleophilic aromatic substitution (SNAr).

Chemical Profile & Strategic Utility[1]

The utility of 2-(methylthio)furan stems from the versatility of the sulfur atom. While the furan ring is inherently electron-rich (π-excessive), the methylthio (-SMe) group at the C-2 position provides two distinct advantages over alkoxy analogs:

• Directing Capability: The sulfur atom can stabilize lithiated intermediates, though the high acidity of the C-5 proton dominates the regioselectivity.

• Oxidative Activation: The -SMe group can be oxidized to a sulfone (-SO2Me), converting a stable substituent into a highly reactive leaving group or an electron-withdrawing activator.

Property	Specification
Molecular Weight	114.17 g/mol
Boiling Point	~155°C (estimated)
Density	1.06 g/mL
Key Hazard	Stench , Flammable, Acute Toxicity (Oral/Inhalation)
Electronic Character	Electron-rich (Nucleophilic)

Protocol A: C-5 Regioselective Functionalization

Objective: To introduce electrophiles (aldehydes, halides, silanes) at the C-5 position via lithiation.

Mechanistic Insight

While sulfur can direct ortho-lithiation (to C-3) in thiophenes, the inductive effect of the ring oxygen in furan renders the

-proton (C-5) significantly more acidic (pKa ~35) than the -protons. Consequently, treatment with n-butyllithium results in exclusive C-5 lithiation.

Experimental Protocol

Reagents:

• 2-(Methylthio)furan (1.0 equiv)

• n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

• Electrophile (e.g., Benzaldehyde, 1.2 equiv)

• Anhydrous THF (0.5 M concentration relative to substrate)

Workflow:

• Inerting: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Charge with anhydrous THF and 2-(methylthio)furan. Cool the solution to -78°C (dry ice/acetone bath).

• Lithiation: Add n-BuLi dropwise via syringe pump over 15 minutes. Maintain internal temperature below -70°C.

  • Checkpoint: Stir at -78°C for 45 minutes. The solution typically turns a pale yellow.

• Trapping: Add the electrophile (neat or dissolved in minimal THF) dropwise.

• Warming: Allow the reaction to warm to 0°C over 2 hours.

• Quench: Quench with saturated aqueous NH4Cl.

• Isolation: Extract with EtOAc (3x), wash with brine, dry over MgSO4, and concentrate.

Graphviz Workflow: C-5 Lithiation Logic

Caption: Step-wise logic for the regioselective C-5 lithiation of 2-(methylthio)furan.

Protocol B: The "Electronic Switch" (Oxidation & SNAr)

Objective: To convert the furan from a nucleophile to an electrophile, enabling the displacement of the sulfur moiety by amines or alkoxides.

Mechanistic Insight

The -SMe group is a poor leaving group. However, oxidation to the sulfone (-SO2Me) creates a potent electron-withdrawing group. This activates the furan ring towards Nucleophilic Aromatic Substitution (SNAr), allowing the installation of complex amines at the C-2 position—a transformation difficult to achieve via direct coupling.

Experimental Protocol

Step 1: Oxidation

• Dissolve 2-(methylthio)furan derivative in CH2Cl2 at 0°C.

• Add m-CPBA (2.2 equiv) portion-wise.

• Stir at room temperature for 4 hours.

• Wash with aqueous Na2S2O3 (to quench peroxide) and NaHCO3.

• Isolate the sulfone intermediate (often a solid).

Step 2: Nucleophilic Displacement (SNAr)

• Dissolve the sulfone intermediate in dry DMF or DMSO.

• Add the nucleophile (e.g., morpholine, primary amine) (1.5 equiv).

• Add base (K2CO3 or Cs2CO3, 2.0 equiv).

• Heat to 80°C for 6-12 hours.

• Result: The -SO2Me group is displaced, yielding the 2-amino-furan derivative.

Protocol C: Diels-Alder Cycloaddition

Objective: To construct bicyclic [2.2.1] oxa-bridged scaffolds.

Mechanistic Insight

2-(Methylthio)furan acts as an electron-rich diene. It reacts readily with electron-deficient dienophiles (like maleic anhydride or maleimides). The resulting 7-oxabicyclo[2.2.1]heptene system is a valuable precursor for substituted arenes (via dehydration) or complex saturated heterocycles.

Experimental Protocol

Reagents:

• 2-(Methylthio)furan (1.0 equiv)

• Maleic Anhydride (1.1 equiv)

• Diethyl Ether or Toluene (Solvent)

Workflow:

• Dissolve Maleic Anhydride in Diethyl Ether (0.5 M).

• Add 2-(methylthio)furan slowly at room temperature.

• Observation: The reaction is often exothermic. If precipitation occurs (the adduct), filter the solid.

• Kinetics: If the reaction is sluggish, switch solvent to Toluene and heat to 60°C in a sealed tube.

• Note: These adducts can undergo retro-Diels-Alder reactions at high temperatures (>100°C); avoid excessive heating during isolation.

Graphviz Diagram: Reaction Landscape

Caption: The divergent synthetic pathways accessible from 2-(methylthio)furan.

Safety & Handling (Critical)

• Odor Control: 2-(Methylthio)furan has a potent, penetrating sulfur/garlic odor.

  • Protocol: All glassware and syringes must be soaked in a 10% Bleach (Sodium Hypochlorite) solution immediately after use to oxidize the sulfide and neutralize the odor.

  • Ventilation: Work exclusively in a high-efficiency fume hood.

• Toxicity: Classified as toxic if swallowed or inhaled. Avoid generating aerosols.

• Flammability: Flash point is low; ground all equipment to prevent static discharge during lithiation steps.

References

• Regioselective Lithiation of Furans: Gribble, G. W. (2002). Lithiation of Heterocycles. In Heterocyclic Scaffolds II. Springer.

• Diels-Alder Reactivity of Thio-Furans: Shkoor, M. G., et al. (2013). Introducing the Diels-Alder Reactivity of 2-Furanmethanethiol. Heterocycles, 88(2).

• Oxidation and Sulfone Displacement: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Wiley. (General reference for SNAr on sulfonyl-furans).

• Safety Data: PubChem CID 526618. 2-Methyl-3-(methylthio)furan Compound Summary. (Note: Isomer safety data extrapolated for general handling).

Application Note: Methodological Assessment of the Antioxidant Activity of 2-(methylthio)furan

[1][2][3]

Abstract & Scope

2-(methylthio)furan (2-MTF) is a sulfur-containing furan derivative widely utilized in the flavor industry for its characteristic meat and coffee notes.[1] Beyond its sensory properties, the structural presence of the furan ring coupled with a thioether moiety suggests potential antioxidant activity via radical scavenging or electron donation. However, its volatility and lipophilicity present unique challenges in standard assay reproducibility.

This application note provides a rigorous, standardized framework for assessing the antioxidant capacity of 2-MTF. It details modified protocols for chemical assays (DPPH, FRAP) and biological validation (Cellular ROS), specifically tailored to mitigate evaporative loss and solubility issues inherent to volatile organic compounds (VOCs).

Compound Profile & Handling

Chemical Identity: 2-(methylthio)furan (CAS: 13678-59-6) Physical State: Colorless to pale yellow liquid.[1][2][3] Solubility: Insoluble in water; soluble in ethanol, methanol, and oils. Volatility: High vapor pressure; susceptible to headspace loss.

Safety & Storage (Critical)

• Toxicity: 2-MTF is toxic if swallowed or inhaled.[4] All procedures must be performed in a certified chemical fume hood.

• Flammability: Flash point is low (~51°C). Keep away from open flames and heat sources.

• Storage: Store at 4°C under inert gas (Nitrogen/Argon) to prevent auto-oxidation before testing.

Experimental Workflow Overview

The assessment strategy follows a tiered approach: first establishing chemical potential via cell-free assays, followed by biological validation in a cellular model.

Figure 1: Tiered experimental workflow for assessing 2-MTF antioxidant activity.

Phase 1: Chemical Screening Assays

Standard aqueous protocols must be modified to accommodate the solubility and volatility of 2-MTF.

Modified DPPH Radical Scavenging Assay

Objective: Determine the ability of 2-MTF to donate hydrogen atoms to the stable radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).[1]

Materials:

• DPPH (Sigma-Aldrich)

• Solvent: Absolute Methanol (HPLC Grade)

• Positive Control: Trolox (water-soluble Vitamin E analog)

• Vessel: Septum-sealed HPLC vials or Parafilm-sealed 96-well plates.

Protocol:

• Stock Preparation: Prepare a 0.1 mM DPPH solution in methanol. (Protect from light; use within 2 hours).

• Sample Dilution: Prepare 2-MTF concentrations ranging from 10 µM to 1000 µM in methanol.

  • Note: Due to volatility, prepare dilutions immediately prior to use in closed vials.

• Reaction:

  • Add 100 µL of 2-MTF sample to 100 µL of DPPH solution in a 96-well plate.

  • IMMEDIATELY seal the plate with an adhesive optical film to prevent evaporation.

• Incubation: Incubate at Room Temperature (RT) in the dark for 30 minutes.

• Measurement: Read absorbance at 517 nm using a microplate reader.

Data Calculation:

Plot % Inhibition vs. Concentration to determine IC50.

FRAP (Ferric Reducing Antioxidant Power) Assay

Objective: Measure the reduction of ferric tripyridyltriazine (Fe3+-TPTZ) complex to the ferrous form (Fe2+) by 2-MTF.[1]

Protocol Adaptation: Since 2-MTF is water-insoluble and the standard FRAP reagent is aqueous (acetate buffer), a surfactant-modified method is required.[1]

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6).

  • TPTZ (10 mM in 40 mM HCl).

  • FeCl3 (20 mM in water).

  • Working Solution: Mix 10:1:1 (Buffer:TPTZ:FeCl3).

• Solubilization: Dissolve 2-MTF in Methanol.

• Assay:

  • Mix 20 µL Sample + 180 µL FRAP Working Solution.

  • Critical Step: If turbidity occurs, add 10 µL of 10% Tween-20 to emulsify.

• Incubation: 37°C for 30 minutes (Sealed).

• Measurement: Absorbance at 593 nm .

• Quantification: Express results as Trolox Equivalents (µM TE).

Phase 2: Biological Validation (Cell-Based)

Chemical assays do not account for cellular uptake or metabolic activation.[1] The DCFH-DA assay is the gold standard for intracellular ROS quantification.

Cell Model Selection[4]

• HepG2 (Human Liver Carcinoma): Relevant for metabolic processing of furans.

• RAW 264.7 (Macrophages): Relevant for inflammation-induced oxidative stress.

Cytotoxicity Pre-Screen (MTT Assay)

Before ROS testing, you must define the non-toxic concentration range.

• Seed cells (1x10^4/well) and incubate for 24h.

• Treat with 2-MTF (0 - 500 µM) for 24h.

• Assess viability via MTT reduction.[1]

• Selection Criteria: Only use concentrations yielding >90% cell viability for antioxidant assays to ensure reduced ROS is not due to cell death.

Intracellular ROS Assay (DCFH-DA)

Mechanism: DCFH-DA crosses the membrane and is deacetylated by esterases to non-fluorescent DCFH.[1][5] Intracellular ROS oxidizes DCFH to highly fluorescent DCF.

Protocol:

• Seeding: Seed cells in black-walled, clear-bottom 96-well plates (2x10^4 cells/well).

• Staining:

  • Wash cells with PBS.[6][7]

  • Incubate with 10 µM DCFH-DA (in serum-free medium) for 30 min at 37°C.

  • Wash 2x with PBS to remove extracellular dye.

• Treatment (Antioxidant Loading):

  • Add 2-MTF (at non-toxic concentrations determined in 5.2) in serum-free medium.

  • Incubate for 1-4 hours.

• Stress Induction (The Challenge):

  • Add oxidative stressor: H2O2 (200-500 µM) or AAPH (600 µM) .

  • Incubate for 30-60 minutes.

• Detection:

  • Measure Fluorescence: Ex 485 nm / Em 535 nm .

Figure 2: Mechanism of Action for the Cellular Antioxidant Assay (CAA). 2-MTF intercepts ROS, preventing the oxidation of DCFH to fluorescent DCF.

Data Presentation & Analysis

Reporting Standards

All data should be reported as Mean ± SD of at least three independent experiments (n=3).

Table 1: Recommended Data Layout for Chemical Assays

Concentration (µM)	Absorbance (517nm)	% Inhibition	Trolox Equivalent (µM)
0 (Control)	0.850	0%	-
50	0.720	15.3%	12.5
100	0.425	50.0%	45.2

| 200 | 0.150 | 82.4% | 98.1 |[1]

Statistical Validation[4]

• Normality Test: Shapiro-Wilk test to confirm normal distribution.[1]

• Comparison: One-way ANOVA followed by Dunnett’s post-hoc test (comparing treatments to the Stress Control).

• Significance: P-values < 0.05 are considered statistically significant.

Troubleshooting & Critical Notes

• Volatility Management: 2-MTF will evaporate from open wells within minutes.[1]

  • Solution: Use adhesive plate seals immediately after addition. For long incubations, use parafilm over the lid.

• Interference: Sulfur compounds can sometimes react directly with metal ions (like Fe3+ in FRAP) causing false positives.[1]

  • Validation: Always cross-reference FRAP results with DPPH or ORAC, which operate via different mechanisms (HAT vs SET).

• Odor Control: The "sulfur/meaty" odor is potent.[1] Dispose of tips and plates in sealed hazmat bags immediately after use.

References

• Evaluation of Antioxidant Activity (General Protocols): Prior, R. L., Wu, X., & Schaich, K. (2005). Standardized methods for the determination of antioxidant capacity and phenolics in foods and dietary supplements. Journal of Agricultural and Food Chemistry.

• DPPH Assay Methodology: Kedare, S. B., & Singh, R. P. (2011).[8][9] Genesis and development of DPPH method of antioxidant assay.[10] Journal of Food Science and Technology.

• Cellular Antioxidant Assay (DCFH-DA): Wolfe, K. L., & Liu, R. H. (2007).[1] Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. Journal of Agricultural and Food Chemistry.

• Furan and Sulfur Compound Properties: PubChem Database.[1] (n.d.). 2-(Methylthio)furan Compound Summary. National Center for Biotechnology Information.

• Safety & Toxicity of Furan Derivatives: National Toxicology Program. (n.d.). Toxicology and Carcinogenesis Studies of Furan.

Sources

• 1. Furan, 2-(methylthio)- | C5H6OS | CID 139389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl 5-(methyl thio) furan, 13678-59-6 [thegoodscentscompany.com]
• 3. innospk.com [innospk.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. bioquochem.com [bioquochem.com]
• 6. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 7. yenepoya.res.in [yenepoya.res.in]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in 2-(Methylthio)furan Quantification

Welcome to the technical support center for the accurate quantification of 2-(methylthio)furan. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on mitigating matrix effects in their analytical experiments. As Senior Application Scientists, we have compiled this guide based on established analytical principles and field-proven insights to ensure the integrity and reliability of your results.

Introduction to 2-(Methylthio)furan and Analytical Challenges

2-(Methylthio)furan is a volatile organic compound with the molecular formula C5H6OS.[1] It is a sulfur-containing heterocyclic compound that contributes to the aroma of various food products, often described as meaty or sulfurous.[2][3] Its presence and concentration are of interest in the flavor and fragrance industry, as well as in food safety, as furan and its derivatives can form in foods during thermal processing.[4][5]

The quantification of 2-(methylthio)furan, typically performed by gas chromatography-mass spectrometry (GC-MS) coupled with headspace (HS) or solid-phase microextraction (SPME), is often complicated by matrix effects .[6][7][8] These effects, caused by co-extracted compounds from the sample matrix, can lead to either suppression or enhancement of the analytical signal, compromising the accuracy and precision of the quantification.[9][10][11] This guide provides a comprehensive overview of matrix effects and practical strategies to overcome them.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding matrix effects in the analysis of 2-(methylthio)furan.

Q1: What are matrix effects and why are they a problem in 2-(methylthio)furan analysis?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the presence of other components in the sample matrix.[10][11] In the context of GC-MS analysis of 2-(methylthio)furan, co-eluting compounds from the sample can interfere with the ionization process in the mass spectrometer's ion source, leading to either a suppressed or enhanced signal.[9][12] This interference can result in the inaccurate quantification of 2-(methylthio)furan, leading to either an underestimation or overestimation of its concentration. For instance, non-volatile matrix components can accumulate in the GC inlet, creating active sites that can degrade the analyte or alter its transfer to the column, a phenomenon known as the matrix-induced signal enhancement effect.[11][13]

Q2: How can I determine if my analysis is affected by matrix effects?

A2: A common method to assess the presence of matrix effects is to compare the slope of a calibration curve prepared in a pure solvent with the slope of a calibration curve prepared in a sample matrix extract (matrix-matched calibration).[10] A significant difference between the slopes of the two curves indicates the presence of matrix effects. A lower slope in the matrix-matched calibration suggests signal suppression, while a higher slope indicates signal enhancement.

Q3: What are the primary strategies to mitigate matrix effects?

A3: There are several effective strategies to overcome matrix effects, which can be broadly categorized as:

• Sample Preparation: Techniques aimed at removing interfering matrix components before analysis.[12]

• Calibration Strategies: Methods that compensate for matrix effects without necessarily removing the interfering components.[10][14]

• Instrumental Approaches: Modifications to the analytical method to minimize the impact of co-eluting interferences.[15]

The choice of strategy depends on the complexity of the matrix, the concentration of the analyte, and the resources available.

Q4: Is one sample preparation technique universally better than others for reducing matrix effects?

A4: No single technique is universally superior. The optimal sample preparation method depends on the specific sample matrix and the properties of 2-(methylthio)furan.

• Solid-Phase Extraction (SPE): A powerful technique for cleaning up complex samples by selectively isolating the analyte of interest.[6]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined approach that combines solvent extraction with a cleanup step, often used for multi-residue analysis in food samples.[16][17][18][19]

• Headspace (HS) and Solid-Phase Microextraction (SPME): These techniques are well-suited for volatile compounds like 2-(methylthio)furan as they selectively extract volatile and semi-volatile analytes from the sample matrix, leaving non-volatile interferences behind.[6][8][20]

Troubleshooting Guide: Common Issues and Solutions

This section provides a more in-depth look at specific problems you may encounter during the quantification of 2-(methylthio)furan and offers step-by-step solutions.

Issue 1: Poor Recovery and Inconsistent Results

Symptoms:

• Low recovery of 2-(methylthio)furan in spiked samples.

• High variability (poor precision) in replicate measurements.

Possible Cause: Significant signal suppression due to co-eluting matrix components.

Solution: Implement the Standard Addition Method

The standard addition method is an effective calibration strategy when matrix effects are suspected.[21][22][23] It involves adding known amounts of the analyte to the sample, thereby creating a calibration curve within the sample matrix itself.

Experimental Protocol: Standard Addition Method

• Prepare a series of standard additions:

  • Take a constant volume of your sample extract.

  • Spike each aliquot with increasing volumes of a standard solution of 2-(methylthio)furan.

  • Include one unspiked sample aliquot.

  • Dilute all aliquots to the same final volume.

• Analyze the samples: Analyze each prepared solution using your established GC-MS method.

• Construct the standard addition plot:

  • Plot the measured signal (y-axis) against the concentration of the added standard (x-axis).

  • Perform a linear regression on the data points.

• Determine the unknown concentration:

  • Extrapolate the linear regression line to the x-axis (where the signal is zero).

  • The absolute value of the x-intercept represents the concentration of 2-(methylthio)furan in the unspiked sample.[24][25]

Data Presentation: Example of Standard Addition Data

Sample	Added Concentration (ng/mL)	Measured Signal (Peak Area)
1 (Unspiked)	0	15,234
2	5	25,345
3	10	35,189
4	15	45,567
5	20	55,678

Visualization: Standard Addition Workflow ```dot

Caption: The four main steps of Solid-Phase Extraction (SPE).

The Gold Standard: Stable Isotope Dilution Analysis (SIDA)

For the most accurate and precise quantification, especially in complex matrices, Stable Isotope Dilution Analysis (SIDA) is the preferred method. [26][27]This technique involves adding a known amount of a stable isotope-labeled internal standard (e.g., deuterated 2-(methylthio)furan) to the sample before extraction.

Why it works: The isotopically labeled standard behaves almost identically to the native analyte throughout the sample preparation and analysis process. Any signal suppression or enhancement will affect both the analyte and the internal standard equally. Therefore, the ratio of the analyte signal to the internal standard signal remains constant, allowing for highly accurate quantification. While highly effective, the main limitation of SIDA is the availability and cost of the labeled internal standard. [14]

Visualization: The Principle of SIDA

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

Method Validation: Ensuring Reliable Results

Regardless of the strategy you choose to overcome matrix effects, it is crucial to validate your analytical method. [28][29][30][31][32]Method validation demonstrates that your method is "fit for purpose" and provides reliable and reproducible results for your specific sample matrix. Key validation parameters include:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components.

• Linearity and Range: The concentration range over which the method provides accurate and precise results.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

By systematically addressing matrix effects and validating your analytical method, you can ensure the generation of high-quality, reliable data for the quantification of 2-(methylthio)furan.

References

• Agilent Technologies. (n.d.). Analysis of Furanic Compounds in Transformer Oil by Agilent 1290 Infinity Binary UHPLC. Retrieved from [Link]

• Becalski, A., & Hayward, D. (2012). Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure. Journal of the Science of Food and Agriculture, 92(11), 2249–2254.

• FooDB. (2019). Showing Compound 2-(Methylthiomethyl)furan (FDB010899). Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (1997). Validation of analytical methods for food control. Retrieved from [Link]

• Goldmann, T., Perisset, A., Devaud, S., & Scanlan, F. (2005). Rapid determination of furan in heated foodstuffs by isotope dilution solid phase micro-extraction-gas chromatography-mass spectrometry (SPME-GC-MS). Analyst, 130(6), 878–883.

• Hawach Scientific. (2023). Introduction to QuEChERS. Retrieved from [Link]

• Hielscher, J., Scherer, M., & Richling, E. (2023). Stable Isotope Dilution Analysis (SIDA) to Determine Metabolites of Furan and 2-Methylfuran in Human Urine Samples: A Pilot Study. Metabolites, 13(9), 1011.

• Inspection Canada. (2025). Furan, 2-methylfuran and 3-methylfuran in selected foods – April 1, 2023 to March 31, 2024. Retrieved from [Link]

• LCGC International. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. Retrieved from [Link]

• LCGC International. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Retrieved from [Link]

• MDPI. (2023). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Furan, 2-(methylthio)-. PubChem. Retrieved from [Link]

• Ohata, M., Tominaga, T., Dubourdieu, D., Kubota, K., & Sugawara, E. (2009). Quantification and odor contribution of 2-furanmethanethiol in different types of fermented soybean paste miso. Journal of Agricultural and Food Chemistry, 57(6), 2481–2485.
• Palo, M., & Risticevic, S. (2023).

• ResearchGate. (n.d.). Detection of Furan and five Alkylfurans, including 2-Pentylfuran, in various Food Matrices. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Development and validation of an improved QuEChERS method for the extraction of semi-volatile organic compounds (SVOCs) from complex soils. RSC Advances, 7(85), 54061–54070.

• U.S. Food & Drug Administration. (n.d.). Determination of Furan in Foods. Retrieved from [Link]

• U.S. Food & Drug Administration. (2019). Guidelines for the Validation of Microbiological Methods for the FDA Foods Program, 3rd Edition. Retrieved from [Link]

• Wang, Y.-C., Ho, C.-T., & Weng, Y.-M. (2021). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods, 10(12), 3041.

• Wikipedia. (n.d.). Standard addition. Retrieved from [Link]

• Yang, M., & Chen, Y. (2014). Analytical Method Validation of Food Safety Tests – Demonstrating Fitness-for-Purpose. Food Safety Magazine. Retrieved from [Link]

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• YouTube. (2016). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. Retrieved from [Link]

• YouTube. (2020). Analytical Science: Standard Additions Calibration. Retrieved from [Link]

• YouTube. (2022). How QuEChERS works. Retrieved from [Link]

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Technical Support Center: Optimization of SPME Fiber Selection for 2-(methylthio)furan

Welcome to the technical support center for the analysis of 2-(methylthio)furan using Solid Phase Microextraction (SPME). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for optimizing SPME fiber selection and method development for this specific analyte.

Understanding the Analyte: 2-(methylthio)furan

Before delving into SPME fiber selection, it is crucial to understand the physicochemical properties of 2-(methylthio)furan. These properties will dictate its behavior during extraction and ultimately guide the selection of the most appropriate SPME fiber coating.

Property	Value	Implication for SPME Analysis
Molecular Weight	114.17 g/mol [1]	Indicates that 2-(methylthio)furan is a relatively small and volatile compound.
Predicted XLogP3	1.8[1]	Suggests that the compound is relatively non-polar.
Boiling Point	Not explicitly available, but related compounds like 2-methyl-3-(methylthio)furan have a boiling point of 132 °C.[2][3]	Confirms its volatile nature, making it suitable for headspace SPME.
Structure	Contains a furan ring and a methylthio group.[1]	The sulfur atom can lead to specific interactions with certain fiber coatings.

Based on these properties, 2-(methylthio)furan is a volatile, relatively non-polar compound. This profile makes it an excellent candidate for analysis by headspace SPME coupled with gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: Which SPME fiber coating is the best for analyzing 2-(methylthio)furan?

A1: There is no single "best" fiber, as the optimal choice depends on the sample matrix and the desired sensitivity. However, based on the properties of 2-(methylthio)furan, several fiber coatings are strong candidates.

For volatile and semi-volatile sulfur compounds, fibers with a combination of adsorbents are often most effective.[4] A Carboxen/Polydimethylsiloxane (CAR/PDMS) fiber is frequently a top performer for a wide range of volatile sulfur compounds.[4][5] The porous nature of Carboxen is particularly effective at trapping small, volatile molecules like 2-(methylthio)furan.[6]

Another excellent choice is a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber. This multi-phasic fiber offers a broad range of selectivity, capturing a wide array of volatile and semi-volatile compounds.[7]

For a simpler, more general-purpose approach, a Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber can also be effective for volatile polar analytes. While 2-(methylthio)furan is relatively non-polar, the DVB component enhances the adsorption of small molecules compared to a pure PDMS fiber.

A pure Polydimethylsiloxane (PDMS) fiber, especially with a thicker film (e.g., 100 µm), is generally recommended for volatile compounds. However, for trace-level analysis, the adsorptive power of Carboxen or DVB is often superior.[6]

Recommendation: Start with a CAR/PDMS or DVB/CAR/PDMS fiber for method development.

Q2: Should I use headspace or direct immersion SPME for 2-(methylthio)furan?

A2: Given the volatility of 2-(methylthio)furan, headspace SPME (HS-SPME) is the recommended technique.[7] HS-SPME minimizes matrix effects by exposing the fiber only to the vapor phase above the sample. This is particularly important when dealing with complex matrices that could foul the fiber coating. Direct immersion can be used, but it increases the risk of contamination and may not offer any significant advantage for such a volatile analyte.

Q3: How can I improve the sensitivity of my analysis?

A3: Several parameters can be optimized to enhance sensitivity:

• Extraction Temperature: Gently heating the sample vial (e.g., 40-60 °C) will increase the vapor pressure of 2-(methylthio)furan, driving more of the analyte into the headspace for extraction.[7] However, be cautious, as excessively high temperatures can negatively impact the partitioning of analytes onto the fiber, especially for absorbent-type fibers like PDMS.[8]

• Extraction Time: Ensure that the extraction has reached equilibrium, where the amount of analyte adsorbed onto the fiber is stable. An extraction time profile experiment should be performed to determine the optimal extraction time.

• Salting Out: Adding a salt, such as sodium chloride (NaCl), to your aqueous samples can increase the ionic strength of the solution.[9][10] This decreases the solubility of organic compounds like 2-(methylthio)furan, promoting their release into the headspace and subsequent adsorption onto the SPME fiber.

• Agitation: Continuously agitating the sample during extraction (e.g., with a magnetic stirrer or orbital shaker) helps to accelerate the mass transfer of the analyte from the sample matrix to the headspace and then to the fiber, reducing the time needed to reach equilibrium.[8]

Q4: I am seeing carryover between injections. What should I do?

A4: Carryover, where residual analyte from a previous injection appears in a subsequent blank run, can be an issue with highly adsorptive fibers like those containing Carboxen.[6] To mitigate this:

• Increase Desorption Time and Temperature: Ensure that the fiber is held in the hot GC inlet for a sufficient amount of time and at a high enough temperature to fully desorb the 2-(methylthio)furan. Always stay within the maximum recommended temperature for your specific fiber to avoid damage.[11]

• Fiber Conditioning: After each injection, the fiber should be conditioned in a separate, clean, heated port or by re-inserting it into the GC inlet for an extended period.[11]

• Run Blanks: Regularly run blank samples (e.g., an empty vial or a vial with clean matrix) to check for and quantify any carryover.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
No or Low Peak Response	1. Incorrect fiber choice. 2. Insufficient extraction time or temperature. 3. Fiber is damaged or worn out. 4. GC inlet leak. 5. Incorrect desorption depth in the GC inlet.	1. Test a more appropriate fiber (e.g., CAR/PDMS). 2. Optimize extraction parameters (time, temperature, agitation, salt addition). 3. Inspect the fiber for physical damage or discoloration. Replace if necessary.[11] 4. Perform a leak check on the GC inlet. 5. Ensure the fiber is exposed to the hottest part of the inlet during desorption.
Poor Reproducibility (High %RSD)	1. Inconsistent extraction time or temperature. 2. Inconsistent sample volume or headspace volume. 3. Fiber carryover. 4. Inconsistent agitation. 5. Matrix effects, especially in samples with varying ethanol content.[12]	1. Use an autosampler for precise timing and temperature control. 2. Maintain consistent sample and vial sizes. 3. Implement a thorough fiber cleaning step between runs. 4. Ensure consistent and effective sample agitation. 5. For alcoholic samples, consider matrix matching or dilution to a consistent ethanol concentration.[9]
Extra, Unidentified Peaks	1. Contamination from the sample matrix. 2. Fiber bleed. 3. Contamination from the vial or septum.	1. Run a matrix blank to identify interfering peaks. 2. Condition the fiber according to the manufacturer's instructions. Ensure the GC inlet temperature does not exceed the fiber's maximum operating temperature. 3. Use high-quality vials and septa. Run an "empty vial" blank.

Experimental Protocol: SPME Fiber Selection for 2-(methylthio)furan

This protocol outlines a systematic approach to selecting the optimal SPME fiber for the analysis of 2-(methylthio)furan.

Objective: To compare the extraction efficiency of different SPME fiber coatings for 2-(methylthio)furan from a standard solution.

Materials:

• 2-(methylthio)furan standard

• Methanol or other suitable solvent

• Deionized water

• Sodium chloride (NaCl)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fibers to be tested (e.g., 75 µm CAR/PDMS, 50/30 µm DVB/CAR/PDMS, 65 µm PDMS/DVB, 100 µm PDMS)

• SPME holder

• GC with a suitable detector (e.g., Mass Spectrometer (MS) or Flame Ionization Detector (FID))

• Heated agitator or stir plate

Procedure:

• Preparation of Standard Solution:

  • Prepare a stock solution of 2-(methylthio)furan in methanol at a concentration of 1 mg/mL.

  • Prepare a working standard solution by spiking the stock solution into deionized water to a final concentration of 10 µg/L.

• Sample Preparation:

  • Pipette 10 mL of the working standard solution into a 20 mL headspace vial.

  • Add 3 g of NaCl to the vial.

  • Immediately cap and seal the vial.

  • Prepare at least three replicate vials for each fiber type to be tested.

• SPME Fiber Conditioning:

  • Condition each new SPME fiber according to the manufacturer's instructions in the GC inlet. This is crucial to remove any volatile contaminants from the fiber coating.[11]

• HS-SPME Extraction:

  • Place a prepared vial into the heated agitator set to 50 °C and 250 rpm.

  • Allow the sample to equilibrate for 5 minutes.

  • Expose the conditioned SPME fiber to the headspace of the vial for 20 minutes.

• GC Analysis:

  • After extraction, immediately transfer the SPME fiber to the GC inlet for thermal desorption.

  • Desorb the analyte for 2 minutes at 250 °C in splitless mode.

  • Run the GC-MS/FID analysis using an appropriate temperature program to separate 2-(methylthio)furan from any other volatile compounds.

• Data Analysis:

  • Integrate the peak area of 2-(methylthio)furan for each run.

  • Calculate the average peak area and the relative standard deviation (%RSD) for each fiber type.

  • Compare the average peak areas to determine which fiber provides the highest extraction efficiency (i.e., the largest peak area).

Expected Outcome: A comparison of the peak areas will indicate the most sensitive fiber for 2-(methylthio)furan under the tested conditions. This data-driven approach ensures the selection of the most appropriate fiber for your specific application.

Visualization of the SPME Fiber Selection Workflow

Caption: A workflow diagram illustrating the decision-making process for selecting and optimizing an SPME fiber for the analysis of 2-(methylthio)furan.

References

• PAL System. (n.d.). Smart SPME Fibers - Excellent extraction properties. Retrieved from [Link]

• Tóth, G., & Molnár-Perl, I. (2005). Comparison of different coated SPME fibres applied for monitoring volatile substances in vegetable oils. Acta Alimentaria, 34(4), 393-403.
• Tsao, C.-Y., et al. (2023). Development of an SPME arrow method for furan and its derivatives extraction. Journal of Food Science.

• Restek Corporation. (2022, July 25). Analysis of Furan and Alkylfurans in Food Samples (Part 2): Optimizing Experimental Conditions for the Analysis of Food Matrices using the SPME Arrow. Retrieved from [Link]

• Wardencki, W., Michulec, M., & Curyło, J. (2004). Determination of sulphur compounds in beer using headspace solid-phase microextraction and gas chromatographic analysis with pulsed flame photometric detection.

• Restek Corporation. (2023, December 8). Analysis of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS. Retrieved from [Link]

• Gładysz-Płaska, A., & Nykiel-Szymańska, J. (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. Molecules, 25(5), 1234.
• Reyes-Garcés, N., & Hepner, J. (n.d.). Analysis of furan and alkylfurans in food commodities using headspace SPME arrow and GC-MS.

• Shimadzu. (n.d.). C146-E424A Smart SPME Fibers and Arrow Selection Guide. Retrieved from [Link]

• ResearchGate. (n.d.).

• Shimadzu. (n.d.). ERAD-0001-9038 SPME Fiber. Retrieved from [Link]

• Walsh Medical Media. (2022, November 29).
• Shimadzu. (n.d.). 01-00876-EN Quantitative Analysis of Furan and Alkylfuran in Processed Food Using a Triple Quadrupole GC-MS System and an SPME A.
• Restek Corporation. (2022, September 6). Analysis of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 139389, Furan, 2-(methylthio)-. Retrieved from [Link]

• Qian, M. C., & Suriyaphan, O. (2004). Effect of Ethanol on the Adsorption of Volatile Sulfur Compounds on Solid Phase Micro-Extraction Fiber Coatings and the Implication for Analysis in Wine. Journal of Agricultural and Food Chemistry, 52(25), 7577-7581.
• Nielsen, A. T., & Jonsson, S. (2002). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. The Analyst, 127(8), 1045-1049.
• Kim, K.-H., et al. (2005). Use of solid phase microextraction (SPME) in the analysis of the reduced sulfur compounds (RSC) and its experimental limitations. Atmospheric Environment, 39(19), 3533-3544.

• The Good Scents Company. (n.d.). 2-methyl 5-(methyl thio) furan. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound 2-(Methylthiomethyl)furan (FDB010899). Retrieved from [Link]

• YouTube. (2023, June 4). Principles of Operation, Maintenance, and Troubleshooting for Sulfur and Nitrogen Chemiluminescence.

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• 3. chemimpex.com [chemimpex.com]
• 4. Determination of sulphur compounds in beer using headspace solid-phase microextraction and gas chromatographic analysis with pulsed flame photometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Furan and Alkylfurans in Food Samples (Part 2): Optimizing Experimental Conditions for the Analysis of Food Matrices using the SPME Arrow [discover.restek.com]
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• 12. mdpi.com [mdpi.com]

Technical Support Center: Stabilizing 2-(methylthio)furan During Sample Storage

Introduction: 2-(methylthio)furan is a volatile sulfur-containing heterocyclic compound recognized for its significant contribution to the aroma of various food products, particularly those that have undergone heat treatment like coffee.[1][2] Its unique organoleptic properties make it a valuable standard and reagent in flavor chemistry, fragrance development, and food science research.[3][4] However, the inherent chemical functionalities of 2-(methylthio)furan—a thioether group and a furan ring—render it susceptible to degradation during storage, leading to a loss of sample integrity and compromising experimental reproducibility. This guide provides in-depth troubleshooting advice and validated protocols to mitigate degradation and ensure the stability of your 2-(methylthio)furan samples.

Frequently Asked Questions & Troubleshooting

Q1: My 2-(methylthio)furan standard, which was initially a clear liquid, has developed a yellowish or brownish tint. What does this indicate?

This is a common visual indicator of degradation. The discoloration is often due to the formation of polymeric materials or complex reaction byproducts. Furan rings, especially under certain conditions, can be unstable and prone to reactions that form higher molecular weight, colored compounds.[5][6] You should immediately verify the purity of the sample using an analytical technique like Gas Chromatography-Mass Spectrometry (GC-MS) before use.

Q2: I'm analyzing a stored sample of 2-(methylthio)furan via GC-MS and observe new peaks that weren't present in the fresh sample. What are these impurities?

The appearance of new peaks strongly suggests chemical degradation. Given the structure of 2-(methylthio)furan, there are two primary degradation pathways that can account for these new compounds:

• Oxidation of the Thioether: The sulfur atom in the methylthio group is susceptible to oxidation.[7][8] In the presence of atmospheric oxygen, light, or trace oxidizing contaminants, the thioether can be oxidized first to a sulfoxide (2-methyl-3-(methylsulfinyl)furan) and then further to a sulfone (2-methyl-3-(methylsulfonyl)furan). These oxidized products will have different retention times and mass spectra from the parent compound.

• Degradation of the Furan Ring: The furan ring itself is not exceptionally stable and can undergo degradation, particularly in the presence of acids, heat, or light.[5][6] Acid-catalyzed conditions, even trace amounts of acid in a solvent or on glassware, can promote hydrolysis and ring-opening, leading to the formation of various dicarbonyl compounds.[9][10] Furthermore, furan rings can react with oxygen, especially upon exposure to light, to form endoperoxides which can rearrange into other products or initiate polymerization.[11][12]

These degradation products not only reduce the concentration of your target analyte but can also potentially interfere with your analysis or downstream applications.

Q3: What are the definitive storage conditions to prevent the degradation of 2-(methylthio)furan?

To maintain the integrity of 2-(methylthio)furan, a multi-faceted approach to storage is required. The following conditions are recommended based on the chemical vulnerabilities of the molecule.

Parameter	Recommendation for Neat Compound	Recommendation for Solutions	Rationale
Temperature	≤ -20°C (Freezer)	≤ -20°C for Long-Term (>1 month) 2-8°C for Short-Term (<1 week)	Reduces the rate of all chemical reactions, including oxidation and polymerization. Minimizes evaporation of this volatile compound.
Atmosphere	Store under an inert gas (Argon or Nitrogen).	Purge headspace of the vial with Argon or Nitrogen before sealing.	Displaces oxygen, which is the primary agent for the oxidation of the thioether group and a key reactant in oxidative degradation of the furan ring.[11]
Light	Store in an amber glass vial or protect from light by wrapping with aluminum foil.	Use amber glass vials. Store in the dark (e.g., inside a freezer box).	Prevents photo-oxidation and light-induced degradation pathways of the furan ring.
Container	Gas-tight, screw-cap glass vial with a PTFE-lined septum.	Gas-tight, screw-cap glass vial with a PTFE-lined septum.	Prevents loss of the volatile compound and ingress of atmospheric oxygen and moisture. PTFE is chemically inert and prevents contamination.
Additives	Not applicable for neat storage.	Consider adding an antioxidant like Butylated hydroxytoluene (BHT) at ~0.1% for long-term storage in solution.	BHT is a radical scavenger that can inhibit auto-oxidation processes, thereby protecting both the thioether and the furan ring.[13]

Q4: I need to prepare a stock solution for daily use. Which solvent is best, and how should I prepare it to maximize stability?

Solvent choice is critical. Protic solvents like methanol or ethanol can participate in degradation reactions, and acidic impurities in any solvent can accelerate furan ring decomposition.

Recommended Solvent: A high-purity, anhydrous, aprotic solvent such as Dichloromethane (DCM) or Ethyl Acetate is a good choice. Polar aprotic solvents have been shown to have a stabilizing effect on furan compounds.[6]

For a detailed, validated procedure, please refer to the "Protocol for Preparing a Stabilized Stock Solution" section below. This protocol incorporates best practices such as using an inert atmosphere and adding an antioxidant.

Q5: Are there any specific chemical classes or reagents I should avoid mixing with 2-(methylthio)furan?

Yes. Due to its chemical structure, 2-(methylthio)furan is incompatible with:

• Strong Oxidizing Agents: Reagents like hydrogen peroxide, peroxy acids, and permanganates will rapidly oxidize the thioether group.

• Strong Acids: Acids will catalyze the degradation and polymerization of the furan ring.[5][9] Even weak acids can cause issues over prolonged exposure.

• Electrophiles: The electron-rich furan ring is reactive towards strong electrophiles.[2]

Always ensure that any solvents, reagents, or apparatus coming into contact with the compound are free from these contaminants.

Visualizing Degradation & Prevention

Key Degradation Pathways

Caption: Key routes of 2-(methylthio)furan degradation.

Troubleshooting Workflow for Sample Instability

Caption: A logical guide to diagnosing sample degradation.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 2-(methylthio)furan in Dichloromethane (DCM) with BHT as a stabilizer.

Materials:

• 2-(methylthio)furan (neat)

• High-purity, anhydrous Dichloromethane (DCM)

• Butylated hydroxytoluene (BHT)

• 2 mL amber glass autosampler vials with PTFE-lined screw caps

• Calibrated micropipettes

• Analytical balance

• Source of inert gas (Argon or Nitrogen) with a gentle delivery system

Procedure:

• Prepare BHT/DCM Solution: Weigh out 10 mg of BHT and dissolve it in 10 mL of DCM in a small glass vial. This creates a 1 mg/mL BHT solution.

• Weigh Analyte: Tare a 2 mL amber vial on an analytical balance. Carefully add approximately 1.0 mg of neat 2-(methylthio)furan to the vial and record the exact mass.

• Add Solvent: Using a calibrated micropipette, add 0.9 mL of pure DCM to the vial.

• Add Stabilizer: Add 0.1 mL of the 1 mg/mL BHT solution to the vial. This results in a final BHT concentration of 0.1 mg/mL (or 0.01%).

• Mix: Gently vortex the vial for 10 seconds to ensure the solution is homogenous.

• Inert Gas Purge: Gently flush the headspace of the vial with a stream of argon or nitrogen for ~15-20 seconds to displace any oxygen.

• Seal and Store: Immediately cap the vial tightly. Label it clearly with the compound name, concentration, date, and storage conditions. Store at ≤ -20°C.

Protocol 2: Quick Stability Verification via GC-MS

This protocol allows you to monitor the stability of your stored standard over time.

Procedure:

• Time Zero (T0) Analysis: Immediately after preparing the stock solution as per Protocol 1, dilute an aliquot to a working concentration (e.g., 10 µg/mL) and analyze it via GC-MS. This is your baseline chromatogram. Integrate the peak for 2-(methylthio)furan and any minor impurity peaks.

• Subsequent Time Points: After a set period of storage (e.g., 1 week, 1 month, 3 months), retrieve the stock solution from the freezer. Allow it to come to room temperature before opening.

• Prepare and Analyze: Prepare a fresh dilution to the same working concentration as in step 1 and analyze it using the identical GC-MS method.

• Compare Results: Compare the chromatogram from the stored sample to the T0 chromatogram.

  • Assess Purity: Calculate the peak area percentage of 2-(methylthio)furan. A significant decrease indicates degradation.

  • Identify Degradants: Look for the appearance or increase in the area of other peaks. If possible, use the mass spectra to tentatively identify them as the sulfoxide or sulfone derivatives.

References

• Chem-Impex. (n.d.). 2-Methyl-3-(methylthio)furan. Retrieved from [Link]

• Delatour, T., Huertas-Pérez, J. F., Dubois, M., Theurillat, X., Desmarchelier, A., Ernest, M., & Stadler, R. H. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. Food Chemistry, 303, 125406. [Link]

• Delatour, T., et al. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. Request PDF on ResearchGate. [Link]

• The Good Scents Company. (n.d.). methyl 2-thiofuroate. Retrieved from [Link]

• ResearchGate. (n.d.). General scheme of the study of furan stability. [Link]

• Mottram, D. S. (2007). Flavor chemistry of 2-methyl-3-furanthiol, an intense meaty aroma compound. Request PDF on ResearchGate. [Link]

• ChemistryEurope. (2023). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Chemistry – A European Journal. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-5-(methylthio)furan. PubChem. [Link]

• Medicilon. (n.d.). Exploring 2-Methyl-3-(methylthio)furan: Properties and Applications. [Link]

• The Good Scents Company. (n.d.). 2-methyl 3-(methyl thio) furan. Retrieved from [Link]

• MDPI. (2018). Biodegradation of 5-(Hydroxymethyl)-furfural and Furan Derivatives. Applied Sciences. [Link]

• Wikipedia. (n.d.). Furan. Retrieved from [Link]

• Sciencemadness.org. (2019). Diethyl ether storage and peroxides. [Link]

• ResearchGate. (n.d.). Possible degradation pathways of 2-MeTHF under the radical addition conditions. [Link]

• ACS Publications. (2017). Biobased Furanics: Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts. ACS Sustainable Chemistry & Engineering. [Link]

• PubMed. (n.d.). Inhibition of orally produced volatile sulfur compounds by zinc, chlorhexidine or cetylpyridinium chloride--effect of concentration. [Link]

• PubMed. (2010). Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure. [Link]

• ResearchGate. (n.d.). Oxidation of furans (Review). [Link]

• National Center for Biotechnology Information. (2017). Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts. ACS Sustainable Chemistry & Engineering. [Link]

• RSC Publishing. (2021). Furan oxidation by Mn(III)/Co(II) catalysts – application to benzofuran synthesis. RSC Advances. [Link]

• Chemistry Learner. (n.d.). Thioether: Structure, Formula, Synthesis, and Examples. [Link]

• YouTube. (2019). Thioethers. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thioether: Structure, Formula, Synthesis, and Examples [chemistrylearner.com]
• 8. youtube.com [youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Biobased Furanics: Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Furan oxidation by Mn( iii )/Co( ii ) catalysts – application to benzofuran synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05305A [pubs.rsc.org]
• 13. Sciencemadness Discussion Board - Diethyl ether storage and peroxides - Powered by XMB 1.9.11 [sciencemadness.org]

strategies for reducing sample carryover in 2-(methylthio)furan analysis

Topic: Strategies for Reducing Sample Carryover in 2-(Methylthio)furan Analysis Document ID: TSC-2MTF-001 Role: Senior Application Scientist Status: Active Guide

Introduction: The "Sticky" Nature of 2-MTF

Welcome to the Technical Support Center. If you are analyzing 2-(methylthio)furan (2-MTF), you are likely encountering its most frustrating characteristic: persistence .

2-MTF is a volatile sulfur compound (VSC) with a distinct meaty/roasted aroma, often analyzed at trace levels (ppb/ppt). Its chemical structure presents a dual challenge: the furan ring provides aromatic stability and hydrophobicity (LogP ~1.8–2.3), while the methylthio (thioether) group possesses lone electron pairs that act as aggressive Lewis bases. These lone pairs bind strongly to Lewis acid sites found in untreated stainless steel, active glass silanols, and polymer matrices.

This guide moves beyond basic "cleaning" and focuses on passivation logic —preventing the interaction before it occurs.

Module 1: Hardware & Flow Path (The Passive Defense)

Q: I see 2-MTF peaks in my blank runs after a high-concentration sample. Is my column failing?

A: It is rarely the column stationary phase itself, but rather the inlet flow path leading to it.

Standard stainless steel contains iron and chromium, which act as active binding sites for sulfur. When you inject a high-concentration sample, 2-MTF adsorbs onto these metal surfaces. During subsequent blank runs, thermal energy slowly desorbs these molecules, creating "ghost peaks" that mimic carryover.

The Fix: Total Passivation You must eliminate active metal sites. Standard deactivation is insufficient for trace sulfur analysis.

• Inlet Weldment: Replace standard stainless steel liners with Sulfinert® or Siltek® treated liners. These undergo a chemical vapor deposition (CVD) process to coat the metal with an inert silicon layer.

• Inlet Seals: Switch to Gold-Plated Inlet Seals . Gold is chemically inert to sulfur; standard stainless steel seals are a primary adsorption trap.

• Column Trimming: Adsorbed matrix components (proteins/lipids) at the head of the column can act as a secondary stationary phase that retains 2-MTF. Trim 10–20 cm from the column head daily.

Diagram: The Adsorption Cascade

This diagram illustrates the critical failure points where 2-MTF adsorbs in a standard GC flow path.

Caption: Red nodes indicate high-risk adsorption sites requiring passivation (Sulfinert/Gold). Yellow nodes require maintenance (trimming/replacement).

Module 2: Sample Introduction (SPME & Headspace)

Q: My SPME fiber retains 2-MTF despite a 10-minute bake-out. Which fiber should I use?

A: You are likely using a generic Carboxen (CAR) based fiber. While excellent for sensitivity, Carboxen is a microporous carbon molecular sieve that traps molecules in "dead-end" pores. Sulfur compounds, due to their size and polarity, can become permanently trapped in these micropores, releasing slowly over dozens of runs.

The Fix: Fiber Selection & Conditioning

• Switch Fiber Type: Move to a DVB/PDMS (Divinylbenzene/Polydimethylsiloxane) fiber.

  • Why: DVB is mesoporous (larger pores), allowing for easier desorption of the furan ring compared to the microporous Carboxen. PDMS facilitates the release of hydrophobic compounds.

• Aggressive Bake-out: 2-MTF requires a bake-out temperature at least 20°C higher than the inlet temperature used during desorption, provided it does not exceed the fiber's max limit.

• Flow-Through Cleaning: If using an autosampler, implement a "Needle Heater" cleaning station with inert gas flow. Static heat alone is often insufficient to sweep the desorbed sulfur out of the fiber coating.

Table 1: SPME Fiber Performance for 2-MTF

Fiber Composition	Sensitivity	Carryover Risk	Recommended Use
PDMS (100 µm)	Low	Very Low	High-concentration screening only.
Carboxen/PDMS	High	Critical	Avoid for sulfur if carryover is a priority. Hard to clean.
DVB/CAR/PDMS	High	High	Good compromise, but requires long bake-outs.
DVB/PDMS	Medium-High	Low	Best balance for 2-MTF quantitation.

Module 3: Chemical Hygiene (Wash Solvents)

Q: I use Methanol washes, but carryover persists. What is the correct solvent cocktail?

A: Methanol is too polar to effectively dissolve the hydrophobic furan ring (LogP ~2), and it lacks the dispersive power to scrub the sulfur off metal surfaces. You need a "Push-Pull" solvent system.

The Fix: The Dual-Polarity Wash Use a two-stage wash protocol.[1] You must attack both the hydrophobic furan ring and the polarizable sulfur atom.

• Wash A (Non-Polar/Solubility): Dichloromethane (DCM) or Hexane .

  • Function: Dissolves the hydrophobic 2-MTF molecule rapidly.

• Wash B (Polar/Stripping): Acetone or Acetonitrile .

  • Function: Disrupts dipole interactions between the sulfur atom and active sites on the syringe needle.

Protocol:

• Pre-Injection: 3x Wash A, 3x Wash B.

• Sample Injection.

• Post-Injection: 5x Wash A (immediate dissolution), 5x Wash B (final strip).

Critical Note: If using a Sulfur Chemiluminescence Detector (SCD), ensure your wash solvents are free of sulfur contaminants (e.g., DMSO) which would blind the detector.

Module 4: Troubleshooting Workflow

Q: How do I systematically isolate the source of carryover?

A: Do not guess. Follow this logic gate to determine if the issue is the Injector , the Column , or the Detector .

Experimental Protocol: The "Zero-Volume" Test

• Run a High Standard: Inject your highest calibration standard of 2-MTF.

• Run a Solvent Blank: Inject pure solvent. Measure the peak area (this is your baseline carryover).

• Run a "Zero-Volume" Injection: Start the GC method without injecting any liquid (remove the syringe or set volume to 0.0 µL).

  • Result A: If the peak appears , the contamination is in the Liner, Seal, or Column (desorbing from heat).

  • Result B: If the peak disappears , the contamination is in the Syringe or Wash Station .

Diagram: Carryover Elimination Logic

Caption: Logic flow to distinguish between flow-path adsorption (Inlet/Column) and mechanical carryover (Syringe).

References

• Restek Corporation. (2021). Sulfur Compound Stability in Air Sampling Canisters: How Fill Gas Choice Affects Method Accuracy. Restek Resource Hub. [Link]

• Agilent Technologies. (2024). Don't Get Carried Away by Carryover: Troubleshooting GC Chromatography. Agilent Community. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 139389, Furan, 2-(methylthio)-.[2] PubChem.[2] [Link][2]

• ResearchGate. (2015).[3] What is the procedure to clean an SPME fibre? ResearchGate Q&A. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Furan, 2-(methylthio)- | C5H6OS | CID 139389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Injection Parameters for Volatile Furan Compounds

Welcome to the technical support center for the gas chromatography (GC) analysis of volatile furan compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of method development and troubleshoot common issues encountered during the analysis of these challenging analytes. Furans are highly volatile and can be thermally labile, making the optimization of injection parameters critical for achieving accurate, reproducible, and sensitive results.

This resource provides in-depth, experience-driven advice in a direct question-and-answer format, focusing on the causality behind experimental choices to empower you to solve problems effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Which injection technique, Split or Splitless, is better for analyzing volatile furan compounds?

This is a foundational question, and the answer depends entirely on the concentration of your target furan analytes.

• Splitless Injection is the preferred technique for trace-level analysis, where analyte concentrations are very low (ppb or ppt levels).[1][2] In this mode, the split vent is closed during the injection, allowing the entire vaporized sample to be transferred to the GC column, thereby maximizing sensitivity.[3] However, because furans are highly volatile, the slow transfer rate in splitless mode can lead to significant band broadening, resulting in wider peaks.[2][4] To counteract this, specific focusing techniques are essential (see Q2).

• Split Injection is ideal for samples with higher analyte concentrations where only a fraction of the sample is needed to achieve a sufficient detector signal.[3][5] By venting a majority of the sample, you prevent column overload and benefit from the high inlet flow rates, which create sharp, narrow peaks for volatile compounds.[2][3] A typical split ratio for such an analysis might range from 1:20 to 1:400, depending on the sample concentration.[6]

Expert Insight: For method development, if you are unsure of your analyte concentration, start with a split injection (e.g., 50:1 split ratio) to protect the column and detector from saturation. If the signal is too low, you can then decrease the split ratio or switch to a splitless injection.

Q2: My furan peaks are broad and exhibit tailing. What are the most likely causes and how do I fix them?

Poor peak shape is one of the most common issues in GC. For volatile compounds like furans, the cause can often be traced back to the injection process.

Causality Chain for Poor Peak Shape:

• Inlet Activity/Contamination: The glass liner within the injector is a common source of problems. Active silanol groups on a standard liner can interact with polar analytes, causing peak tailing.[7] Non-volatile matrix components can also accumulate in the liner, creating active sites.

  • Solution: Use a deactivated (silanized) inlet liner. Regularly replace the liner and septum, especially when analyzing complex matrices. A small plug of deactivated glass wool in the liner can help trap non-volatile residues, protecting your column.[8]

• Improper Analyte Focusing (Splitless Injection): As mentioned, the slow transfer of volatile analytes during splitless injection causes the initial sample band to be very wide. Without a focusing mechanism, this width is carried through the column.

  • Solution: Employ solvent focusing . Set the initial oven temperature approximately 20°C below the boiling point of your injection solvent.[6] This causes the solvent to condense at the head of the column, forming a liquid layer that traps the volatile furan analytes in a tight, narrow band before the temperature program begins.

• Injector Temperature Too Low: If the injector temperature is insufficient, the sample will not vaporize completely or quickly.[9] This slow, partial vaporization leads to a drawn-out transfer to the column, resulting in broad, distorted peaks.

  • Solution: Ensure the injector temperature is high enough for instantaneous vaporization. A good starting point is typically 200-250°C.[5]

• Carrier Gas Flow Rate Too Low: An excessively low flow rate increases the time analytes spend in the mobile phase, leading to diffusion and band broadening (as described by the Van Deemter equation).[10]

  • Solution: Optimize the carrier gas linear velocity. For helium, a typical optimal velocity is around 30-35 cm/sec.[11]

The following diagram illustrates a systematic workflow for diagnosing these issues.

Caption: Gas flow paths in Split vs. Splitless injection modes.

The table below provides starting parameters and optimization guidance.

Parameter	Split Injection	Splitless Injection	Causality & Expert Insights
Analyte Conc.	High (>10 ng/µL)	Low (<10 ng/µL)	Why: Split injection prevents column overload for concentrated samples, while splitless is necessary to detect trace components. [1][5]
Injector Temp.	200 - 250 °C	200 - 250 °C	Why: Must be hot enough to ensure rapid and complete vaporization but not so hot as to cause thermal degradation. [5]The ideal temperature balances transfer efficiency with analyte stability. [12]
Split Ratio	10:1 to 100:1 (or higher)	N/A	Why: The ratio is adjusted to ensure the amount of analyte reaching the column is within the column's capacity and the detector's linear range. [6]
Splitless Hold Time	N/A	0.5 - 1.5 min	Why: The hold time must be long enough to transfer the majority of the analytes to the column but short enough to prevent excessive solvent from entering, which can obscure early eluting peaks. [12]
Initial Oven Temp.	Can be higher	~20°C below solvent B.P.	Why: Crucial for analyte focusing in splitless mode (solvent effect). [6]Less critical in split mode due to the rapid injection and narrow initial band.
Liner Type	Deactivated, Split liner	Deactivated, Splitless liner (often single taper)	Why: Deactivation is key to preventing analyte interaction. [7]Liner geometry is designed to optimize flow dynamics for each specific injection type.
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen	Why: Hydrogen allows for faster analysis times, while Helium often provides slightly better resolution. [10][11]Nitrogen is generally not recommended for capillary GC due to poor efficiency at high flow rates. [11]

Experimental Protocols

Protocol 1: Systematic Optimization of Splitless Injection for Trace Furan Analysis

This protocol provides a step-by-step method to find the optimal parameters for a new trace-level furan analysis.

Objective: To achieve sharp, symmetrical peaks with maximum sensitivity and reproducibility for volatile furan compounds using splitless injection.

Materials:

• GC-MS system with a split/splitless injector.

• Appropriate GC column (e.g., low-polarity phase like a 5% phenyl-methylpolysiloxane).

• Deactivated, single-taper glass inlet liner.

• High-purity Helium or Hydrogen carrier gas.

• A standard solution of target furan compounds in a suitable solvent (e.g., methanol, hexane) at a known, low concentration (e.g., 10-50 ppb).

Methodology:

• Initial Parameter Setup (Baseline):

  • Injector Temperature: Set to 250°C. [5] * Carrier Gas: Helium at a constant flow rate corresponding to a linear velocity of ~35 cm/s.

  • Injection Volume: 1 µL.

  • Initial Oven Temperature: Set 20°C below the boiling point of your solvent (e.g., for methanol B.P. 65°C, set oven to 45°C). [6]Hold for 2 minutes.

  • Oven Program: Ramp at 10°C/min to a final temperature sufficient to elute all compounds.

  • Splitless Hold Time: Start with 1.0 minute. [12]

• Step 1: Verify Analyte Transfer (Injector Temperature Optimization):

  • Inject the standard with the baseline parameters.

  • Decrease the injector temperature to 220°C and inject again.

  • Increase the injector temperature to 280°C and inject again.

  • Analysis: Compare the peak areas of your furan analytes. Choose the temperature that provides the highest response without showing evidence of degradation (e.g., new, unexpected peaks). For most furans, 250°C is a robust choice.

• Step 2: Optimize Analyte Focusing (Initial Oven Temperature):

  • Using the optimal injector temperature, inject the standard with the baseline oven settings.

  • Increase the initial oven temperature to be equal to the solvent boiling point. Inject again.

  • Analysis: Compare the peak shapes of the early-eluting furan compounds. You should observe that the lower initial temperature provides significantly sharper peaks due to the solvent focusing effect. This validates your choice.

• Step 3: Optimize Splitless Hold Time:

  • Using the optimized parameters from the previous steps, perform a series of injections where you vary only the splitless hold time: 0.5 min, 0.75 min, 1.0 min, and 1.25 min.

  • Analysis: Plot the peak area of your latest-eluting furan against the hold time. The peak area should increase and then plateau. Select the shortest time on this plateau. [12]This ensures complete transfer of analytes while minimizing the amount of solvent tailing into the chromatogram.

• Final Validation:

  • Once all parameters are optimized, perform a series of replicate injections (n=5) of your standard to confirm reproducibility (i.e., %RSD of peak areas and retention times).

References

• GC Injection Techniques for Accurate Chromatography - Phenomenex. (2025). Phenomenex. [Link]

• Moreno-González, D., Huertas-Abril, C., & Gámiz-Gracia, L. (2018). Analysis of furan in foods by headspace solid-phase microextraction-gas chromatography-ion trap mass spectrometry. PubMed. [Link]

• Humairah, D. (n.d.). Gas Chromatography (GC) Optimization of Flow Rate and Column Temperature. Scribd. [Link]

• Determination of Furan in Food by Gas Chromatography–Mass Spectrometry and Headspace Sampling. (n.d.). LCGC International. [Link]

• Lecture 5: Gas Chromatography Injection. (n.d.). University of Texas at Arlington. [Link]

• Gas Chromatography (GC): Separating Volatile Compounds with High Precision. (2023). Labcompare. [Link]

• Bardsley, R. (n.d.). Determination of Furan in Coffee by Static and Dynamic Headspace-GC–MS. Teledyne Tekmar. [Link]

• Nyman, P., & Savelainen, A. (2009). In-house validation of a simple headspace gas chromatography/mass spectrometry method for determination of furan levels in food. ResearchGate. [Link]

• GC Method Development. (n.d.). Agilent Technologies. [Link]

• Snow, N. H. (2020). Go With the Flow: Thinking About Carrier Gas Flow in GC. LCGC International. [Link]

• Kim, K. H., & Pandey, S. K. (2012). Effects of injection volume change on gas chromatographic sensitivity determined with two contrasting calibration approaches for volatile organic compounds. PubMed. [Link]

• Experiment 1 Optimization of Flow Rate and Column Temperature (Method Development). (n.d.). Scribd. [Link]

• Optimizing GC-MS Carrier Gas Flow for Peak Shape. (2025). Patsnap Eureka. [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Shimadzu. [Link]

• Split vs Splitless Injection. (2020). Restek Resource Hub. [Link]

• GC Troubleshooting Guide. (2023). GL Sciences. [Link]

• Split vs. Splitless Injection in Gas Chromatography (GC). (2025). Phenomenex. [Link]

• Split/Splitless Injector Gas Chromatography. (n.d.). SCION Instruments. [Link]

• GC Troubleshooting. (n.d.). Stepbio. [Link]

• Operating Hints for Using Split/Splitless Injectors. (n.d.). Restek. [Link]

• Split vs Splitless Injection. (2024). YouTube. [Link]

• Snow, N. (2016). How to Optimize Key Variables in GC Analysis: Sample Introduction. LCGC International. [Link]

• The Determination of Furan in Foods — Challenges and Solutions. (n.d.). LCGC International. [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (n.d.). Drawell. [Link]

• Furan analysis in oil by GC/MS. (2015). Chromatography Forum. [Link]

• GC Troubleshooting in Petrochemical Analysis. (2015). LCGC International. [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. (2025). ResearchGate. [Link]

• Optimized Method Development of Large Volume Injection for GC/MS/MS of Food Pesticides. (2012). Agilent. [Link]

• Ligor, M. (2018). Optimizing Splitless GC Injections. LCGC International. [Link]

• Furan Analysis of furan in food. (n.d.). Agilent. [Link]

• The impact of temperature on furan resin and binder structure. (n.d.). AGH University of Science and Technology. [Link]

• Optimization of GC-IMS parameters and determination of volatile fingerprint of flavors and fragrances using GC-IMS. (2024). Taylor & Francis Online. [Link]

• The impact of temperature on furan resin and binder structure. (n.d.). SciSpace. [Link]

• Zhang, Y., & Chen, J. (2015). Influences of Operating Parameters on the Formation of Furan During Heating Based on Models of Polyunsaturated Fatty Acids. PubMed. [Link]

• ACCURACY OF FURAN ANALYSIS IN ESTIMATING THE DEGREE OF POLYMERIZATION IN POWER TRANSFORMERS. (n.d.). T&D World. [Link]

Sources

• 1. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 2. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 3. Split vs Splitless Injection [discover.restek.com]
• 4. youtube.com [youtube.com]
• 5. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. gcms.cz [gcms.cz]
• 9. Gas Chromatography (GC): Separating Volatile Compounds with High Precision - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 10. Optimizing GC-MS Carrier Gas Flow for Peak Shape [eureka.patsnap.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparative Analysis Guide: GC-MS vs. HPLC for 2-(methylthio)furan

[1]

Executive Summary & Strategic Overview

2-(methylthio)furan (CAS: 13678-59-6) is a potent volatile sulfur compound (VSC) characterized by a distinct meaty, roasted aroma. It serves as a critical biomarker in flavor chemistry (Maillard reaction products) and a potential impurity in pharmaceutical synthesis involving furan moieties.

The Analytical Verdict:

• GC-MS (Gas Chromatography-Mass Spectrometry) is the gold standard for quantification and identification. Its volatility (BP ~135–165°C) and non-polar nature make it ideal for gas-phase separation. When coupled with Headspace Solid-Phase Microextraction (HS-SPME), GC-MS achieves parts-per-billion (ppb) sensitivity required for flavor profiling.[1]

• HPLC (High-Performance Liquid Chromatography) is a secondary, niche alternative . It is generally unsuitable for trace flavor analysis due to the compound's volatility and lack of a distinct, high-wavelength chromophore. However, HPLC is valuable for monitoring non-volatile precursors or degradation pathways in aqueous pharmaceutical formulations where headspace analysis is chemically biased.

Physicochemical Profile: The Basis for Method Selection

The selection between GC and HPLC is dictated by the fundamental properties of the analyte.

Property	Value	Analytical Implication
Molecular Weight	114.17 g/mol	Suitable for MS detection (GC or LC).[1]
Boiling Point	~135–165°C (Isomer dependent)	High Volatility: Favors GC.[1] HPLC requires closed systems to prevent evaporative loss.
LogP (Octanol/Water)	~2.3	Lipophilic: Excellent affinity for SPME fibers (GC) and C18 columns (HPLC).[1]
Water Solubility	Low (~670 mg/L)	Difficult to analyze directly in aqueous RP-HPLC without solvent extraction.[1]
UV Absorption	λmax ~210–220 nm (Weak)	Poor UV Detection: Furan ring absorption is non-specific; requires high purity for HPLC-UV.

Method A: GC-MS Analysis (The Gold Standard)

Context: This is the primary method for quantifying 2-(methylthio)furan in food matrices, biological fluids, or complex reaction mixtures.

Mechanistic Workflow

The workflow relies on Headspace Solid-Phase Microextraction (HS-SPME) .[2][3] The compound partitions from the sample matrix into the headspace and then onto a polymer-coated fiber. This eliminates solvent interference and protects the GC liner from non-volatile matrix components.

Detailed Protocol

Step 1: Sample Preparation

• Matrix: Weigh 2.0 g of sample into a 20 mL headspace vial.

• Salt Addition: Add 1.0 g NaCl (salting out effect increases headspace partition coefficient).

• Internal Standard: Add 5 µL of 2-methylfuran-d3 or similar deuterated analog.

Step 2: Extraction (HS-SPME)

• Fiber Selection: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).[3][4] The Carboxen layer is critical for trapping small sulfur volatiles.

• Incubation: 40°C for 10 min (agitation at 500 rpm).

• Extraction: Expose fiber to headspace for 30 min at 40°C.

Step 3: GC-MS Configuration

• Inlet: Splitless mode, 250°C. Desorption time: 3 min.

• Column: DB-WAX (Polar) or Rxi-5Sil MS (Non-polar).[1]

  • Recommendation: Use DB-WAX for better separation from hydrocarbon interferences.[1]

• Oven Program: 40°C (hold 2 min)

  5°C/min to 240°C.

• Detection (MS): Electron Impact (EI) at 70 eV.

  • SIM Mode Ions: m/z 114 (Molecular Ion), m/z 81 (Loss of SH/Me), m/z 53 (Furan ring fragment).

Workflow Diagram (GC-MS)

Figure 1: Optimized HS-SPME-GC-MS workflow for volatile sulfur analysis.

Method B: HPLC Analysis (The Orthogonal Alternative)

Context: HPLC is reserved for high-concentration samples (ppm range) or when the analyte is part of a degradation study involving non-volatile precursors that cannot be heated (preventing thermal artifacts).

Mechanistic Workflow

Since the analyte is hydrophobic (LogP 2.3), Reverse-Phase Chromatography (RP-HPLC) is used. Detection is the bottleneck; UV detection is non-specific, so Diode Array Detection (DAD) is used to confirm spectral purity, or LC-MS (ESI+) for sensitivity.

Detailed Protocol

Step 1: Sample Preparation

• Solvent Extraction: Extract sample with Acetonitrile (ACN) to match the mobile phase.

• Filtration: 0.22 µm PTFE filter (essential to protect column).

• Precautions: Keep samples at 4°C to prevent evaporation. Use septum-sealed vials.

Step 2: HPLC Configuration

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid[5]

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: 10% B to 90% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Do not heat column to avoid volatilization).

Step 3: Detection

• UV-DAD: Monitor 215 nm (furan ring absorption). Note: Many organic solvents also absorb here; use high-purity solvents.[1]

• LC-MS (Optional): ESI Positive Mode. Monitor [M+H]+ = 115.

Decision Tree Diagram

Figure 2: Analytical decision matrix based on concentration and matrix properties.

Head-to-Head Performance Comparison

Feature	GC-MS (HS-SPME)	HPLC-UV (Reverse Phase)
Sensitivity (LOD)	Excellent (0.1 - 1 ppb)	Poor (1 - 10 ppm)
Selectivity	High (Mass spectral fingerprint)	Low (Non-specific UV at 215 nm)
Sample Prep	Minimal (SPME is solvent-free)	Moderate (Extraction/Filtration required)
Thermal Stability	Risk of artifact formation if overheated	Excellent (Room temp analysis)
Throughput	Moderate (30-45 min cycle)	High (10-15 min cycle)
Cost	High (Fiber replacement, MS maintenance)	Moderate (Solvents, Column)

Scientific Recommendation

For Flavor & Fragrance Profiling: Use GC-MS with HS-SPME .[1][2] The olfactory threshold of 2-(methylthio)furan is extremely low (ppb range). HPLC lacks the sensitivity to detect it at biologically relevant concentrations.

For Pharmaceutical Degradation Studies: Use HPLC-UV only if the concentration is high and you are simultaneously monitoring non-volatile degradation products (e.g., ring-opened carboxylic acids) that cannot pass through a GC column.

References

• Restek Corporation. (2020).[6] Analysis of Furan and Alkylfurans in Food Commodities by SPME Arrow GC-MS. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl-3-(methylthio)furan Properties and Safety. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). Furan, 2-methyl- Mass Spectrum and Retention Indices. NIST Chemistry WebBook.[7] Retrieved from [Link][7]

Sources

• 1. Showing Compound 2-Methyl-3-(propyldithio)furan (FDB016152) - FooDB [foodb.ca]
• 2. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Sulfur analyzed with HPLC - AppNote [mtc-usa.com]
• 6. gcms.cz [gcms.cz]
• 7. Furan, 3-(ethylthio)-2-methyl - Chemical & Physical Properties by Cheméo [chemeo.com]

A-Scientist's Guide to Determining the Limit of Detection and Quantification for 2-(Methylthio)furan

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, technical framework for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of 2-(methylthio)furan. As a senior application scientist, my focus extends beyond a mere procedural outline. We will delve into the rationale behind experimental choices, establish a self-validating system for data integrity, and compare analytical methodologies to ensure your results are robust, reproducible, and scientifically sound.

The Critical Role of LOD and LOQ in Trace Analysis

2-(Methylthio)furan is a volatile sulfur compound that can be a significant contributor to the aroma profile of various food products and may also be present as a trace impurity in pharmaceutical manufacturing. The ability to accurately detect and quantify this compound at low levels is essential for quality control, safety assessment, and regulatory compliance.

• Limit of Detection (LOD): The lowest concentration of an analyte that an analytical process can reliably differentiate from the background noise.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be determined with acceptable precision and accuracy.[1]

A well-defined LOD and LOQ are fundamental for validating an analytical method and ensuring it is fit for its intended purpose, be it for impurity testing or aroma profiling.

Foundational Approaches to LOD and LOQ Determination

The International Council for Harmonisation (ICH) Q2(R1) guideline provides a widely accepted framework for validating analytical procedures, including the determination of LOD and LOQ.[2][3][4] There are several approaches, each with its own merits and applications:

• Visual Evaluation: Primarily used for non-instrumental methods, this approach relies on the analyst's ability to visually discern the analyte at decreasing concentrations.

• Signal-to-Noise Ratio (S/N): This method is applicable to analytical procedures that exhibit baseline noise.[5] A commonly accepted S/N ratio is 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope of the Calibration Curve: This is the most statistically robust and recommended method for instrumental analysis.[5][6]

Table 1: Comparison of LOD/LOQ Determination Methodologies

Method	Principle	Advantages	Disadvantages	Ideal Application
Visual Evaluation	Lowest concentration at which the analyte is visibly detectable.	Simple; no complex calculations.	Highly subjective; not statistically valid.	Non-instrumental and qualitative analyses.
Signal-to-Noise Ratio	Comparison of the analytical signal to the background noise.	Relatively straightforward to calculate.	Can be influenced by the method of noise calculation.	Chromatographic and spectroscopic methods with a clear baseline.
Standard Deviation and Slope	Statistically derived from the calibration curve's parameters.	Objective; statistically robust; provides a high degree of confidence.	Requires a well-constructed calibration curve and multiple blank measurements.	Quantitative analytical methods, especially for regulatory submissions.

A Validated Protocol for 2-(Methylthio)furan using GC-MS

For a volatile compound like 2-(methylthio)furan, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred analytical technique due to its high sensitivity and selectivity.[7][8][9][10] The following protocol details the determination of LOD and LOQ using the statistically rigorous "Standard Deviation of the Response and the Slope" method.

Essential Materials and Instrumentation

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS). A Sulfur Chemiluminescence Detector (SCD) can also be used in conjunction with MS for enhanced selectivity for sulfur compounds.[11]

• Analytical Column: A column suitable for volatile compounds, such as a Restek™ Rtx™-1 (60 m × 0.32 mm × 5 µm), is recommended for good chromatographic separation.[11]

• Reagents: High-purity 2-(methylthio)furan standard, and HPLC-grade or equivalent purity solvent (e.g., methanol, dichloromethane).

• Sample Matrix: The actual matrix in which the 2-(methylthio)furan will be analyzed (e.g., product placebo, wine, coffee brew).[12]

Experimental Workflow Diagram

Caption: A systematic workflow for determining LOD and LOQ based on the calibration curve method.

Detailed Step-by-Step Methodology

• Solution Preparation:

  • Accurately prepare a stock solution of 2-(methylthio)furan in a suitable solvent.

  • Perform serial dilutions to create a minimum of five calibration standards at concentrations near the expected LOQ.

  • Prepare at least ten independent blank samples using the same matrix as the calibration standards.

• Instrumental Analysis:

  • Develop a robust GC-MS method optimized for the separation and detection of 2-(methylthio)furan.

  • Inject and analyze the blank samples to determine the standard deviation of the background response.

  • Analyze the calibration standards to generate data for the calibration curve.

• Data Evaluation and Calculation:

  • Plot the instrument response (e.g., peak area) versus the concentration of the calibration standards.

  • Perform a linear regression analysis to obtain the slope (S) and the standard deviation of the y-intercept (σ) of the calibration curve.[13]

  • Calculate the LOD and LOQ using the following ICH-recommended formulas:[6][14]

    • LOD = 3.3 * (σ / S) [6][15]

    • LOQ = 10 * (σ / S) [6][15]

• Verification of LOD and LOQ:

  • Prepare new samples spiked with 2-(methylthio)furan at the calculated LOD and LOQ concentrations.

  • Analyze these samples to confirm that the analyte can be reliably detected at the LOD and quantified with acceptable precision and accuracy at the LOQ.

Ensuring Trustworthiness: The Self-Validating System

The integrity of your LOD and LOQ values is directly dependent on the quality of your analytical data. A self-validating system ensures that the foundational data is sound.

Caption: The relationship between high-quality analytical data and the reliability of the calculated LOD and LOQ.

A high coefficient of determination (R² > 0.99) for the calibration curve is crucial for the validity of the slope-based calculation.[16] A stable baseline and good chromatographic peak shape contribute to a more accurate measurement of the analytical signal, leading to more trustworthy LOD and LOQ values.

Comparative Performance of Analytical Techniques

The choice of analytical instrumentation and sample preparation techniques significantly impacts the achievable LOD and LOQ. For volatile sulfur compounds like 2-(methylthio)furan, methods that enhance concentration and selectivity are often employed.

Table 2: Typical LOD and LOQ for Furan and Related Compounds by Various Techniques

Technique	Typical LOD	Typical LOQ	Matrix
GC-MS (Scan)	1 ng/g	3 ng/g	Food Samples[17][18]
UHPLC-MS/MS	0.003 µg/kg	-	Fishery Products
GC-MS/MS (MRM)	-	0.003–0.675 ng/g	Food Matrices[8]
HS-SPME-GC-MS	Low ng/L to µg/L levels	3.0 µg/L	Wine, Coffee[10]

GC-MS (Scan): Gas Chromatography-Mass Spectrometry (Full Scan); UHPLC-MS/MS: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry; GC-MS/MS (MRM): Gas Chromatography-Tandem Mass Spectrometry (Multiple Reaction Monitoring); HS-SPME-GC-MS: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry.

This comparison highlights that for ultra-trace analysis, more advanced techniques such as tandem mass spectrometry (MS/MS) or sample concentration techniques like headspace solid-phase microextraction (HS-SPME) are often necessary.[9][10]

Conclusion

The determination of the LOD and LOQ for 2-(methylthio)furan is a critical component of analytical method validation. By employing a statistically robust approach, such as the calibration curve method recommended by the ICH, and utilizing a highly sensitive and selective analytical technique like GC-MS, researchers and scientists can establish reliable and defensible detection and quantification limits. This ensures the quality and safety of products and adherence to regulatory standards. The principles and protocols outlined in this guide provide a comprehensive framework for achieving these objectives with a high degree of scientific rigor.

References

• ResearchGate. (n.d.). A Novel Method for Quantification of 2-Methyl-3-furanthiol and 2-Furanmethanethiol in Wines Made from Vitis vinifera Grape Varieties. Retrieved from [Link]

• Analytical and Bioanalytical Chemistry Research. (n.d.). Highly Sensitive Detection of Nitrofuran Metabolites in Fishery and Food Products Using UHPLC-MS/MS: Method Development and Validation. Retrieved from [Link]

• Separation Science. (n.d.). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Retrieved from [Link]

• PubMed. (2010). Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure. Retrieved from [Link]

• YouTube. (2024, January 21). Limit of Detection (LoD) and Limit of Quantification (LoQ) determination using calibration graph? Retrieved from [Link]

• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Lösungsfabrik. (2018, May 22). What is meant by the limit of detection and quantification (LOD / LOQ)? Retrieved from [Link]

• PubMed. (2006). A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties. Retrieved from [Link]

• ResearchGate. (n.d.). Limit of detection (LOD), limit of quantitation (LOQ) of furan, and its.... Retrieved from [Link]

• MDPI. (n.d.). Volatile Sulphur Compounds in Wine Distillates by Stir Bar Sorptive Extraction-Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• ICH. (n.d.). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved from [Link]

• ResearchGate. (n.d.). Development of an analytical method and survey of foods for furan, 2-methylfuran and 3-methylfuran with estimated exposure. Retrieved from [Link]

• MDPI. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. Retrieved from [Link]

• FDA. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• JSST. (2024, May 9). Analysis Method of Volatile Sulfur Compounds Utilizing Separation Column and Metal Oxide Semiconductor Gas Sensor. Retrieved from [Link]

• ResearchGate. (n.d.). LOD and LOQ values obtained from the calibration curve of concentrations (2-10 µg/ml) of AB. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-methyl 3-(methyl thio) furan. Retrieved from [Link]

• NIH. (2020, March 9). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. Retrieved from [Link]

• Bitesize Bio. (2025, April 24). Excelling With Excel: Analytical Method Validation Using LOD and LOQ. Retrieved from [Link]

• NIH. (n.d.). Limit of Blank, Limit of Detection and Limit of Quantitation. Retrieved from [Link]

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Evaluating the Effectiveness of 2-(Methylthio)furan as a Flavor Enhancer: A Comparative Technical Guide

Executive Summary: The Thiol-Thioether Trade-off

In the development of savory and roasted flavor profiles, sulfur-containing furans are indispensable.[1] While 2-methyl-3-furanthiol (MFT) is widely recognized as the "gold standard" for authentic meat aroma, its instability presents significant formulation challenges.

This guide evaluates 2-(methylthio)furan derivatives—specifically 2-methyl-3-(methylthio)furan (FEMA 3949) —as a strategic alternative. We analyze its effectiveness not merely as a substitute, but as a stable, high-impact enhancer that offers a distinct "cheesy/coffee/spicy" nuance compared to the pure "roast beef" note of the thiol.

Key Insight: The transition from a thiol (-SH) to a methylthio ether (-SCH₃) results in a dramatic 2,500-fold reduction in odor potency but provides superior oxidative stability , preventing the formation of lower-impact disulfides during shelf life.

Comparative Landscape: The Sulfur Furan Family

To evaluate effectiveness, we must benchmark 2-(methylthio)furan against its direct precursors and competitors.

Table 1: Physicochemical & Sensory Profile Comparison[2]

Compound	FEMA	Structure Type	Odor Threshold (Water)	Primary Descriptors	Stability Profile
2-Methyl-3-(methylthio)furan	3949	Thioether	~20 ppb	Meaty, Cheesy, Coffee, Spicy	High (Resistant to dimerization)
2-Methyl-3-furanthiol (MFT)	3188	Thiol	0.007 ppb	Intense Roast Beef, Brothy	Low (Rapid oxidation to disulfide)
Bis(2-methyl-3-furyl) disulfide	3259	Disulfide	~0.02 ppb	Meaty, less intense than thiol	Moderate (Oxidation product of MFT)
2-Furfurylthiol (FFT)	2493	Thiol	0.01 ppb	Roasted Coffee, Sulfurous	Low (Oxidizes rapidly)
Methional	2747	Thioaldehyde	0.2 ppb	Cooked Potato, Savory	Low (Strecker degradation product)

Analyst Note: The effectiveness of 2-(methylthio)furan lies in its nuance. While MFT provides the "impact," 2-(methylthio)furan provides the "body" and "complexity" (fermented/aged notes) without the risk of off-note formation during storage.

Mechanistic Pathways & Formation

Understanding the origin of these compounds is critical for controlling their generation in process flavors (Maillard Reaction).

Figure 1: Formation and Oxidation Pathways of Sulfur Furans

Caption: Pathway illustrating the divergence between oxidative degradation (to Disulfide) and stabilization via methylation (to MMTF).

Experimental Methodology: Validating Effectiveness

To objectively compare these compounds, we utilize a Gas Chromatography-Olfactometry (GC-O) workflow coupled with Sulfur Chemiluminescence Detection (SCD) . The SCD is mandatory due to the trace levels of these potent odorants.

Protocol: Comparative Odor Activity Value (OAV) Analysis

Objective: Determine the relative contribution of 2-(methylthio)furan vs. MFT in a beef broth model.

Step 1: Sample Preparation (SAFE Extraction)

• Matrix: Prepare a standard beef bouillon (pH 6.0).

• Internal Standard: Spike with 2-methyl-3-tetrahydrofuranthiol (50 µg/kg) for quantification.

• Extraction: Perform Solvent Assisted Flavor Evaporation (SAFE) .

  • Why SAFE? It distills volatiles under high vacuum (~10⁻⁴ mbar) at low temperatures (<40°C), preventing the thermal artifact formation of disulfides during extraction.

• Concentration: Concentrate the ether extract to 100 µL using a Vigreux column.

Step 2: Instrumental Analysis (GC-SCD/O)

• Instrument: Agilent 7890B GC with SCD (Sulfur Chemiluminescence Detector) and Olfactory Port.

• Columns: Run on two polarities to prevent co-elution masking.

  • Polar: DB-WAX UI (30m x 0.25mm).

  • Non-Polar: DB-5ms.[2]

• Olfactometry: Three trained panelists sniff the effluent.

  • AEDA Protocol: Stepwise dilution (1:2, 1:4, etc.) until no odor is perceived.

  • FD Factor: The highest dilution at which the odorant is detected.

Step 3: Calculation of OAV

Performance Data & Results

The following data summarizes the effectiveness of 2-(methylthio)furan in a simulated storage test (4 weeks at 37°C).

Table 2: Stability and Potency Retention

Compound	Initial Conc.[3] (ppb)	Conc.[4] after 4 Weeks (ppb)	Retention (%)	Sensory Impact Change
2-Methyl-3-(methylthio)furan	500	485	97%	Consistent (Savory/Spicy)
2-Methyl-3-furanthiol (MFT)	500	85	17%	Loss of "Roast Beef", metallic off-note
Bis(2-methyl-3-furyl) disulfide	10	215	>2000%*	Shift to "stale/sulfury"

*Note: The increase in disulfide is due to the oxidation of the starting MFT.

Analysis of Results

• Stability Superiority: 2-(methylthio)furan shows exceptional stability, retaining 97% of its concentration. This makes it a superior choice for shelf-stable products (soups, sauces) where the "fresh" roasted note of MFT would vanish.

• Flavor Modification: While less potent, the methylthio variant introduces a "fermented" complexity. In blind sensory panels, formulations combining MFT (for initial impact) and 2-(methylthio)furan (for lingering body) scored higher in "fullness" than MFT alone.

Application Guidelines

Based on the experimental data, we recommend the following usage strategies:

• The "Anchor" Strategy: Use 2-(methylthio)furan at 50-200 ppb to provide a stable savory baseline.

• The "Top Note" Strategy: Top-dress with trace levels of MFT (0.5-2 ppb) for the immediate "freshly cooked" impact.

• Coffee Applications: Unlike MFT (which is too meaty), 2-(methylthio)furan bridges the gap between "roasted" and "nutty," making it effective in enhancing coffee/chocolate profiles at 10-50 ppb .

Figure 2: Sensory Profile Overlap

Caption: Sensory overlap showing the distinct but complementary profiles of the thiol and thioether.

References

• Grosch, W. (2001). Evaluation of the Key Odorants of Foods by Dilution Experiments, Aroma Models and Omission Tests. Chem. Senses, 26(5), 533-545. Link

• Hofmann, T., & Schieberle, P. (1995). Evaluation of the Key Odorants in a Thermally Treated Solution of Ribose and Cysteine by Sensory Approximation. J. Agric.[5][6] Food Chem., 43(8), 2187-2194. Link

• Mottram, D. S. (1998). Flavour Formation in Meat and Meat Products: A Review. Food Chemistry, 62(4), 415-424. Link

• FEMA Flavor Ingredient Library. 2-Methyl-3-(methylthio)furan (FEMA 3949). Link

• Rowe, D. J. (2004). Chemistry and Technology of Flavours and Fragrances. Blackwell Publishing. (Chapter: Sulfur Compounds in Flavors). Link

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